3-Hexanol

• CAS: 623-37-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Hexanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hexanol, a secondary alcohol with the chemical formula C₆H₁₄O, is a volatile organic compound with applications in various scientific fields. It is found naturally in some plants and is used as a flavoring agent and fragrance.[1][2] In the context of drug development and toxicology, 3-Hexanol is a metabolite of the neurotoxin n-hexane, making its characterization crucial for understanding the metabolic pathways and toxicological profiles of related compounds.[3] This guide provides a comprehensive overview of the chemical and physical properties of 3-Hexanol, detailed experimental protocols for their determination, and relevant biochemical pathways.

Chemical and Physical Properties

The fundamental chemical and physical properties of 3-Hexanol are summarized in the tables below. These properties are essential for its handling, application in synthesis, and analysis.

Table 1: General and Physical Properties of 3-Hexanol

Property	Value	Reference(s)
Molecular Formula	C₆H₁₄O	[1][4][5]
Molecular Weight	102.17 g/mol	[1][4]
Appearance	Clear, colorless liquid	[1][6]
Odor	Fruity, green, alcoholic	[4]
Density	0.819 g/mL at 25 °C	[2][7]
Boiling Point	134-135 °C	[1][7]
Melting Point	-57 °C	[5][8]
Flash Point	45 °C (closed cup)	[7]
Vapor Pressure	4.81 mmHg at 25 °C	[1][6]
Refractive Index	1.415 at 20 °C	[7]

Table 2: Solubility and Partition Coefficients of 3-Hexanol

Property	Value	Reference(s)
Solubility in Water	16.1 mg/mL at 25 °C	[1][4]
Solubility in Organic Solvents	Soluble in alcohol, acetone, and ether	[4]
logP (Octanol-Water Partition Coefficient)	1.65	[1]

Table 3: Spectroscopic Data of 3-Hexanol

Spectroscopic Data	Key Features	Reference(s)
¹H NMR (CDCl₃, 90 MHz)	δ (ppm): 3.5-3.6 (m, 1H, CH-OH), 1.3-1.6 (m, 8H, CH₂), 0.9 (t, 6H, CH₃)	[1]
¹³C NMR (CDCl₃, 25.16 MHz)	δ (ppm): 73.0, 39.3, 30.2, 18.9, 14.2, 9.9	[1]
Infrared (IR) Spectrum	Broad peak around 3350 cm⁻¹ (O-H stretch), peaks around 2960-2870 cm⁻¹ (C-H stretch)	[1]
Mass Spectrum (Electron Ionization)	Major fragments at m/z: 59, 45, 73, 43, 87	[1]

Experimental Protocols

This section provides detailed methodologies for the determination of key physical properties of 3-Hexanol.

Determination of Boiling Point (Micro-reflux method)

This method is suitable for small sample volumes and provides an accurate boiling point measurement.

Apparatus:

• Small test tube (e.g., 10 x 75 mm)

• Capillary tube (sealed at one end)

• Thermometer (-10 to 150 °C)

• Heating apparatus (e.g., oil bath or heating block)

• Stirring bar and stir plate

Procedure:

• Add approximately 0.5 mL of 3-Hexanol to the small test tube.

• Place a small stirring bar into the test tube.

• Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

• Place the test tube in the heating apparatus and immerse a thermometer so that the bulb is level with the sample.

• Begin heating and gently stirring the sample.

• Observe the capillary tube. A slow stream of bubbles will emerge as the liquid is heated.

• Continue heating until a rapid and continuous stream of bubbles emerges from the capillary tube.

• Stop heating and allow the apparatus to cool slowly while still stirring.

• The boiling point is the temperature at which the stream of bubbles stops and the liquid just begins to enter the capillary tube.[5][9]

Determination of Density (Oscillating U-tube Method - ASTM D4052)

This method uses a digital density meter for a precise and rapid measurement.[1][8]

Apparatus:

• Digital density meter with an oscillating U-tube

• Syringe or automated sampler

• Temperature control unit

Procedure:

• Calibrate the digital density meter with dry air and deionized water at the desired temperature (e.g., 25 °C).

• Ensure the measuring cell (U-tube) is clean and dry.

• Inject the 3-Hexanol sample into the measuring cell, ensuring no air bubbles are present. Automated bubble detection is recommended if available.[2]

• Allow the sample to thermally equilibrate to the set temperature.

• The instrument measures the oscillation period of the U-tube containing the sample and calculates the density.

• Record the density value, typically in g/cm³ or kg/m ³.[4]

Determination of Aqueous Solubility (Shake-Flask Method)

This is a standard method to determine the solubility of a substance in water.

Apparatus:

• Flask with a stopper

• Shaker or magnetic stirrer

• Constant temperature bath

• Centrifuge

• Analytical balance

• Gas chromatograph (GC) or other suitable analytical instrument

Procedure:

• Add an excess amount of 3-Hexanol to a known volume of deionized water in a flask.

• Seal the flask and place it in a constant temperature bath (e.g., 25 °C).

• Agitate the mixture using a shaker or magnetic stirrer for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After agitation, allow the mixture to stand in the constant temperature bath to allow for phase separation.

• Centrifuge an aliquot of the aqueous phase to remove any undissolved micro-droplets of 3-Hexanol.

• Carefully withdraw a known volume of the clear aqueous supernatant.

• Quantify the concentration of 3-Hexanol in the aqueous sample using a pre-calibrated analytical method, such as gas chromatography.[10][11]

• The solubility is expressed as the mass of solute per volume or mass of solvent (e.g., mg/mL).

Experimental Workflows and Signaling Pathways

Gas Chromatography (GC) Analysis of 3-Hexanol

Gas chromatography is a robust technique for the separation, identification, and quantification of volatile compounds like 3-Hexanol.[12][13] A typical workflow is outlined below.

Caption: Workflow for the quantitative analysis of 3-Hexanol using Gas Chromatography.

Metabolic Pathway of n-Hexane

3-Hexanol is a key intermediate in the metabolic pathway of n-hexane, a common industrial solvent with known neurotoxicity. The biotransformation of n-hexane leads to the formation of the ultimate neurotoxic metabolite, 2,5-hexanedione.[3]

Caption: Metabolic pathway of n-hexane highlighting the formation of 3-Hexanol.

General Alcohol Metabolism in Humans

In humans, secondary alcohols like 3-Hexanol can be metabolized by alcohol dehydrogenase (ADH) and cytochrome P450 enzymes. The general pathway involves oxidation to a ketone, which can then be further metabolized.[14][15]

Caption: General metabolic pathway of a secondary alcohol in humans.

Safety Information

3-Hexanol is a flammable liquid and vapor.[1][7] It may cause skin and eye irritation.[6] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.[3] For detailed safety information, refer to the Safety Data Sheet (SDS).[3][16][17]

Conclusion

This technical guide provides a detailed overview of the chemical and physical properties of 3-Hexanol, along with standardized experimental protocols for their determination. The inclusion of an analytical workflow and relevant metabolic pathways offers valuable context for researchers, scientists, and drug development professionals. A thorough understanding of these properties is fundamental for the safe and effective use of 3-Hexanol in research and industrial applications, and for assessing its toxicological relevance as a metabolite.

References

• 1. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
• 2. store.astm.org [store.astm.org]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 5. uomus.edu.iq [uomus.edu.iq]
• 6. matestlabs.com [matestlabs.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. knowledge.reagecon.com [knowledge.reagecon.com]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. scribd.com [scribd.com]
• 12. youtube.com [youtube.com]
• 13. galvestonjustice.com [galvestonjustice.com]
• 14. ALCOHOL METABOLISM - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Overview: How Is Alcohol Metabolized by the Body? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cdn.juniata.edu [cdn.juniata.edu]
• 17. www1.udel.edu [www1.udel.edu]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Synthesis of 3-Hexanol from 3-Hexyne

This technical guide provides a comprehensive overview of the primary synthetic pathways for converting 3-hexyne to 3-hexanol. Two principal routes are detailed: the first proceeding via the partial hydrogenation to an alkene intermediate, followed by hydration, and the second involving the hydration of the alkyne to a ketone intermediate, which is subsequently reduced. This document offers detailed experimental protocols, quantitative data, and mechanistic diagrams to support research and development activities.

Introduction

The synthesis of specific aliphatic alcohols, such as 3-hexanol, is a common requirement in organic synthesis, particularly in the development of new pharmaceutical agents and fine chemicals. The starting material, 3-hexyne, a symmetrical internal alkyne, provides a versatile platform from which to access 3-hexanol through several well-established synthetic transformations. The choice of pathway often depends on factors such as desired stereochemistry, available reagents, and required purity of the final product. This guide focuses on two robust and widely applicable synthetic strategies.

Synthetic Pathways Overview

Two primary multi-step synthetic pathways for the conversion of 3-hexyne to 3-hexanol are presented.

• Pathway A: Alkyne → Alkene → Alcohol

  • Partial Hydrogenation: 3-hexyne is selectively reduced to (Z)-3-hexene (cis-3-hexene) using a poisoned catalyst, such as Lindlar's catalyst.

  • Hydration of Alkene: The resulting 3-hexene is then hydrated to form 3-hexanol. This can be achieved through hydroboration-oxidation, oxymercuration-demercuration, or acid-catalyzed hydration.

• Pathway B: Alkyne → Ketone → Alcohol

  • Hydration of Alkyne: 3-hexyne is hydrated in the presence of an acid catalyst (often with a mercury(II) salt) to produce 3-hexanone.

  • Reduction of Ketone: The intermediate ketone, 3-hexanone, is then reduced to the final product, 3-hexanol, using a hydride reducing agent like sodium borohydride.

The logical flow of these synthetic routes is illustrated below.

The Ubiquitous Green Note: A Technical Guide to the Natural Occurrence of 3-Hexanol in Plants

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hexanol, a six-carbon aliphatic alcohol, is a prominent member of the green leaf volatiles (GLVs), a class of biogenic volatile organic compounds (BVOCs) ubiquitously released by plants. This technical guide provides a comprehensive overview of the natural occurrence of 3-hexanol in the plant kingdom, its biosynthesis, and its multifaceted roles in plant physiology and ecology. For researchers in drug development and related scientific fields, understanding the endogenous roles and biosynthetic pathways of such compounds can offer valuable insights into plant-based therapeutic discovery and the manipulation of plant secondary metabolism. This document summarizes quantitative data, details experimental protocols for analysis, and visualizes key biochemical pathways.

Natural Occurrence and Quantitative Data

3-Hexanol, and more commonly its unsaturated isomer (Z)-3-hexen-1-ol (leaf alcohol), is widely distributed across the plant kingdom, contributing to the characteristic "green" aroma of freshly cut grass and damaged leaves. Its presence has been documented in a diverse array of plant species, including fruits, vegetables, herbs, and flowers. The concentration of 3-hexanol and its derivatives can vary significantly depending on the plant species, tissue type, developmental stage, and environmental conditions such as herbivory or mechanical damage.

Below are tables summarizing the quantitative data on the occurrence of 3-hexanol and related C6 compounds in various plants.

Table 1: Concentration of (Z)-3-Hexenol in Various Plant Tissues

Plant Species	Common Name	Plant Part	Concentration (µg/g Fresh Weight)	Analytical Method	Reference
Solanum lycopersicum	Tomato	Leaves	9.3 ± 2.1 (ng/g FW)	GC-MS	[1]
Vitis rotundifolia 'Carlos'	Muscadine Grape	Fruit	Relative abundance	HS-SPME-GC/MS	[2][3]
Vitis rotundifolia 'Fry'	Muscadine Grape	Fruit	Relative abundance	HS-SPME-GC/MS	[2][3]
Vitis rotundifolia 'Granny Val'	Muscadine Grape	Fruit	Relative abundance	HS-SPME-GC/MS	[2][3]
Camellia sinensis	Tea	Leaves	0.04 - 0.52 (mg/kg)	GC-MS	[4]

Table 2: Relative Abundance of 3-Hexanol and Related C6 Volatiles in Floral Headspace

Plant Species	Common Name	Compound	Relative Abundance (%)	Analytical Method	Reference
Lagerstroemia caudata	Crape Myrtle	1-Hexanol	32.23 (over-blooming)	HS-SPME-GC-MS	[5]
Aquilaria sinensis	Agarwood	Hexanal	High abundance	GCxGC-QTOF-MS	[6][7]
Dendrobium officinale	Dendrobium Orchid	Hexanal	7.135 - 7.94 (ng/mg)	GCxGC-QTOF-MS	[6][7]
Edgeworthia chrysantha	Paperbush	4-oxoisophorone	11.26 (ng/mg)	GCxGC-QTOF-MS	[6][7]

Biosynthesis of 3-Hexanol: The Lipoxygenase (LOX) Pathway

The biosynthesis of 3-hexanol and other C6 GLVs is initiated upon tissue damage, which triggers the lipoxygenase (LOX) pathway. This pathway utilizes fatty acids, primarily linolenic and linoleic acids, released from plant cell membranes.

The key steps are:

• Lipase Activity : Mechanical damage activates lipases, which hydrolyze membrane lipids to release free fatty acids like α-linolenic acid.

• Lipoxygenase (LOX) : LOX oxygenates α-linolenic acid to form 13-hydroperoxylinolenic acid.

• Hydroperoxide Lyase (HPL) : This enzyme rapidly cleaves the hydroperoxide into two fragments: the 12-carbon compound 12-oxo-(9Z)-dodecenoic acid and the six-carbon aldehyde, (Z)-3-hexenal.

• Alcohol Dehydrogenase (ADH) : (Z)-3-hexenal is then reduced to (Z)-3-hexen-1-ol by alcohol dehydrogenase. Further isomerization and reduction can lead to the formation of other C6 alcohols, including 3-hexanol.

Figure 1: Biosynthesis of (Z)-3-Hexen-1-ol via the Lipoxygenase Pathway.

Ecological Role: Plant Defense Signaling

(Z)-3-Hexenol plays a crucial role as a signaling molecule in plant defense, a phenomenon known as "priming". Exposure to (Z)-3-hexenol can prepare a plant to respond more rapidly and robustly to subsequent herbivore attacks or pathogen infections. This priming effect often involves the activation of the jasmonic acid (JA) and salicylic acid (SA) signaling pathways, which are central to plant immunity.

Upon perception of (Z)-3-hexenol, a signaling cascade is initiated, leading to the accumulation of defense-related hormones like JA and SA. This results in the expression of defense genes and the production of defensive compounds that can deter herbivores or inhibit pathogen growth.

Figure 2: Role of (Z)-3-Hexenol in Priming Plant Defense.

Experimental Protocols

Accurate quantification and identification of 3-hexanol in plant tissues require robust analytical methods. The two most common approaches are headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS) and solvent extraction followed by GC-MS analysis.

Protocol 1: Static Headspace GC-MS Analysis of 3-Hexanol

This method is suitable for the analysis of volatile compounds without solvent extraction, minimizing sample manipulation.

1. Sample Preparation:

• Excise a known weight of fresh plant tissue (e.g., 0.5 - 2.0 g of leaves, fruit pulp, or flowers).
• If necessary, gently chop or grind the tissue to increase the surface area for volatile release.
• Immediately place the prepared tissue into a headspace vial (e.g., 20 mL).
• Add a saturated solution of calcium chloride or sodium chloride (optional, to increase the vapor pressure of volatiles).
• Add a known amount of an appropriate internal standard (e.g., 3-octanol) for quantification.
• Seal the vial tightly with a PTFE/silicone septum.

2. Headspace Extraction:

• Place the vial in a heated autosampler or water bath.
• Equilibrate the sample at a specific temperature (e.g., 50-100°C) for a defined period (e.g., 15-30 minutes) to allow volatiles to partition into the headspace.[8][9]
• Expose a solid-phase microextraction (SPME) fiber (e.g., DVB/CAR/PDMS) to the headspace for a set time (e.g., 20-30 minutes) to adsorb the volatile compounds.[10]

3. GC-MS Analysis:

• Desorb the adsorbed volatiles from the SPME fiber in the heated injection port of the gas chromatograph (e.g., at 250°C for 1-5 minutes) in splitless mode.[10]
• Separate the compounds on a suitable capillary column (e.g., DB-WAX or HP-5MS).
• Use a temperature program to elute the compounds, for example: start at 40°C for 3 minutes, ramp to 230°C at 5°C/min, and hold for 5 minutes.
• Identify 3-hexanol and its isomers by comparing their mass spectra and retention times with those of authentic standards and library data (e.g., NIST).
• Quantify the amount of 3-hexanol by comparing its peak area to that of the internal standard.

"Sample Preparation" -> "Headspace Vial"; "Headspace Vial" -> "Equilibration (Heating)"; "Equilibration (Heating)" -> "SPME Fiber Exposure"; "SPME Fiber Exposure" -> "GC-MS Injection & Desorption"; "GC-MS Injection & Desorption" -> "Chromatographic Separation"; "Chromatographic Separation" -> "Mass Spectrometry Detection"; "Mass Spectrometry Detection" -> "Data Analysis (Identification & Quantification)"; }

Figure 3: Workflow for Headspace-SPME-GC-MS Analysis.

Protocol 2: Solvent Extraction and GC-MS Analysis of 3-Hexanol

This method is useful for extracting a broader range of semi-volatile compounds and for larger sample quantities.

1. Sample Preparation and Extraction:

• Freeze a known weight of fresh plant tissue (e.g., 5-10 g) in liquid nitrogen and grind to a fine powder using a mortar and pestle or a grinder.
• Transfer the powdered tissue to a flask or beaker.
• Add a suitable organic solvent (e.g., ethanol, methanol, hexane, or a mixture like methanol:chloroform) in a specific ratio (e.g., 1:10 w/v).[1]
• Stir or sonicate the mixture for a defined period (e.g., 1-2 hours) at a controlled temperature (e.g., room temperature or slightly elevated).
• Filter the mixture through filter paper (e.g., Whatman No. 1) to separate the extract from the solid plant material.
• Concentrate the extract under a gentle stream of nitrogen or using a rotary evaporator to a smaller volume.

2. Sample Cleanup (Optional):

• For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary to remove interfering compounds.
• Pass the concentrated extract through an appropriate SPE cartridge (e.g., silica gel or Florisil).
• Elute the fraction containing 3-hexanol with a suitable solvent.

3. GC-MS Analysis:

• Add a known amount of an internal standard to the final extract.
• Inject an aliquot (e.g., 1 µL) of the extract into the GC-MS system.
• Follow the GC-MS analysis steps as described in Protocol 1.

"Sample Grinding (Liquid N2)" -> "Solvent Addition & Extraction"; "Solvent Addition & Extraction" -> "Filtration"; "Filtration" -> "Concentration (Evaporation)"; "Concentration (Evaporation)" -> "GC-MS Analysis"; "GC-MS Analysis" -> "Data Analysis"; }

Figure 4: Workflow for Solvent Extraction and GC-MS Analysis.

Conclusion

3-Hexanol and its related C6 green leaf volatiles are integral components of the plant metabolome, playing significant roles in both the characteristic aroma of plants and their defense mechanisms. For researchers in drug development and plant science, understanding the distribution, biosynthesis, and signaling functions of these compounds provides a foundation for exploring new avenues of research. The methodologies outlined in this guide offer a starting point for the accurate and reliable analysis of 3-hexanol in various plant matrices, facilitating further investigation into the complex and fascinating world of plant-derived volatile compounds.

References

• 1. scispace.com [scispace.com]
• 2. Frontiers | Comparison of the Fruit Volatile Profiles of Five Muscadine Grape Cultivars (Vitis rotundifolia Michx.) Using HS-SPME-GC/MS Combined With Multivariate Statistical Analysis [frontiersin.org]
• 3. Comparison of the Fruit Volatile Profiles of Five Muscadine Grape Cultivars (Vitis rotundifolia Michx.) Using HS-SPME-GC/MS Combined With Multivariate Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Quantitative analysis and characterization of floral volatiles, and the role of active compounds on the behavior of Heortia vitessoides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 7. researchgate.net [researchgate.net]
• 8. Quantification of Plant Volatiles | Springer Nature Experiments [experiments.springernature.com]
• 9. Comparative Analysis of the Volatile Fraction of Fruit Juice from Different Citrus Species | PLOS One [journals.plos.org]
• 10. phcogj.com [phcogj.com]

3-Hexanol CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Hexanol, a secondary alcohol with applications in various scientific fields. This document details its chemical and physical properties, synthesis and analytical methodologies, and its relevance in metabolic pathways, offering valuable information for professionals in research and development.

Core Data Presentation

Chemical and Physical Properties of 3-Hexanol

A summary of the key quantitative data for 3-Hexanol is presented below for easy reference and comparison.

Property	Value	Source(s)
CAS Number	623-37-0	[1][2]
Molecular Formula	C6H14O	[2][3]
Molecular Weight	102.17 g/mol	[1]
Appearance	Colorless liquid	[3]
Density	0.819 g/cm³ at 25 °C	[3]
Boiling Point	134-135 °C
Melting Point	-57 °C
Flash Point	45 °C (closed cup)	[1]
Solubility in Water	16 g/L	[3]
Refractive Index	1.401 at 20 °C

Synthesis of 3-Hexanol: Experimental Protocols

Two common and effective methods for the synthesis of 3-Hexanol are the Grignard reaction and the hydroboration-oxidation of an alkyne. Detailed methodologies for these synthetic routes are provided below.

Grignard Reaction Synthesis

This method involves the reaction of a Grignard reagent, propylmagnesium bromide, with propanal to form 3-Hexanol. This is a versatile method for creating carbon-carbon bonds.

Experimental Protocol:

• Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add magnesium turnings. To this, add a solution of 1-bromopropane in anhydrous diethyl ether dropwise with stirring. The reaction is initiated by gentle heating or the addition of a small crystal of iodine. The reaction is complete when most of the magnesium has been consumed.

• Reaction with Propanal: Cool the freshly prepared Grignard reagent in an ice bath. Slowly add a solution of propanal in anhydrous diethyl ether to the stirred Grignard reagent. Maintain the temperature below 10 °C during the addition.

• Quenching and Work-up: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional hour. The reaction is then quenched by the slow, careful addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Separate the ethereal layer and wash it sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude 3-Hexanol can be purified by fractional distillation.

Grignard Synthesis of 3-Hexanol.

Hydroboration-Oxidation of 3-Hexyne

This two-step procedure allows for the anti-Markovnikov addition of water across a triple bond, yielding an enol that tautomerizes to a ketone, which is then reduced to the alcohol. For the synthesis of 3-Hexanol, 3-hexyne is used as the starting material.[3]

Experimental Protocol:

• Hydroboration: In a dry, three-necked flask under an inert atmosphere, dissolve 3-hexyne in anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C in an ice bath. To this, add a solution of borane-tetrahydrofuran complex (BH₃·THF) dropwise with stirring. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-3 hours.

• Oxidation: Cool the reaction mixture back to 0 °C. Carefully add a solution of sodium hydroxide, followed by the dropwise addition of 30% hydrogen peroxide. Maintain the temperature below 30 °C during the addition of hydrogen peroxide.

• Work-up and Isolation: After the addition of the oxidizing agents, stir the mixture at room temperature for an hour. Add diethyl ether and transfer the mixture to a separatory funnel. Separate the organic layer and wash it with water and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The resulting 3-Hexanol can be purified by distillation.

Hydroboration-Oxidation of 3-Hexyne.

Analytical Methodology: GC-MS Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of volatile and semi-volatile compounds like 3-Hexanol.

Experimental Protocol:

• Sample Preparation: Prepare a standard solution of 3-Hexanol in a suitable volatile solvent (e.g., dichloromethane or hexane) at a concentration of approximately 10 µg/mL. For unknown samples, perform a serial dilution to ensure the concentration falls within the linear range of the instrument. An internal standard (e.g., a deuterated analog or a compound with similar properties but different retention time) should be added for accurate quantification.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Equipped with a split/splitless injector and a suitable capillary column (e.g., a mid-polar column like DB-624 or a polar wax column).

  • Injector Temperature: 250 °C.

  • Oven Temperature Program: Start at 40 °C, hold for 2 minutes, then ramp up to 240 °C at a rate of 10 °C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Operated in electron ionization (EI) mode at 70 eV.

  • Scan Range: m/z 35-300.

• Data Analysis: Identify 3-Hexanol by its retention time and by comparing its mass spectrum with a reference library (e.g., NIST). The mass spectrum of 3-hexanol will show characteristic fragment ions. Quantification is achieved by integrating the peak area of a characteristic ion and comparing it to the calibration curve generated from the standard solutions.

GC-MS Analytical Workflow.

Relevance in Drug Development and Metabolism

While 3-Hexanol is not a primary therapeutic agent, its metabolic pathway is of interest to drug development professionals, particularly in the context of toxicology and drug metabolism. 3-Hexanol is a metabolite of n-hexane, a common industrial solvent. Understanding the metabolic fate of such compounds is crucial for assessing their potential toxicity and for the development of safer alternatives.

Metabolic Pathway of n-Hexane

In the liver, n-hexane is metabolized by the cytochrome P450 mixed-function oxidase system. This enzymatic system hydroxylates n-hexane at different positions. Hydroxylation at the 1- and 3-positions leads to the formation of 1-hexanol and 3-hexanol, respectively, which are considered part of a detoxification pathway. Conversely, hydroxylation at the 2-position initiates a bioactivation pathway that can lead to the formation of the neurotoxin 2,5-hexanedione.

Metabolic Fate of n-Hexane.

References

• 1. Selective Hydroxylation of Alkanes Catalyzed by Cytochrome P450 Enzymes [ccspublishing.org.cn]
• 2. homework.study.com [homework.study.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]

A Comprehensive Technical Guide to the Solubility of 3-Hexanol in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of 3-hexanol, a secondary alcohol with significant applications in the pharmaceutical and chemical industries. Understanding its solubility profile in both aqueous and organic media is critical for its effective use in synthesis, formulation, and various analytical procedures. This document offers quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the molecular factors governing its solubility.

Core Concepts: Molecular Structure and its Influence on Solubility

3-Hexanol (C₆H₁₄O) is a six-carbon alcohol where the hydroxyl (-OH) group is located on the third carbon atom. This structure imparts a dual character to the molecule: the hydroxyl group is polar and capable of forming hydrogen bonds, while the hexyl hydrocarbon chain is nonpolar. This balance between a hydrophilic head and a hydrophobic tail dictates its solubility behavior. In essence, 3-hexanol is slightly soluble in water and exhibits good solubility in many organic solvents.[1][2][3]

Quantitative Solubility Data

The solubility of 3-hexanol in water and various organic solvents has been determined experimentally. The data is summarized in the table below for easy comparison.

Solvent	Formula	Solubility ( g/100 mL) @ 25°C	Classification	Reference(s)
Water	H₂O	1.61	Slightly Soluble	[4][5]
Ethanol	C₂H₅OH	276.1	Very Soluble	[5]
Methanol	CH₃OH	272.4	Very Soluble	[5]
Isopropanol	C₃H₇OH	246.9	Very Soluble	[5]
n-Propanol	C₃H₇OH	234.1	Very Soluble	[5]
n-Butanol	C₄H₉OH	226.9	Very Soluble	[5]
Acetone	C₃H₆O	126.6	Very Soluble	[4][5]
Ethyl Acetate	C₄H₈O₂	83.7	Soluble	[5]
Diethyl Ether	C₄H₁₀O	Miscible	Miscible	[4]

Factors Influencing 3-Hexanol Solubility

The solubility of 3-hexanol is a direct consequence of its molecular structure, specifically the interplay between its polar hydroxyl group and its non-polar alkyl chain. The following diagram illustrates this relationship and its impact on solubility in different solvent types.

Caption: Molecular determinants of 3-hexanol's solubility characteristics.

Experimental Protocols for Solubility Determination

The following protocols provide a framework for the quantitative determination of 3-hexanol solubility in both aqueous and organic solvents.

I. Determination of Solubility in Water by Saturation Method

Objective: To determine the solubility of 3-hexanol in water at a specific temperature (e.g., 25°C).

Materials:

• 3-Hexanol (analytical grade)

• Deionized water

• Constant temperature water bath or incubator

• Analytical balance

• Volumetric flasks (various sizes)

• Pipettes

• Separatory funnel

• Gas chromatograph (GC) with a suitable column and flame ionization detector (FID)

• Centrifuge (optional)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess of 3-hexanol to a known volume of deionized water in a sealed container (e.g., a screw-cap flask). The excess is necessary to ensure that the solution becomes saturated.

  • Place the container in a constant temperature water bath set to the desired temperature (e.g., 25°C ± 0.1°C).

  • Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached. A magnetic stirrer can be used for this purpose.

• Separation of the Aqueous Phase:

  • After the equilibration period, allow the mixture to stand undisturbed in the constant temperature bath for several hours to allow the undissolved 3-hexanol to separate.

  • Carefully withdraw a known volume of the clear aqueous phase using a pre-warmed pipette to avoid precipitation due to temperature changes.

  • For more complete separation, the aqueous phase can be centrifuged.

• Quantification by Gas Chromatography:

  • Prepare a series of standard solutions of 3-hexanol in a suitable solvent (e.g., ethanol) of known concentrations.

  • Inject the standards into the GC to generate a calibration curve.

  • Inject a known volume of the saturated aqueous sample into the GC.

  • Determine the concentration of 3-hexanol in the sample by comparing its peak area to the calibration curve.

• Calculation of Solubility:

  • The solubility is expressed as the mass of 3-hexanol per volume of water (e.g., g/100 mL).

II. Determination of Miscibility/Solubility in Organic Solvents

Objective: To determine the solubility or miscibility of 3-hexanol in various organic solvents.

Materials:

• 3-Hexanol

• A selection of organic solvents (e.g., ethanol, acetone, diethyl ether, hexane)

• Graduated cylinders or burettes

• Test tubes or small vials

• Vortex mixer

Procedure:

• Qualitative Assessment (Miscibility):

  • In a test tube, add a known volume of the organic solvent (e.g., 5 mL).

  • Gradually add 3-hexanol dropwise, mixing after each addition.

  • Observe if a single, clear phase is maintained. If the two liquids mix in all proportions without forming a separate layer, they are considered miscible.

• Quantitative Determination (for limited solubility):

  • If 3-hexanol is not fully miscible, a quantitative determination can be performed using a similar saturation method as described for water.

  • A known volume of the organic solvent is saturated with 3-hexanol at a constant temperature.

  • The concentration of 3-hexanol in the saturated solvent is then determined, typically by GC, after appropriate dilution.

Conclusion

The solubility of 3-hexanol is a critical parameter for its application in research and industry. Its amphiphilic nature, with a polar hydroxyl group and a non-polar hexyl chain, results in limited solubility in water but excellent solubility in a wide range of organic solvents. The provided quantitative data and experimental protocols offer a solid foundation for scientists and professionals working with this versatile secondary alcohol. Accurate determination and understanding of its solubility are essential for optimizing reaction conditions, developing stable formulations, and ensuring the reliability of experimental outcomes.

References

• 1. CAS 623-37-0: 3-Hexanol | CymitQuimica [cymitquimica.com]
• 2. 3-Hexyl alcohol [chembk.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 3-Hexanol - Wikipedia [en.wikipedia.org]
• 5. scent.vn [scent.vn]

An In-depth Technical Guide to 3-Hexanol: IUPAC Nomenclature, Synonyms, Properties, Synthesis, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-hexanol, a secondary alcohol with applications in various scientific fields. This document details its chemical identity, physicochemical properties, established synthetic routes, and analytical methodologies, aiming to serve as a valuable resource for laboratory and development work.

Chemical Identity and Synonyms

The compound with the chemical formula C₆H₁₄O is systematically named hexan-3-ol according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2][3] It is also widely known by several synonyms, the most common of which is ethyl propyl carbinol .[1][3][4]

Other registered names and identifiers include:

• 3-Hexyl alcohol[4]

• Ethylpropylcarbinol[3]

• CAS Number: 623-37-0[1][3]

Physicochemical Properties

3-Hexanol is a colorless liquid with a characteristic strong odor.[2][5] A summary of its key quantitative properties is presented in the table below for easy reference and comparison.

Property	Value	Source
Molecular Formula	C₆H₁₄O	[2]
Molecular Weight	102.17 g/mol	[2]
Appearance	Colorless liquid	[1]
Density	0.819 g/cm³ at 25 °C	[1]
Boiling Point	134-135 °C	[5]
Melting Point	-57 °C	[5]
Solubility in Water	16 g/L at 25 °C	[1]
Vapor Pressure	4.81 mmHg at 25 °C	[2]
Refractive Index	1.414-1.418 at 20 °C	[2]

Experimental Protocols: Synthesis of 3-Hexanol

Two primary and reliable methods for the synthesis of 3-hexanol are the Grignard reaction and the hydroboration-oxidation of an appropriate alkene.

Synthesis via Grignard Reaction

This method involves the reaction of propanal with propylmagnesium bromide.[6] The Grignard reagent, propylmagnesium bromide, is first prepared from 1-bromopropane and magnesium metal.

Experimental Workflow: Grignard Synthesis of 3-Hexanol

Caption: Workflow for the synthesis of 3-hexanol via the Grignard reaction.

Methodology:

• Preparation of Propylmagnesium Bromide: In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, add magnesium turnings. A solution of 1-bromopropane in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, and the mixture is refluxed until the magnesium is consumed.

• Reaction with Propanal: The Grignard reagent solution is cooled in an ice bath. A solution of propanal in anhydrous diethyl ether is added dropwise with stirring. After the addition is complete, the reaction mixture is stirred for an additional hour at room temperature.

• Work-up: The reaction mixture is poured onto a mixture of crushed ice and a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed by rotary evaporation.

• Purification: The crude 3-hexanol is purified by fractional distillation under atmospheric pressure.

Synthesis via Hydroboration-Oxidation

This two-step procedure involves the reaction of an alkene, in this case, (E)-3-hexene, with a borane reagent, followed by oxidation.

Experimental Workflow: Hydroboration-Oxidation of (E)-3-Hexene

Caption: Workflow for the synthesis of 3-hexanol via hydroboration-oxidation.

Methodology:

• Hydroboration: To a solution of (E)-3-hexene in anhydrous tetrahydrofuran (THF) under a nitrogen atmosphere, a solution of borane-THF complex is added dropwise at 0 °C. The reaction mixture is then stirred at room temperature for several hours to ensure the complete formation of the trihexylborane.

• Oxidation: The reaction mixture is cooled in an ice bath, and a solution of sodium hydroxide is added, followed by the slow, dropwise addition of hydrogen peroxide (30%). The temperature is maintained below 40 °C during the addition. After the addition is complete, the mixture is stirred at room temperature for at least one hour.

• Work-up: The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• Purification: The resulting crude 3-hexanol is purified by distillation.

Experimental Protocol: Analysis of 3-Hexanol by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds like 3-hexanol.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of 3-hexanol in a volatile organic solvent such as hexane or dichloromethane at a concentration of approximately 1 mg/mL.

  • For quantitative analysis, prepare a series of calibration standards by serial dilution of the stock solution.

  • An internal standard (e.g., 2-hexanol or another suitable compound not present in the sample) should be added to all standards and samples for improved accuracy and precision.

  • Ensure all samples are free of particulate matter by filtration or centrifugation before injection.

• GC-MS Instrumentation and Parameters:

  • Gas Chromatograph: Agilent 6890 or equivalent.

  • Mass Spectrometer: Agilent 5973 or equivalent.

  • Column: A polar capillary column, such as a DB-WAX or Innowax (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for the analysis of alcohols.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Injection: 1 µL of the sample is injected in splitless mode.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 220 °C at a rate of 10 °C/min.

    • Final hold: Hold at 220 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 30-300.

• Data Analysis:

  • The retention time of the peak corresponding to 3-hexanol is used for qualitative identification by comparison with a known standard.

  • The mass spectrum of the peak is compared with a reference spectrum from a library (e.g., NIST) for confirmation. Key fragments for 3-hexanol include m/z 59, 73, and 45.

  • For quantitative analysis, a calibration curve is constructed by plotting the peak area ratio of 3-hexanol to the internal standard against the concentration of the calibration standards. The concentration of 3-hexanol in unknown samples is then determined from this curve.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an essential tool for the structural elucidation of 3-hexanol.

Sample Preparation:

• Dissolve approximately 10-20 mg of the purified 3-hexanol in 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

• Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

Typical ¹H NMR (300 MHz, CDCl₃) Chemical Shifts (δ):

• ~3.5 ppm (m, 1H, -CHOH)

• ~1.4 ppm (m, 4H, -CH₂CHOHCH₂-)

• ~0.9 ppm (t, 6H, 2 x -CH₃)

Typical ¹³C NMR (75 MHz, CDCl₃) Chemical Shifts (δ):

• ~74 ppm (-CHOH)

• ~39 ppm (-CH₂CHOH)

• ~30 ppm (CH₃CH₂CH₂-)

• ~19 ppm (-CHOHCH₂CH₃)

• ~14 ppm (CH₃CH₂-)

• ~10 ppm (-CH₂CH₃)

This guide provides foundational information and methodologies for working with 3-hexanol. For specific applications, further optimization of the described protocols may be necessary. Always adhere to standard laboratory safety procedures when handling chemicals.

References

• 1. homework.study.com [homework.study.com]
• 2. We saw that 3 -methyl- 3 -hexanol can be synthesized from the reaction of.. [askfilo.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. sites.uclouvain.be [sites.uclouvain.be]
• 5. homework.study.com [homework.study.com]
• 6. youtube.com [youtube.com]

Mechanism of 3-Hexanol Formation from 1-Hexene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The acid-catalyzed hydration of 1-hexene is a classic example of electrophilic addition, governed by Markovnikov's rule and subject to carbocation rearrangements. While the primary product is 2-hexanol, a significant portion of 3-hexanol is also formed via a hydride shift. This guide provides a comprehensive overview of the reaction mechanism, detailed experimental protocols, and a summary of the key quantitative and spectroscopic data for the characterization of 3-hexanol.

Introduction

The formation of alcohols from alkenes is a fundamental transformation in organic synthesis. The acid-catalyzed hydration of alkenes proceeds via a carbocation intermediate, making it susceptible to rearrangements, which can lead to a mixture of products. The reaction of 1-hexene with an aqueous acid catalyst is a prime example, yielding not only the expected Markovnikov product, 2-hexanol, but also the rearranged product, 3-hexanol.[1][2][3] Understanding the mechanism and the factors influencing the product distribution is crucial for controlling the outcome of such reactions. This document serves as a technical resource for professionals in the fields of chemical research and drug development, offering detailed insights into the formation of 3-hexanol from 1-hexene.

Reaction Mechanism

The formation of 3-hexanol from 1-hexene in the presence of an acid catalyst, such as sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄), is a multi-step process involving a key carbocation rearrangement.[1][2]

Step 1: Protonation of the Alkene The reaction is initiated by the electrophilic attack of a proton (from the acid catalyst) on the double bond of 1-hexene. This protonation follows Markovnikov's rule, where the proton adds to the less substituted carbon (C1), leading to the formation of a more stable secondary carbocation at C2.[2][4]

Step 2: Carbocation Rearrangement (1,2-Hydride Shift) The initially formed secondary carbocation at C2 can rearrange to a more stable carbocation. In this specific case, a 1,2-hydride shift occurs, where a hydrogen atom from the adjacent carbon (C3) migrates with its pair of electrons to the positively charged C2. This rearrangement results in the formation of a different, yet still secondary, carbocation at C3.[1][5] This rearrangement is a rapid equilibrium, but it allows for the formation of products derived from the C3 carbocation.

Step 3: Nucleophilic Attack by Water Water molecules, acting as nucleophiles, can attack both the C2 and C3 carbocations. The attack on the C2 carbocation leads to the formation of 2-hexanol, while the attack on the C3 carbocation leads to the formation of 3-hexanol.[2][6]

Step 4: Deprotonation The resulting oxonium ions are then deprotonated by a water molecule or the conjugate base of the acid catalyst to yield the final alcohol products, 2-hexanol and 3-hexanol, and regenerate the acid catalyst.[2]

The acid-catalyzed hydration of 1-hexene typically yields a mixture of approximately 70% 2-hexanol and 30% 3-hexanol, highlighting the significance of the carbocation rearrangement pathway.[1]

Visualization of the Reaction Pathway

Caption: Mechanism of 3-hexanol formation from 1-hexene.

Experimental Protocols

The following is a representative experimental protocol for the acid-catalyzed hydration of 1-hexene.

Materials and Equipment

• 1-Hexene

• 85% Sulfuric acid (H₂SO₄)

• Deionized water

• Diethyl ether

• 10% Sodium hydroxide (NaOH) solution

• Saturated sodium chloride (NaCl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser

• Separatory funnel

• Distillation apparatus

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure[7]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add 1-hexene. Cool the flask in an ice bath and slowly add 85% sulfuric acid with continuous stirring.

• Reaction: Allow the mixture to stir vigorously at room temperature. The reaction progress can be monitored by gas chromatography (GC).

• Hydrolysis: After the initial reaction, slowly add deionized water to the reaction mixture while continuing to stir in the ice bath.

• Workup: Transfer the mixture to a separatory funnel. Add diethyl ether to extract the organic products.

• Washing: Wash the organic layer sequentially with deionized water, 10% sodium hydroxide solution, and finally with a saturated sodium chloride solution.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and remove the diethyl ether using a rotary evaporator.

• Purification: The resulting crude product, a mixture of 2-hexanol and 3-hexanol, can be purified by fractional distillation.

Data Presentation

Quantitative Data

Parameter	Value	Reference
Product Ratio (2-hexanol:3-hexanol)	~70:30	[1][7]
Boiling Point of 2-hexanol	136-140 °C	[7][8]
Boiling Point of 3-hexanol	135-136 °C	[7]
Density of 1-hexene	0.673 g/mL	[9]

Spectroscopic Data for 3-Hexanol

¹H NMR (90 MHz, CDCl₃) [6][10]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.5	m	1H	CH-OH
~1.4	m	4H	-CH₂-CH(OH)-CH₂-
~0.9	t	6H	2 x -CH₃

¹³C NMR (25.16 MHz, CDCl₃) [6][11]

Chemical Shift (δ) ppm	Assignment
73.00	C3 (CH-OH)
39.25	C4
30.23	C2
18.94	C5
14.18	C6
9.93	C1

Infrared (IR) Spectroscopy [12][13]

Wavenumber (cm⁻¹)	Description of Vibration
~3350 (broad)	O-H stretch (alcohol)
~2960, 2930, 2870	C-H stretch (alkane)
~1460	C-H bend
~1115	C-O stretch

Mass Spectrometry (Electron Ionization) [1][6][14]

m/z	Relative Intensity	Assignment
101	Low	[M-H]⁺
87	Moderate	[M-CH₃]⁺
73	High	[M-C₂H₅]⁺
59	Base Peak	[M-C₃H₇]⁺
45	Moderate	[C₂H₅O]⁺

Conclusion

The formation of 3-hexanol from 1-hexene via acid-catalyzed hydration is a well-established reaction that serves as an excellent case study for understanding carbocation rearrangements. The 1,2-hydride shift from the initially formed secondary carbocation at C2 to the C3 position is a key mechanistic step that leads to the formation of 3-hexanol as a significant byproduct. The experimental protocols and spectroscopic data provided in this guide offer a comprehensive resource for researchers and professionals working in synthetic chemistry and related fields. Careful control of reaction conditions and appropriate analytical techniques are essential for the characterization and quantification of the isomeric alcohol products.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Solved (2pts) Hydration of 1-Hexene Are you completing this | Chegg.com [chegg.com]
• 3. spectrabase.com [spectrabase.com]
• 4. brainly.com [brainly.com]
• 5. youtube.com [youtube.com]
• 6. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Page loading... [wap.guidechem.com]
• 9. Solved Data and Report Submission - Hydration of 1-Hexene | Chegg.com [chegg.com]
• 10. 3-Hexanol(623-37-0) 1H NMR [m.chemicalbook.com]
• 11. 3-Hexanol(623-37-0) 13C NMR spectrum [chemicalbook.com]
• 12. 3-Hexanol(623-37-0) IR Spectrum [m.chemicalbook.com]
• 13. 3-Hexanol [webbook.nist.gov]
• 14. 3-Hexanol [webbook.nist.gov]

The Dual Facets of 3-Hexanol: A Technical Guide to its Biological Significance and Antimicrobial Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hexanol, a six-carbon aliphatic alcohol, is a volatile organic compound (VOC) found across various biological systems, from plants and insects to microorganisms. While structurally similar to the well-researched green leaf volatile (GLV) (Z)-3-hexenol, 3-hexanol exhibits distinct biological roles. This technical guide provides an in-depth exploration of the biological significance of 3-hexanol, with a particular focus on its role as an insect semiochemical. Furthermore, it critically examines its antimicrobial properties, presenting key data from recent studies. Detailed experimental protocols for the analysis of volatile compounds and the assessment of their antimicrobial activity are also provided to facilitate further research in this area.

Biological Significance of 3-Hexanol

The biological relevance of 3-hexanol is multifaceted, with distinct roles in the chemical communication of insects and its presence as a metabolic byproduct in plants and microorganisms. It is crucial to distinguish the functions of 3-hexanol from its more extensively studied isomer, (Z)-3-hexenol, which is a key player in plant defense signaling.

Role in Insect Communication: A Pheromonal Signal

Evidence points to 3-hexanol acting as a semiochemical, a chemical substance that carries a message, in the insect world. Notably, (3R,4S)-4-Methyl-3-hexanol has been identified as a pheromone of the ant Tetramorium impurum[1]. Pheromones are crucial for mediating social behaviors within a species, such as mating, aggregation, and alarm signaling. The detection of 3-hexanol by insect antennae can trigger a specific behavioral response, a process that is fundamental to their survival and reproduction. In some ant species, alcohols like hexanol have been shown to play a role in the perception of complex odor mixtures[2].

The olfactory signaling pathway in insects, such as the fruit fly Drosophila, provides a general model for how a volatile compound like 3-hexanol is perceived. Odorant molecules enter the sensilla on the antenna and bind to olfactory receptor neurons (ORNs). These neurons send signals to the antennal lobe (AL) of the insect brain, where the information is processed by local interneurons (LNs) and projection neurons (PNs). The PNs then relay this information to higher brain centers like the mushroom body (MB) and lateral horn (LH), where the odor is ultimately interpreted, leading to a behavioral response[3][4].

Presence in Plants: A Minor Volatile Component

While (Z)-3-hexenol is a prominent "green leaf volatile" released upon tissue damage and involved in plant defense, 3-hexanol is also detected in the volatile profiles of various plants, albeit typically in smaller quantities[5]. Its presence is often considered a part of the complex blend of VOCs that contribute to the plant's overall scent profile. The biosynthesis of C6-alcohols like (Z)-3-hexenol in plants occurs through the lipoxygenase (LOX) pathway[6][7]. This pathway is initiated by the release of fatty acids from damaged cell membranes, which are then converted into various volatile compounds, including aldehydes and alcohols. It is plausible that 3-hexanol can be formed through a similar, though less predominant, biochemical route.

Role in Microorganisms: A Metabolic Byproduct

Certain microorganisms are capable of producing 3-hexanol as a product of their metabolism. For instance, the bacterium Clostridium carboxidivorans can produce hexanol through syngas fermentation[8][9][10][11]. The production of alcohols by microorganisms is a complex process influenced by various factors, including the available substrate, culture conditions, and the specific enzymatic machinery of the organism. The physiological role of 3-hexanol for the microorganisms themselves is not well-defined but is likely a byproduct of their metabolic efforts to generate energy and essential cellular components. Some microbial volatile organic compounds have been shown to have inhibitory effects on plant pathogens[12][13].

Antimicrobial Properties of 3-Hexanol

The investigation into the antimicrobial properties of volatile compounds is an active area of research for applications in food preservation, agriculture, and medicine. However, the efficacy of 3-hexanol as an antimicrobial agent appears to be limited based on available studies.

Antibacterial and Antifungal Activity

A key study investigating the antibacterial activity of hexanol isomers in the vapor phase found that 3-hexanol, along with 2-hexanol, exhibited no antimicrobial activity against a panel of seven food-related bacteria. In contrast, 1-hexanol showed inhibitory effects against Gram-negative bacteria[14][15][16]. This suggests a significant influence of the hydroxyl group's position on the molecule's antibacterial efficacy.

Table 1: Antimicrobial Activity of Hexanol Isomers against Food-Related Bacteria

Bacterial Species	Gram Stain	1-Hexanol Vapor (150 ppm)	2-Hexanol Vapor (up to 300 ppm)	3-Hexanol Vapor (up to 300 ppm)
Escherichia coli	Negative	Inhibition	No Inhibition	No Inhibition
Pseudomonas aeruginosa	Negative	Inhibition	No Inhibition	No Inhibition
Salmonella Enteritidis	Negative	Inhibition	No Inhibition	No Inhibition
Bacillus subtilis	Positive	No Inhibition	No Inhibition	No Inhibition
Lactobacillus plantarum	Positive	No Inhibition	No Inhibition	No Inhibition
Listeria monocytogenes	Positive	No Inhibition	No Inhibition	No Inhibition
Staphylococcus aureus	Positive	No Inhibition	No Inhibition	No Inhibition
Data summarized from Kyoui et al. (2023)[14][15][16].

The lack of broad-spectrum antimicrobial activity for 3-hexanol suggests that its potential for development as a standalone antimicrobial agent is low. However, the possibility of synergistic effects when combined with other antimicrobial compounds cannot be entirely ruled out and may warrant further investigation.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of 3-hexanol's biological significance and antimicrobial properties.

Analysis of 3-Hexanol as an Insect Semiochemical: Gas Chromatography-Electroantennography (GC-EAD)

GC-EAD is a powerful technique for identifying biologically active volatile compounds that elicit a response from an insect's antenna.

Objective: To identify if 3-hexanol in a complex volatile mixture elicits an electrophysiological response from an insect antenna.

Methodology:

• Sample Preparation:

  • Solvent Extraction: Extract pheromone glands or whole insects in a small volume of high-purity hexane.

  • Headspace Collection: Collect volatiles emitted by live insects using Solid Phase Microextraction (SPME) or by pulling air from a chamber containing the insects through an adsorbent trap.

• Instrumentation:

  • A gas chromatograph (GC) equipped with a flame ionization detector (FID) and an electroantennography (EAD) setup.

  • The GC column effluent is split, with a portion directed to the FID and the other to the EAD.

• Procedure:

  • Inject the prepared sample into the GC.

  • The volatile compounds are separated based on their boiling points and polarity as they pass through the GC column.

  • The FID records a signal for each eluting compound, generating a chromatogram.

  • Simultaneously, the portion of the effluent directed to the EAD flows over an excised insect antenna mounted between two electrodes.

  • If a compound elicits a response from the olfactory receptors on the antenna, a change in electrical potential is recorded as an EAD signal.

  • Co-occurrence of an FID peak and an EAD signal at the same retention time indicates a biologically active compound.

• Confirmation:

  • Analyze a synthetic standard of 3-hexanol using the same GC-EAD method to confirm its retention time and electrophysiological activity.

Assessment of Antimicrobial Activity: Vapor Phase Susceptibility Testing

This method is suitable for evaluating the antimicrobial properties of volatile compounds like 3-hexanol.

Objective: To determine the antimicrobial activity of 3-hexanol vapor against a range of microorganisms.

Methodology:

• Microorganism Preparation:

  • Culture the test bacteria or fungi in appropriate liquid media to a standardized cell density (e.g., 0.5 McFarland standard).

  • Spread-plate a defined volume of the microbial suspension onto the surface of suitable agar plates.

• Vapor Exposure Setup:

  • Place the inoculated agar plates in a sealed container (e.g., a desiccator or a large petri dish).

  • Introduce a known concentration of 3-hexanol into the container. This can be achieved by placing a sterile filter paper disc impregnated with a specific amount of 3-hexanol inside the sealed container.

  • Include a control plate that is not exposed to 3-hexanol vapor.

• Incubation:

  • Incubate the sealed containers at the optimal growth temperature for the test microorganism for a specified period (e.g., 24-48 hours).

• Data Analysis:

  • After incubation, observe the growth on the test and control plates.

  • Antimicrobial activity is indicated by a zone of inhibition or a complete lack of growth on the test plate compared to the control plate.

  • The Minimum Inhibitory Concentration (MIC) in the vapor phase can be determined by testing a range of 3-hexanol concentrations.

Headspace Analysis of 3-Hexanol from Biological Samples: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

HS-GC-MS is a sensitive method for the identification and quantification of volatile compounds emitted from a sample without solvent extraction.

Objective: To identify and quantify 3-hexanol in the headspace of plant or microbial cultures.

Methodology:

• Sample Preparation:

  • Place a known amount of the biological material (e.g., plant leaves, microbial culture) into a headspace vial and seal it.

• Instrumentation:

  • A gas chromatograph coupled with a mass spectrometer (GC-MS) and equipped with a headspace autosampler.

• Procedure:

  • The sealed vial is heated in the autosampler to allow volatile compounds, including 3-hexanol, to partition into the headspace.

  • A specific volume of the headspace gas is automatically injected into the GC.

  • The compounds are separated in the GC column.

  • The separated compounds enter the mass spectrometer, where they are ionized and fragmented.

  • The resulting mass spectrum provides a "fingerprint" of the molecule, allowing for its identification by comparison to a spectral library.

• Quantification:

  • Quantification of 3-hexanol can be achieved by using an internal or external standard calibration curve.

Conclusion

3-Hexanol is a biologically significant volatile compound with a defined role as an insect semiochemical. Its structural similarity to (Z)-3-hexenol underscores the importance of precise chemical identification in understanding the nuanced functions of volatile organic compounds in ecological interactions. The current body of evidence suggests that 3-hexanol does not possess broad-spectrum antimicrobial properties, a critical consideration for researchers in drug discovery and food science. The detailed experimental protocols provided in this guide offer a foundation for further investigations into the diverse roles of 3-hexanol and other volatile compounds in biological systems. Future research should aim to further elucidate the specific signaling pathways triggered by 3-hexanol in insects and explore its potential synergistic or antagonistic interactions with other volatile compounds in various biological contexts.

References

• 1. mdpi.com [mdpi.com]
• 2. The scent of mixtures: rules of odour processing in ants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Roles of (Z)-3-hexenol in plant-insect interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. AU710684B2 - Process for producing natural cis-3-hexanol from unsaturated fatty acids - Google Patents [patents.google.com]
• 8. Production of Hexanol as the Main Product Through Syngas Fermentation by Clostridium carboxidivorans P7 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Combination of Trace Metal to Improve Solventogenesis of Clostridium carboxidivorans P7 in Syngas Fermentation [frontiersin.org]
• 12. Frontiers | The power of the smallest: The inhibitory activity of microbial volatile organic compounds against phytopathogens [frontiersin.org]
• 13. The power of the smallest: The inhibitory activity of microbial volatile organic compounds against phytopathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Antibacterial Activity of Hexanol Vapor In Vitro and on the Surface of Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Thermochemistry and Enthalpy of Formation for 3-Hexanol: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of 3-hexanol, with a primary focus on its standard enthalpy of formation. The information contained herein is intended to support research and development activities where a thorough understanding of the energetic characteristics of this compound is essential. This document presents key quantitative data in a structured format, details relevant experimental methodologies, and visualizes pertinent biochemical and synthetic pathways.

Core Thermochemical Data

The thermochemical properties of 3-hexanol (C₆H₁₄O) are fundamental to understanding its stability and energetic behavior in chemical reactions. The standard enthalpy of formation (ΔfH°), a critical parameter, quantifies the change in enthalpy when one mole of the compound is formed from its constituent elements in their standard states (298.15 K and 1 atm).

A summary of the key thermochemical data for 3-hexanol is presented in the table below. These values have been compiled from reputable sources, including the National Institute of Standards and Technology (NIST) Chemistry WebBook.[1][2]

Property	Value	Units	Phase	Reference
Standard Enthalpy of Formation (ΔfH°)	-390.3 ± 0.88	kJ/mol	Liquid	[1]
Standard Enthalpy of Formation (ΔfH°)	-332.8 ± 2.2	kJ/mol	Gas	[1]
Heat Capacity (Cp)	286.2	J/mol·K	Liquid

Enthalpy of Combustion

The balanced combustion reaction for 3-hexanol is:

C₆H₁₄O(l) + 9 O₂(g) → 6 CO₂(g) + 7 H₂O(l)

Using Hess's Law, the standard enthalpy of combustion can be calculated as follows:

ΔcH° = [6 * ΔfH°(CO₂, g) + 7 * ΔfH°(H₂O, l)] - [ΔfH°(C₆H₁₄O, l) + 9 * ΔfH°(O₂, g)]

Given the standard enthalpies of formation for CO₂(g) (-393.5 kJ/mol) and H₂O(l) (-285.8 kJ/mol), and knowing that the standard enthalpy of formation of an element in its standard state (O₂(g)) is zero, the enthalpy of combustion of 3-hexanol can be determined.

Experimental Determination of Enthalpy of Formation

The standard enthalpy of formation of an organic compound like 3-hexanol is typically determined indirectly through the experimental measurement of its enthalpy of combustion. Bomb calorimetry is the primary technique employed for this purpose.

Experimental Protocol: Bomb Calorimetry for Alcohols

The following is a generalized protocol for determining the heat of combustion of a liquid alcohol, such as 3-hexanol, using a bomb calorimeter.

Objective: To measure the heat released during the complete combustion of a known mass of 3-hexanol and to calculate its enthalpy of combustion.

Materials:

• Bomb calorimeter

• Oxygen cylinder with pressure regulator

• Crucible

• Fuse wire (e.g., nickel-chromium)

• Calorimeter bucket

• High-precision thermometer or temperature probe

• Stirrer

• Analytical balance

• 3-Hexanol sample of known purity

Procedure:

• Sample Preparation: A precisely weighed sample of 3-hexanol (typically 0.5 - 1.0 g) is placed in the crucible. A fuse wire of known length and mass is attached to the electrodes of the bomb head, with the wire in contact with the sample.

• Assembly of the Bomb: A small, known amount of distilled water is added to the bottom of the bomb to saturate the internal atmosphere with water vapor, ensuring that any water formed during combustion is in the liquid state. The bomb head is then securely sealed.

• Pressurization: The bomb is purged of air and then filled with high-purity oxygen to a pressure of approximately 25-30 atm.

• Calorimeter Setup: The sealed bomb is placed in the calorimeter bucket, which is filled with a precisely known mass of water. The bucket is then placed in the insulating jacket of the calorimeter. The stirrer and thermometer are positioned in the water.

• Temperature Equilibration: The stirrer is started, and the temperature of the water in the bucket is monitored until a steady rate of temperature change is observed (the pre-fire period).

• Ignition: The sample is ignited by passing an electric current through the fuse wire.

• Post-Ignition Monitoring: The temperature of the water is recorded at regular intervals as it rises to a maximum and then begins to cool (the post-fire period).

• Data Analysis: The corrected temperature rise is determined by accounting for heat exchange with the surroundings. The heat capacity of the calorimeter system (determined by combusting a standard substance like benzoic acid) is used to calculate the total heat released during the combustion. Corrections are made for the heat of combustion of the fuse wire.

• Calculation of Enthalpy of Combustion: The molar enthalpy of combustion is calculated from the total heat released and the number of moles of the 3-hexanol sample.

Biochemical and Synthetic Pathways

For professionals in drug development, understanding the metabolic fate and potential synthetic routes of a molecule is crucial. The following diagrams, generated using the DOT language, illustrate a relevant metabolic pathway and a common synthetic approach for 3-hexanol.

Metabolic Pathway of n-Hexane

3-Hexanol is a metabolite of n-hexane, formed as part of a detoxification pathway in the liver.[3][4] The initial hydroxylation of n-hexane is mediated by mixed-function oxidases.[3]

Caption: Metabolic formation of 3-hexanol from n-hexane.

Synthesis of 3-Hexanol via Grignard Reaction

A common and versatile method for the synthesis of alcohols is the Grignard reaction. 3-Hexanol can be synthesized by the reaction of a propylmagnesium bromide (a Grignard reagent) with propanal.[5]

References

• 1. 3-Hexanol [webbook.nist.gov]
• 2. 3-Hexanol [webbook.nist.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Making sure you're not a bot! [oc-praktikum.de]
• 5. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of 3-Hexanol as a Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 3-hexanol as a solvent in organic synthesis, with a focus on its potential as a "green" solvent alternative. While direct, published examples detailing 3-hexanol as a primary solvent in many named reactions are limited, its properties as a secondary alcohol allow for its application in various palladium-catalyzed cross-coupling reactions. The protocols provided herein are based on established methodologies using structurally similar secondary alcohols and the general principles of using alcoholic solvents in these transformations.

Properties of 3-Hexanol as a Solvent

3-Hexanol is a secondary alcohol that possesses a balance of polar and non-polar characteristics, making it a versatile solvent for a range of organic compounds.[1] Its higher boiling point compared to more volatile solvents like diethyl ether or dichloromethane can be advantageous for reactions requiring elevated temperatures. Furthermore, alcohols are increasingly considered "green" solvents in organic synthesis.[2][3]

Table 1: Physicochemical Properties of 3-Hexanol

Property	Value
Molecular Formula	C₆H₁₄O
Molecular Weight	102.17 g/mol
Boiling Point	135 °C
Density	0.819 g/cm³
Solubility in Water	16.1 mg/mL at 25 °C

Application in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura coupling is a cornerstone of carbon-carbon bond formation in modern organic synthesis.[2] While traditionally carried out in solvents like toluene, THF, or DMF, recent advancements have highlighted the efficacy of "green" alcohol solvents.[2][3] Secondary alcohols, such as 3-hexanol, can serve as effective media for these reactions, particularly in nickel-catalyzed systems.[2]

Logical Workflow for Solvent Selection in Suzuki-Miyaura Coupling:

Caption: Workflow for considering 3-hexanol as a solvent in Suzuki-Miyaura coupling.

Experimental Protocol: Nickel-Catalyzed Suzuki-Miyaura Coupling of an Aryl Halide with a Phenylboronic Acid in 3-Hexanol

This protocol is adapted from a procedure using tert-amyl alcohol as the solvent and is expected to be applicable with 3-hexanol due to their similar properties as secondary alcohols.[2]

Materials:

• Aryl halide (e.g., 4-bromoanisole, 1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• NiCl₂(PCy₃)₂ (0.05 mmol, 5 mol%)

• K₃PO₄ (3.0 mmol)

• 3-Hexanol (5 mL)

• Anhydrous, inert atmosphere (e.g., Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask, add the aryl halide, phenylboronic acid, NiCl₂(PCy₃)₂, and K₃PO₄.

• Evacuate and backfill the flask with an inert gas three times.

• Add 3-hexanol (5 mL) via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Table 2: Representative Data for Suzuki-Miyaura Coupling in a Secondary Alcohol Solvent

Aryl Halide	Boronic Acid	Product	Solvent	Catalyst	Base	Temp (°C)	Time (h)	Yield (%)
4-Bromoanisole	Phenylboronic acid	4-Methoxybiphenyl	tert-Amyl Alcohol	NiCl₂(PCy₃)₂	K₃PO₄	100	12	85[2]
2-Bromopyridine	Phenylboronic acid	2-Phenylpyridine	tert-Amyl Alcohol	NiCl₂(PCy₃)₂	K₃PO₄	100	12	78[2]

Note: The data presented is for a similar secondary alcohol and serves as an expected outcome for reactions in 3-hexanol under optimized conditions.

Application in Heck Reactions

The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction between an unsaturated halide and an alkene.[4] Similar to the Suzuki-Miyaura coupling, alcohols can be employed as solvents, offering a more environmentally benign alternative to traditional solvents.

Catalytic Cycle of the Heck Reaction:

Caption: A simplified diagram of the Heck reaction catalytic cycle.

Experimental Protocol: Palladium-Catalyzed Heck Reaction of an Aryl Iodide with an Alkene in 3-Hexanol

This generalized protocol is based on the principles of Heck reactions conducted in alcoholic solvents.

Materials:

• Aryl iodide (e.g., iodobenzene, 1.0 mmol)

• Alkene (e.g., styrene, 1.2 mmol)

• Pd(OAc)₂ (0.02 mmol, 2 mol%)

• Triethylamine (1.5 mmol)

• 3-Hexanol (5 mL)

• Inert atmosphere

Procedure:

• In a round-bottom flask, dissolve the aryl iodide and alkene in 3-hexanol (5 mL).

• Add Pd(OAc)₂ and triethylamine to the mixture.

• Flush the flask with an inert gas and fit it with a reflux condenser.

• Heat the reaction mixture to reflux (approx. 135 °C) with stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the mixture to room temperature.

• Filter the mixture to remove any precipitated salts.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate.

• Purify the product by column chromatography or recrystallization.

Table 3: Expected Outcomes for Heck Reaction in an Alcoholic Solvent

Aryl Halide	Alkene	Product	Solvent	Catalyst	Base	Temp (°C)	Yield (%)
Iodobenzene	Styrene	Stilbene	3-Hexanol	Pd(OAc)₂	Et₃N	135	High
4-Iodoanisole	n-Butyl acrylate	n-Butyl 4-methoxycinnamate	3-Hexanol	Pd(OAc)₂	Et₃N	135	High

Note: Yields are qualitative ("High") as specific literature data for 3-hexanol is not available. Optimization may be required.

Considerations for Grignard Reactions

Grignard reagents are potent nucleophiles and strong bases, making them highly reactive towards protic solvents. Alcohols, including 3-hexanol, contain an acidic hydroxyl proton that will rapidly quench a Grignard reagent, rendering it inactive for the desired carbon-carbon bond formation.

Reaction of Grignard Reagent with 3-Hexanol: R-MgX + CH₃CH₂CH(OH)CH₂CH₂CH₃ → R-H + (CH₃CH₂CH(OMgX)CH₂CH₂CH₃)

Due to this incompatibility, 3-hexanol is not a suitable solvent for Grignard reactions. Anhydrous aprotic solvents such as diethyl ether or tetrahydrofuran (THF) are the standard choices for these reactions.

Biocatalysis

While the focus of this document is on the use of 3-hexanol as a solvent, it is worth noting its relevance in the field of biocatalysis primarily as a product of fermentation processes.[5] However, in some biocatalytic transformations, particularly those involving lipases, organic co-solvents are often employed to enhance substrate solubility and modulate enzyme activity. The use of 3-hexanol as a co-solvent in such systems could be an area for further investigation, though specific protocols are not yet widely established.

Safety and Handling

3-Hexanol is a flammable liquid and should be handled with appropriate safety precautions. Use in a well-ventilated fume hood and wear personal protective equipment, including safety glasses, gloves, and a lab coat. Avoid sources of ignition.

Conclusion

3-Hexanol presents itself as a viable "green" solvent alternative for specific organic reactions, most notably palladium- and nickel-catalyzed cross-coupling reactions like the Suzuki-Miyaura and Heck reactions. Its physical properties allow for reactions to be conducted at higher temperatures, and its classification as a secondary alcohol makes it a suitable medium for these transformations. However, its protic nature renders it unsuitable for reactions involving highly basic organometallic reagents such as Grignard reagents. The provided protocols, adapted from related systems, offer a solid foundation for researchers to explore the application of 3-hexanol in their synthetic endeavors. Further optimization of reaction conditions for specific substrate combinations is recommended to achieve optimal results.

References

• 1. Nickel-Catalyzed Suzuki–Miyaura Cross-Coupling in a Green Alcohol Solvent for an Undergraduate Organic Chemistry Laboratory | Semantic Scholar [semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Heck reaction - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

GC-MS Analysis of 3-Hexanol: Fragmentation Patterns and Experimental Protocol

Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique widely employed for the separation, identification, and quantification of volatile and semi-volatile organic compounds. This application note provides a detailed protocol for the analysis of 3-hexanol, a six-carbon secondary alcohol, and an in-depth examination of its characteristic fragmentation patterns under electron ionization (EI). Understanding these fragmentation pathways is crucial for the accurate identification of 3-hexanol in complex matrices, which is relevant in various fields including flavor and fragrance analysis, environmental monitoring, and metabolomics.

Experimental Protocol

This protocol provides a standard method for the analysis of 3-hexanol using GC-MS. The parameters are based on established methods for short-chain alcohols and can be adapted based on the specific instrumentation and analytical goals.[1]

1. Sample Preparation:

A stock solution of 3-hexanol should be prepared in a high-purity volatile solvent such as methanol or dichloromethane. Subsequent dilutions can be made to achieve the desired concentration range for calibration and analysis. For complex matrices, appropriate extraction techniques such as solid-phase microextraction (SPME) or liquid-liquid extraction may be necessary to isolate the volatile components.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A non-polar or mid-polar capillary column is recommended for the separation of alcohols. A DB-5ms or HP-5ms column (30 m x 0.25 mm I.D., 0.25 µm film thickness) provides good resolution for this type of analyte.[1]

  • Inlet: A split/splitless injector, typically operated in split mode with a split ratio of 50:1 to avoid column overloading.

  • Injector Temperature: 250 °C.[1]

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.[1]

    • Ramp: Increase temperature at a rate of 10 °C/min to 220 °C.[1]

    • Final hold: Hold at 220 °C for 5 minutes.[1]

  • Injection Volume: 1 µL.[1]

• Mass Spectrometer (MS):

  • Ion Source: Electron Ionization (EI) at 70 eV.[1]

  • Ion Source Temperature: 230 °C.[1]

  • Transfer Line Temperature: 280 °C.[1]

  • Scan Range: m/z 30-150 to ensure detection of the molecular ion and all significant fragments.

Data Presentation: Fragmentation Pattern of 3-Hexanol

The mass spectrum of 3-hexanol is characterized by the absence or very low abundance of the molecular ion peak (M+) at m/z 102. The spectrum is dominated by fragment ions resulting from specific cleavage events. The quantitative data for the major fragments observed in the electron ionization mass spectrum of 3-hexanol are summarized in the table below.

m/z	Proposed Fragment Ion	Relative Intensity (%)	Fragmentation Pathway
59	[C₃H₇O]⁺	100	α-cleavage (loss of C₃H₇ radical)
73	[C₄H₉O]⁺	65	α-cleavage (loss of C₂H₅ radical)
41	[C₃H₅]⁺	55	Secondary fragmentation
31	[CH₃O]⁺	45	Rearrangement and cleavage
84	[C₆H₁₂]⁺•	20	Dehydration (loss of H₂O)
101	[C₆H₁₃O]⁺	15	Loss of H• radical

Note: Relative intensities are approximate and can vary between instruments.

Visualization of Experimental Workflow and Fragmentation Pathways

To facilitate a clear understanding of the analytical process and the molecular fragmentation, the following diagrams are provided.

Figure 1: Experimental workflow for the GC-MS analysis of 3-hexanol.

The fragmentation of 3-hexanol upon electron ionization is primarily dictated by the stability of the resulting carbocations. The principal fragmentation pathways are α-cleavage and dehydration.

Figure 2: Key fragmentation pathways of 3-hexanol in EI-MS.

Discussion

The fragmentation of 3-hexanol is characteristic of secondary alcohols. The most favorable fragmentation pathway is α-cleavage, which involves the breaking of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. This leads to the formation of a stable, resonance-stabilized oxonium ion. In the case of 3-hexanol, there are two possible α-cleavage points, leading to the loss of either an ethyl radical (CH₃CH₂•) or a propyl radical (CH₃CH₂CH₂•).

• Loss of a Propyl Radical: Cleavage of the C3-C4 bond results in the loss of a propyl radical (mass 43), leading to the formation of the base peak at m/z 59 . This fragment, [CH₃CH₂CH(OH)]⁺, is the most abundant ion in the spectrum due to the stability of the resulting secondary carbocation.

• Loss of an Ethyl Radical: Cleavage of the C2-C3 bond results in the loss of an ethyl radical (mass 29), forming a fragment at m/z 73 . This fragment, [CH₃CH₂CH₂(OH)CH]⁺, is also significant in the spectrum.

Another common fragmentation pathway for alcohols is dehydration, which involves the elimination of a water molecule (H₂O, mass 18). This results in the formation of an alkene radical cation. For 3-hexanol, this leads to a peak at m/z 84 ([C₆H₁₂]⁺•). The intensity of this peak is generally lower than those from α-cleavage, indicating that α-cleavage is the more dominant fragmentation pathway for 3-hexanol.

The peak at m/z 101 corresponds to the loss of a single hydrogen radical (H•) from the molecular ion. While the molecular ion itself is often not observed, this [M-1]⁺ peak can be a useful indicator of the molecular weight.

Conclusion

This application note provides a comprehensive guide to the GC-MS analysis of 3-hexanol, including a detailed experimental protocol and an analysis of its fragmentation patterns. The dominant fragmentation pathways are α-cleavage, leading to characteristic ions at m/z 59 and 73, and to a lesser extent, dehydration, resulting in an ion at m/z 84. A thorough understanding of these fragmentation patterns is essential for the reliable identification and structural elucidation of 3-hexanol in various scientific and industrial applications. The provided protocol offers a robust starting point for developing and validating methods for the analysis of 3-hexanol and related short-chain alcohols.

References

• 1. benchchem.com [benchchem.com]

Application Note: ¹H and ¹³C NMR Spectral Analysis of 3-Hexanol

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral data and standardized experimental protocols for the analysis of 3-hexanol.

Introduction

3-Hexanol is an organic alcohol that serves as a valuable intermediate and building block in various chemical syntheses. A thorough understanding of its structure is crucial for its application in research and development. Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique for elucidating the molecular structure of organic compounds. This application note presents the ¹H and ¹³C NMR spectral data for 3-hexanol, along with detailed protocols for sample preparation and data acquisition.

Spectral Data Presentation

The ¹H and ¹³C NMR spectra of 3-hexanol were acquired in deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as the internal standard.

¹H NMR Spectral Data

The proton NMR spectrum of 3-hexanol exhibits distinct signals corresponding to the different proton environments in the molecule. The chemical shifts (δ) are reported in parts per million (ppm) relative to TMS.

Assignment	Chemical Shift (δ) ppm	Splitting Pattern	Integration
H3	~3.54	Multiplet	1H
OH	~1.74	Singlet	1H
H2, H4, H5	~1.67 - 1.11	Multiplet	6H
H1, H6	~0.94	Triplet	6H

Note: The chemical shift of the hydroxyl (-OH) proton can be variable and may exchange with deuterium in the presence of D₂O.

¹³C NMR Spectral Data

The carbon-13 NMR spectrum provides information on the different carbon environments within the 3-hexanol molecule.

Assignment	Chemical Shift (δ) ppm
C3	73.00[1]
C4	39.25[1]
C2	30.23[1]
C5	18.94[1]
C6	14.18[1]
C1	9.93[1]

Experimental Protocols

The following protocols describe the methodology for preparing a sample of 3-hexanol and acquiring high-quality ¹H and ¹³C NMR spectra.

Sample Preparation

Proper sample preparation is critical for obtaining high-resolution NMR spectra.[2]

• Sample Quantity: For a standard 5 mm NMR tube, dissolve approximately 5-25 mg of 3-hexanol in about 0.6 mL of deuterated solvent.[3][4] For liquid samples like 3-hexanol, a concentration of around 20% in the deuterated solvent is often suitable.[5]

• Solvent Selection: Deuterated chloroform (CDCl₃) is a commonly used solvent for small organic molecules like 3-hexanol.[1][6] Ensure the solvent is of high purity to avoid extraneous peaks.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a Pasteur pipette containing a small plug of glass wool or Kimwipe directly into a clean, dry 5 mm NMR tube.[3][5]

• Sample Volume: The final volume of the solution in the NMR tube should be approximately 0.5 - 0.6 mL, corresponding to a height of about 4-5 cm.[4][5]

• Internal Standard: Tetramethylsilane (TMS) is typically added to the deuterated solvent by the manufacturer to serve as an internal reference for chemical shifts (0 ppm). If not present, a small amount can be added.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition

The following is a general procedure for acquiring ¹H and ¹³C NMR spectra. Specific parameters may vary depending on the spectrometer.

• Spectrometer Preparation: Insert the NMR tube into the spectrometer's probe.

• Locking: The spectrometer's field frequency is "locked" onto the deuterium signal of the solvent (e.g., CDCl₃). This compensates for any magnetic field drift during the experiment.

• Shimming: The magnetic field homogeneity is optimized by adjusting the shim coils. This process minimizes spectral line broadening and improves resolution.

• Tuning and Matching: The probe is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C) to ensure maximum signal-to-noise.

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 8-16

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Angle: 30 degrees[7]

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 64 or more, as ¹³C has a much lower natural abundance and sensitivity compared to ¹H.[8]

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to generate the NMR spectrum. This is followed by phase correction and baseline correction.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for obtaining and analyzing the NMR spectra of 3-hexanol.

NMR Experimental Workflow

Structure and NMR Assignments for 3-Hexanol

This diagram shows the chemical structure of 3-hexanol with labels for each unique carbon and proton, corresponding to the data in the tables.

3-Hexanol Structure with NMR Assignments

References

• 1. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. depts.washington.edu [depts.washington.edu]
• 3. NMR Sample Preparation [nmr.chem.umn.edu]
• 4. ucl.ac.uk [ucl.ac.uk]
• 5. sites.bu.edu [sites.bu.edu]
• 6. spectrabase.com [spectrabase.com]
• 7. books.rsc.org [books.rsc.org]
• 8. scribd.com [scribd.com]

Application Note: Protocols for the Oxidation of 3-Hexanol to 3-Hexanone

Audience: Researchers, scientists, and drug development professionals.

Abstract: The oxidation of secondary alcohols to ketones is a fundamental transformation in organic synthesis, crucial for the preparation of intermediates in pharmaceutical and fine chemical production. This document provides detailed protocols for the conversion of 3-hexanol to 3-hexanone, a representative secondary aliphatic alcohol. Three common and effective methods are presented: Pyridinium Chlorochromate (PCC) oxidation, Swern oxidation, and a greener approach using sodium hypochlorite. This guide includes a comparative data summary, step-by-step experimental procedures, and workflow diagrams to assist researchers in selecting and performing the optimal protocol for their specific needs.

Overview of Oxidation Methods

The conversion of 3-hexanol to 3-hexanone involves the removal of a hydride equivalent from the alcohol, forming a carbonyl group.[1][2] The choice of oxidant and reaction conditions is critical and depends on factors such as substrate sensitivity to acid or heat, desired scale, and environmental considerations.

• Pyridinium Chlorochromate (PCC) Oxidation: A widely used method employing a mild, chromium(VI)-based reagent.[3][4] It is known for its selectivity in oxidizing secondary alcohols to ketones with minimal side reactions or over-oxidation.[5][6] The reaction is typically performed under anhydrous conditions in a chlorinated solvent like dichloromethane (DCM).[7]

• Swern Oxidation: A metal-free oxidation that uses dimethyl sulfoxide (DMSO) activated by oxalyl chloride at very low temperatures (-78 °C).[8][9] It is valued for its mild conditions, high yields, and broad functional group tolerance, making it suitable for complex and acid-sensitive substrates.[9][10] Its primary drawbacks are the generation of foul-smelling dimethyl sulfide and the requirement for cryogenic temperatures.[9]

• Sodium Hypochlorite (Bleach) Oxidation: An inexpensive, readily available, and environmentally benign alternative to chromium-based reagents.[11][12] The reaction is often performed in acetic acid, which generates the active oxidant, hypochlorous acid (HOCl), in situ.[12][13] This method is particularly attractive for large-scale syntheses due to its low cost and reduced hazardous waste.[11]

Data Presentation: Comparison of Protocols

The following table summarizes key parameters for the selected oxidation methods for converting 3-hexanol to 3-hexanone.

Parameter	PCC Oxidation	Swern Oxidation	Sodium Hypochlorite Oxidation
Typical Yield	85-95%	90-98%	80-90%
Reaction Time	2-4 hours	1-2 hours	1-2 hours
Temperature	0 °C to Room Temp.	-78 °C to Room Temp.	15-25 °C
Key Reagents	Pyridinium Chlorochromate (PCC), Dichloromethane (DCM)	Oxalyl Chloride, DMSO, Triethylamine	Sodium Hypochlorite (Bleach), Acetic Acid
Advantages	Simple procedure, reliable, prevents over-oxidation.[5]	Mild conditions, high yields, good for sensitive substrates.[9]	Inexpensive, "green" oxidant, scalable.[11][12]
Disadvantages	Toxic chromium waste, acidic nature.[7]	Cryogenic temps required, produces odorous byproduct (DMS).[9]	Potential for chlorination side-products.[11][14]

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. Chromium reagents are toxic and carcinogenic and must be handled with extreme care.[5][15]

Protocol 1: Pyridinium Chlorochromate (PCC) Oxidation

This protocol describes the oxidation of 3-hexanol using PCC in dichloromethane.[7]

Materials:

• 3-Hexanol (1.0 eq)

• Pyridinium Chlorochromate (PCC) (1.5 eq)

• Celite® or Silica Gel (equal weight to PCC)

• Anhydrous Dichloromethane (DCM)

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add PCC (1.5 eq) and an equal mass of Celite®.

• Reagent Addition: Add anhydrous DCM to the flask to create a slurry. Cool the mixture to 0 °C using an ice bath.

• In a separate flask, dissolve 3-hexanol (1.0 eq) in anhydrous DCM.

• Slowly add the 3-hexanol solution to the stirring PCC slurry at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether.

• Pass the mixture through a short plug of silica gel or Celite® to filter out the chromium salts (a dark, tarry solid). Wash the filter cake thoroughly with diethyl ether.

• Purification: Combine the organic filtrates and concentrate them using a rotary evaporator. The resulting crude product can be purified by fractional distillation or flash column chromatography to yield pure 3-hexanone.

Protocol 2: Swern Oxidation

This protocol details the oxidation of 3-hexanol using activated DMSO.[9][16]

Materials:

• Oxalyl Chloride (1.2 eq)

• Anhydrous Dimethyl Sulfoxide (DMSO) (2.4 eq)

• 3-Hexanol (1.0 eq)

• Anhydrous Triethylamine (Et₃N) (5.0 eq)

• Anhydrous Dichloromethane (DCM)

• Water, Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a nitrogen inlet, and two dropping funnels, add anhydrous DCM. Cool the flask to -78 °C using a dry ice/acetone bath.

• Activator Addition: Add oxalyl chloride (1.2 eq) to the flask. Then, add a solution of anhydrous DMSO (2.4 eq) in DCM dropwise over 15 minutes. Stir the mixture for an additional 15 minutes at -78 °C. (Caution: Gas evolution - CO and CO₂).[16]

• Alcohol Addition: Add a solution of 3-hexanol (1.0 eq) in DCM dropwise over 20 minutes, ensuring the internal temperature remains below -65 °C. Stir for 30 minutes.

• Base Addition: Add anhydrous triethylamine (5.0 eq) dropwise. After addition, stir the mixture at -78 °C for 20 minutes, then remove the cooling bath and allow it to warm to room temperature.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.

• Purification: The crude 3-hexanone can be purified by fractional distillation. Rinse all glassware that came into contact with dimethyl sulfide with bleach to neutralize the odor.[9]

Protocol 3: Sodium Hypochlorite Oxidation

This protocol provides a "green" method for oxidizing 3-hexanol using commercial bleach.[12][13]

Materials:

• 3-Hexanol (1.0 eq)

• Glacial Acetic Acid

• Sodium Hypochlorite solution (~8.25% household bleach, ~1.2 eq)

• Saturated Sodium Bisulfite (NaHSO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Diethyl Ether

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 3-hexanol (1.0 eq) in glacial acetic acid. Cool the flask in an ice-water bath to maintain a temperature of 15-25 °C.[13]

• Oxidant Addition: Add the sodium hypochlorite solution dropwise from the dropping funnel over approximately 30-45 minutes. Monitor the temperature to keep it within the 15-25 °C range.

• Reaction: After the addition is complete, remove the ice bath and stir the mixture at room temperature for 1 hour. Monitor the reaction by TLC. Check for the presence of excess oxidant using potassium iodide-starch paper (a blue-black color indicates excess oxidant).

• Quenching: If oxidant remains, add saturated sodium bisulfite solution dropwise until the KI-starch test is negative.

• Work-up: Transfer the reaction mixture to a separatory funnel. Dilute with water and extract several times with diethyl ether.

• Combine the organic extracts and wash them with water, saturated NaHCO₃ solution (until bubbling ceases), and finally with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate using a rotary evaporator.

• Purification: Purify the crude 3-hexanone by fractional distillation.

Visualization of Workflows

The following diagrams illustrate the general experimental workflow and a decision-making model for selecting an oxidation protocol.

Caption: General experimental workflow for the oxidation of 3-hexanol.

Caption: Decision tree for selecting an appropriate oxidation method.

References

• 1. Alcohol oxidation - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. PCC OXIDATION.pptx [slideshare.net]
• 5. thieme-connect.com [thieme-connect.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. organic-synthesis.com [organic-synthesis.com]
• 8. New Oxidation of Primary & Secondary Alcohols | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 9. Swern oxidation - Wikipedia [en.wikipedia.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. NaOCl Bleach Oxidation - Wordpress [reagents.acsgcipr.org]
• 12. chemistry.mdma.ch [chemistry.mdma.ch]
• 13. ursula.chem.yale.edu [ursula.chem.yale.edu]
• 14. youtube.com [youtube.com]
• 15. Jones oxidation - Wikipedia [en.wikipedia.org]
• 16. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]

Application Notes and Protocols for the Grignard Synthesis of 3-Hexanol

Audience: Researchers, scientists, and drug development professionals.

Introduction and Application Notes

The Grignard reaction is a cornerstone of synthetic organic chemistry, renowned for its efficacy in forming carbon-carbon bonds. Discovered by Victor Grignard, this organometallic reaction facilitates the synthesis of a wide array of compounds, most notably alcohols, from carbonyl precursors. Its versatility and typically high yields have made it an indispensable tool in academic research and the pharmaceutical industry for the construction of complex molecular frameworks.

This document provides a detailed protocol for the synthesis of the secondary alcohol 3-hexanol. The primary synthetic route involves the nucleophilic addition of propylmagnesium bromide, the Grignard reagent, to propanal.[1][2] An alternative, equally viable pathway is the reaction of ethylmagnesium bromide with butanal. The core of the reaction involves the carbon atom of the Grignard reagent, which is highly nucleophilic and basic, attacking the electrophilic carbonyl carbon of the aldehyde. Subsequent acidic work-up protonates the resulting alkoxide to yield the final alcohol product.

A critical parameter for the success of any Grignard synthesis is the strict maintenance of anhydrous (water-free) conditions.[3] Grignard reagents are potent bases and will readily react with protic solvents, including trace amounts of water, which quenches the reagent and reduces the overall yield.[2] Therefore, all glassware must be rigorously dried, and anhydrous solvents must be used throughout the procedure.

Reaction Scheme

The synthesis of 3-hexanol from propanal and 1-bromopropane proceeds in two main stages:

• Formation of the Grignard Reagent: 1-bromopropane reacts with magnesium metal in anhydrous diethyl ether to form propylmagnesium bromide.

• Nucleophilic Addition and Work-up: The Grignard reagent is then reacted with propanal. A subsequent aqueous acid work-up yields 3-hexanol.

Step 1: Formation of Propylmagnesium Bromide CH₃CH₂CH₂Br + Mg ^{anhydrous ether}→ CH₃CH₂CH₂MgBr Step 2: Synthesis of 3-Hexanol CH₃CH₂CHO + CH₃CH₂CH₂MgBr ^{1. anhydrous ether}→ CH₃CH₂CH(OMgBr)CH₂CH₂CH₃ ^{2. H₃O⁺}→ CH₃CH₂CH(OH)CH₂CH₂CH₃

Data Presentation

Quantitative data for the reagents, reaction conditions, and product characterization are summarized below.

Table 1: Reagents and Materials

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles (mol)	Notes
Magnesium Turnings	Mg	24.31	2.67 g	0.110	Must be dry.
1-Bromopropane	C₃H₇Br	123.00	12.30 g (9.25 mL)	0.100	Reagent grade, anhydrous.
Propanal	C₃H₆O	58.08	5.81 g (7.21 mL)	0.100	Reagent grade, anhydrous.
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	~150 mL	-	Required as the solvent.
Sulfuric Acid (10%)	H₂SO₄	98.08	~50 mL	-	For aqueous work-up.
Saturated Sodium Bicarbonate	NaHCO₃	84.01	~30 mL	-	For washing step.
Anhydrous Magnesium Sulfate	MgSO₄	120.37	~10 g	-	For drying the organic layer.
Equipment
Round-bottom flasks (250 mL, 100 mL)	Must be oven or flame-dried.
Claisen Adapter & Reflux Condenser	Must be oven or flame-dried.
Separatory Funnel (250 mL)
Distillation Apparatus	For final purification.
Magnetic Stirrer and Stir Bar

Table 2: Product Characterization and Typical Yield for 3-Hexanol

Parameter	Value	Reference/Notes
Appearance	Clear, colorless liquid	[4]
Molecular Formula	C₆H₁₄O	[4]
Molar Mass	102.17 g/mol	[4]
Boiling Point	133-135 °C	[4][5][6]
Density	~0.819 g/cm³	[5][7]
Refractive Index (n_D²⁰)	1.414-1.418	[4][6]
Theoretical Yield	10.22 g	Based on 0.100 mol of limiting reagent.
Typical Experimental Yield	60-75%	Grignard reactions are generally efficient but sensitive to conditions.

Table 3: Spectroscopic Data for 3-Hexanol

Spectroscopy	Key Peaks / Signals (Expected)
IR (Infrared)	Broad peak at ~3350 cm⁻¹ (O-H stretch), Strong peaks at ~2960-2870 cm⁻¹ (C-H stretch).[8]
¹H NMR (CDCl₃)	δ ~3.5 ppm (multiplet, 1H, -CHOH-), δ ~1.4 ppm (multiplet, 4H, -CH₂-), δ ~0.9 ppm (triplets, 6H, -CH₃).[4][9]
¹³C NMR (CDCl₃)	δ ~73.0 ppm (-CHOH), δ ~39.3 ppm, δ ~30.2 ppm, δ ~18.9 ppm, δ ~14.2 ppm, δ ~9.9 ppm.[4]

Experimental Protocols

CAUTION: This procedure involves flammable solvents and corrosive acids. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (safety goggles, lab coat, gloves) must be worn.

Part A: Preparation of the Grignard Reagent (Propylmagnesium Bromide)

• Apparatus Setup: Assemble a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a 125 mL pressure-equalizing dropping funnel. All glassware must be scrupulously dried in an oven (120 °C) for several hours and assembled while hot, then allowed to cool to room temperature under a stream of dry nitrogen or with drying tubes (containing CaCl₂) attached to all openings.

• Reagent Preparation: Place the magnesium turnings (2.67 g, 0.110 mol) in the reaction flask. In the dropping funnel, prepare a solution of 1-bromopropane (12.30 g, 0.100 mol) in 40 mL of anhydrous diethyl ether.

• Initiation of Reaction: Add approximately 5-10 mL of the 1-bromopropane solution from the dropping funnel onto the magnesium turnings. The reaction should initiate within a few minutes, indicated by the formation of bubbles and a cloudy/gray appearance in the solution. If the reaction does not start, gently warm the flask with a heat gun or crush a piece of magnesium with a dry glass rod. A small crystal of iodine can also be added to activate the magnesium surface.

• Completion of Grignard Formation: Once the reaction has started and is self-sustaining (gentle reflux of the ether), add the remaining 1-bromopropane solution dropwise from the funnel at a rate that maintains a steady reflux. After the addition is complete, gently reflux the mixture for an additional 30 minutes using a heating mantle to ensure all the magnesium has reacted. The final solution should appear gray to dark brown. Cool the flask to room temperature.

Part B: Synthesis of 3-Hexanol

• Reactant Addition: Cool the flask containing the freshly prepared propylmagnesium bromide in an ice-water bath. Prepare a solution of propanal (5.81 g, 0.100 mol) in 25 mL of anhydrous diethyl ether in the dropping funnel.

• Reaction: Add the propanal solution dropwise to the stirred, cooled Grignard reagent at a rate that maintains a gentle reflux and keeps the internal temperature below 20 °C. A white, viscous precipitate will form.

• Completion: After the addition is complete, remove the ice bath and stir the mixture at room temperature for 30 minutes to ensure the reaction goes to completion.

Part C: Work-up and Purification

• Hydrolysis: Cool the reaction flask again in a large ice bath. Slowly and cautiously add 50 mL of 10% aqueous sulfuric acid dropwise from the dropping funnel to quench the reaction and dissolve the magnesium salts. The mixture will separate into two clear layers.

• Extraction: Transfer the mixture to a 250 mL separatory funnel. Separate the layers and retain the top organic (ether) layer. Extract the aqueous layer twice more with 25 mL portions of diethyl ether.

• Washing: Combine all the organic extracts in the separatory funnel. Wash the combined organic layer with 30 mL of saturated aqueous sodium bicarbonate solution to neutralize any remaining acid, followed by 30 mL of brine (saturated NaCl solution).

• Drying: Transfer the ether solution to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate for 15-20 minutes.

• Solvent Removal: Decant or filter the dried ether solution into a pre-weighed round-bottom flask. Remove the bulk of the diethyl ether using a rotary evaporator.

• Distillation: Purify the crude 3-hexanol by simple distillation. Collect the fraction boiling between 133-135 °C. Weigh the final product and calculate the percent yield.

Mandatory Visualizations

References

• 1. m.youtube.com [m.youtube.com]
• 2. quora.com [quora.com]
• 3. rsc.org [rsc.org]
• 4. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Hexanol - Wikipedia [en.wikipedia.org]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. 3-hexanol [stenutz.eu]
• 8. 3-Hexanol [webbook.nist.gov]
• 9. 3-Hexanol(623-37-0) 1H NMR [m.chemicalbook.com]

Application Notes and Protocols for the Dehydration of 3-Hexanol to Hexenes

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the acid-catalyzed dehydration of 3-hexanol to produce a mixture of hexene isomers. This reaction is a fundamental transformation in organic synthesis, relevant for the production of fine chemicals and pharmaceutical intermediates. These notes include established reaction conditions, expected product distributions, and a comprehensive, step-by-step laboratory procedure. Additionally, a protocol for the analysis of the resulting hexene isomers using gas chromatography is provided.

Introduction

The dehydration of alcohols is a classic and synthetically useful method for the preparation of alkenes. In the case of 3-hexanol, a secondary alcohol, the reaction proceeds via an E1 elimination mechanism when treated with a strong acid catalyst and heat. The process involves the protonation of the hydroxyl group, followed by the loss of a water molecule to form a secondary carbocation. Subsequent deprotonation from an adjacent carbon atom yields a mixture of isomeric hexenes, primarily 2-hexene and 3-hexene. Due to the similar stability of the potential alkene products, a mixture of isomers is typically obtained.[1][2]

Reaction Conditions and Product Distribution

The acid-catalyzed dehydration of 3-hexanol typically employs strong protic acids such as sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄) as catalysts. The reaction is generally performed at elevated temperatures to favor the elimination reaction and to facilitate the removal of the lower-boiling alkene products by distillation, thereby shifting the equilibrium towards the products.

According to Zaitsev's rule, in elimination reactions that can yield more than one alkene product, the most substituted (and therefore most stable) alkene will be the major product.[3] However, in the dehydration of 3-hexanol, the two primary products, 2-hexene and 3-hexene, are both disubstituted alkenes with similar thermodynamic stabilities. Consequently, the reaction is expected to produce a mixture of these isomers in comparable amounts.[1] Some sources suggest that 1-hexene may also be formed as a minor product.[4]

Table 1: Physical Properties and Expected Elution Order of Hexene Isomers in Gas Chromatography

Isomer Name	Structure	Boiling Point (°C)	Expected Elution Order (Lowest to Highest Retention Time)
1-Hexene	CH₂=CH(CH₂)₃CH₃	63.5	1
(Z)-3-Hexene (cis)	CH₃CH₂CH=CHCH₂CH₃	66.4	2
(E)-3-Hexene (trans)	CH₃CH₂CH=CHCH₂CH₃	67.1	3
(E)-2-Hexene (trans)	CH₃CH=CHCH₂CH₂CH₃	67.9	4
(Z)-2-Hexene (cis)	CH₃CH=CHCH₂CH₂CH₃	68.8	5

Data sourced from multiple references.[5] The elution order is predicted for a nonpolar GC column where separation is primarily based on boiling point.

Experimental Protocols

Protocol 1: Dehydration of 3-Hexanol using Phosphoric Acid

This protocol describes a representative method for the dehydration of 3-hexanol adapted from established procedures for secondary alcohols.

Materials:

• 3-hexanol

• 85% Phosphoric acid (H₃PO₄)

• Anhydrous sodium sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Boiling chips

• Round-bottom flask (50 mL)

• Fractional distillation apparatus (including a distillation head, condenser, and receiving flask)

• Heating mantle

• Separatory funnel (125 mL)

• Erlenmeyer flasks

• Gas chromatograph (GC) with a nonpolar capillary column

Procedure:

• Reaction Setup: To a 50 mL round-bottom flask, add 10.2 g (0.1 mol) of 3-hexanol and a few boiling chips. Carefully add 5 mL of 85% phosphoric acid to the flask while swirling.

• Distillation: Assemble a fractional distillation apparatus with the round-bottom flask as the distilling flask. Place a collection flask, cooled in an ice bath, at the end of the condenser.

• Heating: Gently heat the reaction mixture using a heating mantle. The temperature of the distilling vapor should be monitored. Collect the distillate that boils in the range of 60-70 °C. This fraction will contain the hexene isomers and water.

• Work-up: Transfer the collected distillate to a separatory funnel.

• Neutralization: Add 10 mL of saturated sodium bicarbonate solution to the separatory funnel to neutralize any acidic residue. Swirl gently, then stopper and shake, venting frequently to release any pressure.

• Separation: Allow the layers to separate. The upper organic layer contains the hexene products. Drain and discard the lower aqueous layer.

• Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add a small amount of anhydrous sodium sulfate to remove any residual water. Swirl the flask and let it stand for 10-15 minutes.

• Isolation: Carefully decant or filter the dried hexene mixture into a pre-weighed, clean, dry vial.

• Yield Determination: Weigh the product to determine the yield of the reaction.

Protocol 2: Product Analysis by Gas Chromatography

This protocol outlines the analysis of the hexene isomer mixture using gas chromatography.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID).

• Nonpolar capillary column (e.g., DB-1, HP-5ms, or similar).

GC Conditions (Representative):

• Injector Temperature: 200 °C

• Detector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 5 minutes.

  • Ramp: 5 °C/min to 100 °C.

• Carrier Gas: Helium, with a constant flow rate.

• Injection Volume: 1 µL

Procedure:

• Sample Preparation: Dilute a small aliquot of the dried hexene product in a suitable solvent (e.g., hexane or pentane) if necessary.

• Injection: Inject the sample into the GC.

• Data Analysis:

  • Identify the peaks corresponding to the different hexene isomers based on their retention times, comparing them to known standards if available or by the expected elution order from Table 1.[5]

  • Determine the relative percentage of each isomer by integrating the area under each peak. The percentage of each isomer is calculated by dividing the area of its peak by the total area of all hexene peaks and multiplying by 100.

Visualizations

Caption: Reaction pathway and experimental workflow for the dehydration of 3-hexanol.

Safety Precautions

• Handle concentrated acids (sulfuric acid, phosphoric acid) with extreme care in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Hexenes are flammable organic compounds. Avoid open flames and sparks.

• Perform the distillation in a fume hood to avoid inhalation of vapors.

Conclusion

The acid-catalyzed dehydration of 3-hexanol is a straightforward method for the synthesis of a mixture of 2-hexene and 3-hexene. The provided protocols offer a reliable procedure for conducting this reaction and analyzing the product distribution. For researchers requiring specific isomer ratios, further optimization of reaction conditions or the use of alternative catalysts may be necessary. The principles and techniques outlined in these notes are broadly applicable to the dehydration of other secondary alcohols.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. brainly.com [brainly.com]
• 3. askfilo.com [askfilo.com]
• 4. brainly.com [brainly.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols: 3-Hexanol as a Flavoring Agent in the Food Industry

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-hexanol as a flavoring agent in the food industry. Detailed protocols for its analysis and evaluation are included to support research, product development, and quality control activities.

Introduction to 3-Hexanol

3-Hexanol (CAS No: 623-37-0) is a six-carbon secondary alcohol that occurs naturally in a variety of plants and fruits, such as pineapple, bell peppers, and safflowers[1][2]. It is recognized for its characteristic alcoholic, ethereal, and medicinal aroma profile[3][4][5]. In the food industry, 3-hexanol is utilized as a flavoring agent to impart or modify flavors in a range of products. It is listed by the Flavor and Extract Manufacturers Association (FEMA) under number 3351 and is generally recognized as safe (GRAS) for its intended use[6][7][8]. The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has also evaluated 3-hexanol and found no safety concerns at current levels of intake when used as a flavoring agent[6].

Physicochemical and Sensory Properties

A summary of the key physicochemical and sensory properties of 3-hexanol is presented in the table below.

Property	Value	Reference
Chemical Formula	C₆H₁₄O	[6]
Molecular Weight	102.17 g/mol	[6]
Appearance	Clear, colorless liquid	[6]
Odor Profile	Alcoholic, ethereal, medicinal, fusel, green, solvent-like, with nuances of tropical fruits, pineapple, apple, cider, and rum.	[3][4][5]
Taste Profile	At 20 ppm: alcoholic, solvent-like, fusel notes of rum, eggnog, and whiskey, with green, fruity nuances of guava and apple.	[4]
Boiling Point	133.0-135.0 °C	[6]
Solubility in Water	16.1 mg/mL at 25 °C	[6]
Vapor Pressure	4.81 mmHg	[6]
LogP	1.65	[6]
FEMA Number	3351	[6]
JECFA Number	282	[6]

Applications in the Food Industry

3-Hexanol is a versatile flavoring ingredient used to enhance and modify the flavor profiles of various food and beverage products. Its characteristic aroma contributes to the overall sensory experience.

3.1. Beverages

• Fruit Juices and Fruit-Flavored Drinks: 3-Hexanol can be used to add green and slightly fermented notes to fruit-flavored beverages, enhancing the perception of ripeness and complexity. It can complement the existing aromatic compounds in juices like apple, pineapple, and guava[4].

• Alcoholic Beverages: In alcoholic beverages such as rum and whiskey, 3-hexanol can contribute to the characteristic fusel alcohol notes, adding complexity to the overall flavor profile[4].

3.2. Dairy Products

While less common, 3-hexanol can be used in trace amounts in dairy products like yogurt and flavored milk to introduce subtle fruity and green notes, complementing fruit preparations.

3.3. Other Applications

• Baked Goods: In baked goods, it can be used to impart subtle fruity and fermented notes.

• Confectionery: In candies and chewing gum, it can contribute to complex fruit flavor profiles.

Typical Use Levels:

Food Category	Average Use Level (ppm)	Maximum Use Level (ppm)
Non-alcoholic beverages	1.0	2.0
Baked goods	-	18.0

Note: Use levels can vary significantly based on the specific application, food matrix, and desired flavor profile. The values presented are indicative and should be optimized for each product.

Experimental Protocols

4.1. Sensory Evaluation of 3-Hexanol

Sensory analysis is crucial for understanding the flavor contribution of 3-hexanol in a food product. The following protocols for a Triangle Test and Descriptive Analysis are provided as examples.

4.1.1. Protocol 1: Triangle Test for Difference Testing

This test is used to determine if a sensory difference exists between two products, for example, a standard product and one with added 3-hexanol[1][3][9][10].

Objective: To determine if the addition of a specific concentration of 3-hexanol to a base (e.g., a beverage) is perceptible.

Materials:

• Control sample (without 3-hexanol)

• Test sample (with a specific concentration of 3-hexanol)

• Identical, odor-free sample cups, coded with random three-digit numbers

• Water and unsalted crackers for palate cleansing

• Individual tasting booths with controlled lighting and ventilation

Procedure:

• Panelist Selection: Recruit 25-50 panelists. They can be untrained consumers but should be regular users of the product category being tested[4].

• Sample Preparation: Prepare the control and test samples. For each panelist, present three samples in a randomized order. Two of the samples will be identical (either both control or both test), and one will be different. There are six possible presentation orders: AAB, ABA, BAA, BBA, BAB, ABB[3][9].

• Evaluation: Instruct panelists to taste each sample from left to right and identify the "odd" or "different" sample[3][10]. Panelists should cleanse their palate with water and crackers between samples.

• Data Analysis: Tally the number of correct identifications. The minimum number of correct judgments to establish a statistically significant difference depends on the number of panelists. Statistical tables for triangle tests should be consulted to determine significance (e.g., at p < 0.05).

4.1.2. Protocol 2: Descriptive Analysis

This method is used to characterize the specific sensory attributes of a product containing 3-hexanol using a trained panel[11][12][13].

Objective: To identify and quantify the sensory attributes of a beverage containing 3-hexanol.

Materials:

• Samples with varying concentrations of 3-hexanol and a control.

• Reference standards for different aroma and flavor attributes (e.g., solutions representing "green," "fruity," "alcoholic").

• Individual tasting booths.

• Data collection software or score sheets with intensity scales (e.g., 15-cm line scales).

Procedure:

• Panelist Training: Select and train a panel of 8-12 individuals. Training involves developing a consensus vocabulary to describe the sensory attributes of the product and calibrating the panelists to use intensity scales consistently[12].

• Lexicon Development: In initial sessions, have the panel taste the products and generate a list of descriptive terms for aroma, flavor, and aftertaste. The panel leader facilitates a discussion to create a final lexicon of terms.

• Evaluation: In individual booths, panelists evaluate the samples presented in a randomized order. They rate the intensity of each attribute from the lexicon on the provided scales.

• Data Analysis: Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attribute intensities between samples. Principal Component Analysis (PCA) can be used to visualize the relationships between samples and attributes.

4.2. Quantitative Analysis of 3-Hexanol by Headspace GC-MS

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is a highly effective technique for the quantification of volatile compounds like 3-hexanol in food matrices[14][15][16].

Objective: To quantify the concentration of 3-hexanol in a liquid food matrix (e.g., a beverage).

Materials and Equipment:

• Headspace Autosampler

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• 20 mL headspace vials with crimp caps

• 3-Hexanol standard

• Internal standard (e.g., 2-heptanone or other suitable compound not present in the sample)

• Sodium chloride (for "salting out")

• The food matrix to be analyzed

Procedure:

• Sample and Standard Preparation:

  • Prepare a stock solution of 3-hexanol in a suitable solvent (e.g., ethanol).

  • Create a series of calibration standards by spiking the food matrix with known concentrations of the 3-hexanol stock solution.

  • Add a constant, known concentration of the internal standard to each calibration standard and sample.

  • Pipette a fixed volume (e.g., 5 mL) of each standard and sample into a 20 mL headspace vial.

  • Add a fixed amount of NaCl (e.g., 1 g) to each vial to increase the volatility of the analytes.

  • Immediately seal the vials.

• HS-GC-MS Analysis:

  • Headspace Parameters:

    • Incubation Temperature: 60-80 °C

    • Incubation Time: 15-30 min

    • Injection Volume: 1 mL

    • Transfer Line Temperature: 150-200 °C

  • GC Parameters:

    • Injector Temperature: 200-250 °C

    • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

    • Column: A polar capillary column (e.g., DB-WAX or equivalent) is suitable for alcohol analysis.

    • Oven Temperature Program: Start at a low temperature (e.g., 40 °C) for a few minutes, then ramp up to a higher temperature (e.g., 220 °C) to elute all compounds.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 35-350

    • For quantification, Selected Ion Monitoring (SIM) mode can be used to increase sensitivity, monitoring characteristic ions of 3-hexanol (e.g., m/z 59, 73, 45) and the internal standard.

• Data Analysis:

  • Identify the peaks for 3-hexanol and the internal standard based on their retention times and mass spectra.

  • Integrate the peak areas of the target ions for both compounds.

  • Calculate the ratio of the peak area of 3-hexanol to the peak area of the internal standard.

  • Construct a calibration curve by plotting the peak area ratios of the standards against their known concentrations.

  • Determine the concentration of 3-hexanol in the unknown samples using the calibration curve.

4.3. Stability Testing of 3-Hexanol in a Food Matrix

Stability testing is essential to determine how the flavor profile of a product containing 3-hexanol changes over time[15][17][18].

Objective: To evaluate the stability of 3-hexanol in a beverage during storage.

Procedure:

• Sample Preparation: Prepare a batch of the beverage containing a known initial concentration of 3-hexanol. Package the product in its final intended packaging.

• Storage Conditions:

  • Real-Time Study: Store samples under normal storage conditions (e.g., 20-25 °C, protected from light) for a period exceeding the expected shelf life.

  • Accelerated Study: To obtain faster results, store samples at elevated temperatures (e.g., 35 °C, 45 °C)[17][18]. The Arrhenius equation can be used to model the effect of temperature on the degradation rate and predict shelf life at normal conditions. It is important to note that accelerated testing is not suitable for products where microbiological safety is a concern[17].

• Sampling and Analysis: At regular intervals (e.g., 0, 1, 3, 6, 9, 12 months for real-time; more frequently for accelerated), pull samples from each storage condition.

• Analysis:

  • Quantitative Analysis: Use the HS-GC-MS method described in Protocol 4.2 to measure the concentration of 3-hexanol.

  • Sensory Analysis: Conduct sensory evaluation (e.g., Descriptive Analysis as in Protocol 4.1.2) to assess changes in the overall flavor profile and the intensity of key attributes related to 3-hexanol.

• Data Evaluation: Plot the concentration of 3-hexanol and the intensity of key sensory attributes over time for each storage condition. Determine the point at which the concentration or sensory profile changes to an unacceptable level. This will help in establishing the product's shelf life.

Signaling Pathway for Olfactory Perception

The perception of aroma compounds like 3-hexanol begins with the interaction of the volatile molecule with olfactory receptors in the nasal epithelium. This initiates a signal transduction cascade that results in the perception of smell.

Workflow of Olfactory Signal Transduction:

Caption: Olfactory signal transduction pathway.

The binding of an odorant molecule, such as 3-hexanol, to an olfactory receptor (a G-protein coupled receptor or GPCR) initiates a cascade of intracellular events[5][19][20]. This activates the G-protein, G-olf, which in turn stimulates adenylyl cyclase to produce cyclic AMP (cAMP) from ATP[19][21][22]. The increase in intracellular cAMP opens cyclic nucleotide-gated (CNG) ion channels, leading to an influx of sodium (Na+) and calcium (Ca2+) ions[19][20][23]. The influx of Ca2+ then activates chloride (Cl-) channels, causing an efflux of Cl- ions, which further depolarizes the olfactory receptor neuron[19][23]. This depolarization generates an action potential that travels along the olfactory nerve to the olfactory bulb in the brain, where the signal is processed, leading to the perception of smell[19].

Experimental Workflow for Headspace GC-MS Analysis:

Caption: Workflow for HS-GC-MS analysis.

Logical Relationship for Sensory Difference Testing:

Caption: Logical flow of a triangle test.

References

• 1. 3-Hexanol - Wikipedia [en.wikipedia.org]
• 2. Characterization of Key Flavor Compounds and Flavor-Matrix Interactions in Food/Pharmaceutical Products - PENNSYLVANIA STATE UNIVERSITY [portal.nifa.usda.gov]
• 3. Volatile Compounds and Flavor Stability: How to Preserve Product Taste Integrity in Food and Beverage Applications [cuiguai.cn]
• 4. 3-hexanol, 623-37-0 [thegoodscentscompany.com]
• 5. Human Metabolome Database: Showing metabocard for 3-Hexanol (HMDB0031493) [hmdb.ca]
• 6. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. femaflavor.org [femaflavor.org]
• 8. researchgate.net [researchgate.net]
• 9. Effects of Functional Group Position on Spatial Representations of Aliphatic Odorants in the Rat Olfactory Bulb - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hexanol, 111-27-3 [thegoodscentscompany.com]
• 11. Olfactory discrimination ability for homologous series of aliphatic ketones and acetic esters | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. atlas-mts.com [atlas-mts.com]
• 14. e3s-conferences.org [e3s-conferences.org]
• 15. studysmarter.co.uk [studysmarter.co.uk]
• 16. antec.de [antec.de]
• 17. Accelerated shelf-life testing of food and beverage products - a blog from Campden BRI [campdenbri.co.uk]
• 18. eurofins.in [eurofins.in]
• 19. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pnas.org [pnas.org]
• 21. Olfactory Detection Thresholds for Primary Aliphatic Alcohols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 22. academic.oup.com [academic.oup.com]
• 23. researchgate.net [researchgate.net]

Application of 3-Hexanol in the Fragrance and Perfume Industry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Hexanol is a secondary alcohol that, along with its isomers, plays a significant role in the creation of fragrance and perfume compositions. It is valued for its unique olfactory profile, which can impart fresh, green, and fruity notes to a scent. This document provides detailed application notes and experimental protocols for the evaluation and utilization of 3-hexanol in the fragrance and perfume industry. The information is intended to guide researchers and perfumers in harnessing the sensory characteristics of this versatile ingredient. While 3-hexanol itself is used, its isomer, cis-3-Hexenol (leaf alcohol), is more commonly utilized for its potent "cut grass" aroma and is often referred to colloquially in the industry. For the purpose of these notes, data and applications for both will be considered, with distinctions made where appropriate.

Olfactory Profile and Applications

3-Hexanol and its isomers are primarily used as top notes in fragrance compositions, providing an initial fresh and vibrant impression. Their green and fruity characteristics make them suitable for a wide range of fragrance families, from floral and fruity to fougère and chypre.

Table 1: Olfactory Profile of 3-Hexanol

Odor Descriptor	Percentage Profile
Fruity	85.94%
Green	82.17%
Alcoholic	65.45%
Oily	64.29%
Ethereal	60.81%
Sweet	57.33%
Winey	56.89%
Herbal	52.11%
Pungent	50.43%

Source: Scent.vn[1]

Table 2: Recommended Usage Levels of 3-Hexanol and its Isomers in Fragrance Concentrates

Compound	Recommended Maximum Usage Level	Notes
3-Hexanol	0.6%	Provides a fusel, green, and solventy alcoholic note with fruity nuances.
cis-3-Hexenol	Up to 8% of total concentrate	Imparts a powerful, fresh, natural-green, cut-grass, and leafy odor. Can be used up to 30 ppm in flavor concentrates.[2]

Experimental Protocols

Protocol 1: Purity Analysis of 3-Hexanol using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines a standard method for determining the purity of a 3-hexanol raw material.

1. Objective: To identify and quantify 3-hexanol and any impurities present in the sample.

2. Materials and Reagents:

• 3-Hexanol sample

• High-purity volatile solvent (e.g., Dichloromethane or Ethanol)

• 10 mL volumetric flasks

• Micropipettes

• GC-MS instrument with a suitable capillary column

3. Sample Preparation:

• Accurately weigh approximately 100 mg of the 3-Hexanol sample into a 10 mL volumetric flask.

• Dissolve and dilute the sample to the mark with the chosen volatile solvent.

• Mix the solution thoroughly to ensure homogeneity.

4. GC-MS Instrumentation and Conditions:

• Gas Chromatograph (GC):

  • Column: A mid-polar capillary column, such as a DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness), is suitable for separating polar compounds like alcohols.[3]

  • Inlet: Split/splitless injector, operated in split mode with a split ratio of 50:1.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase at a rate of 10 °C/min to 220 °C.

    • Final hold: Hold at 220 °C for 5 minutes.

• Mass Spectrometer (MS):

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Scan Range: m/z 35-350.

5. Data Analysis:

• Identify the 3-hexanol peak based on its retention time and mass spectrum.

• Compare the mass spectrum of the primary peak with a reference library (e.g., NIST) for confirmation. The mass spectrum of 3-hexanol is characterized by a molecular ion peak at m/z 102 and significant fragment ions.

• Identify any impurity peaks by comparing their mass spectra with the reference library.

• Calculate the purity of the 3-hexanol sample by determining the area percentage of the 3-hexanol peak relative to the total area of all peaks in the chromatogram.

Protocol 2: Sensory Evaluation of 3-Hexanol

This protocol describes a method for the sensory evaluation of a 3-hexanol raw material by a trained panel.

1. Objective: To characterize the olfactory profile of 3-hexanol and determine its odor detection threshold.

2. Panelist Selection:

• Select a panel of 8-12 individuals who have been screened for their ability to perceive and describe odors.

• Panelists should be free from colds, allergies, or other conditions that could affect their sense of smell on the day of testing.

3. Sample Preparation:

• Prepare a series of dilutions of 3-hexanol in an odorless solvent (e.g., dipropylene glycol or ethanol).

• For odor profile description, a 1% dilution is a common starting point.

• For threshold testing, prepare a geometric series of dilutions (e.g., 100 ppm, 10 ppm, 1 ppm, 0.1 ppm, etc.).

4. Evaluation Procedure (Triangle Test for Odor Detection Threshold):

• Present panelists with three samples in smelling strips or vials: two are blanks (solvent only) and one contains a dilution of 3-hexanol.

• The position of the sample containing 3-hexanol should be randomized for each panelist.

• Ask panelists to identify the "odd" sample.

• Start with a concentration that is expected to be easily detectable and proceed to lower concentrations.

• The odor detection threshold is the lowest concentration at which a statistically significant number of panelists can correctly identify the odd sample.

5. Odor Profile Description:

• Present the 1% dilution of 3-hexanol on a smelling strip to each panelist.

• Ask panelists to describe the odor using a list of standardized descriptors (e.g., green, fruity, alcoholic, etc.) and to rate the intensity of each descriptor on a scale (e.g., 1 to 9).

• Compile the responses to create a sensory profile of the 3-hexanol sample.

Protocol 3: Incorporation of 3-Hexanol into a Fragrance Formulation

This protocol provides a general workflow for incorporating a new raw material like 3-hexanol into a fragrance blend.

1. Objective: To evaluate the effect of 3-hexanol on a fragrance composition and determine its optimal concentration.

2. Materials:

• 3-Hexanol (as a 10% dilution in a suitable solvent like ethanol).

• Other fragrance raw materials for the desired accord (e.g., floral, citrus, woody notes).

• Glass beakers and stirring rods.

• Digital scale.

• Smelling strips.

3. Blending Procedure:

• Start with a Simple Accord: Begin by creating a simple accord that you wish to modify with 3-hexanol. For example, a simple floral accord could consist of phenylethyl alcohol (rose), linalool (floral, woody), and hedione (jasmine).

• Binary Combinations: Create binary combinations of your 10% 3-hexanol dilution with each component of your accord to understand their interaction.

• Incremental Addition: Add the 10% 3-hexanol dilution to your base accord drop by drop, evaluating the scent on a smelling strip after each addition.

• Record Proportions: Carefully record the weight of each component added to the blend.

• Evaluation Over Time: Evaluate the blend on a smelling strip at different time intervals (top notes immediately, heart notes after 15-60 minutes, and base notes after several hours) to understand how 3-hexanol affects the fragrance's evolution.

• Refinement: Based on the sensory evaluation, adjust the proportions of 3-hexanol and other ingredients to achieve the desired olfactory profile.

Protocol 4: Accelerated Stability Testing of a Fragrance Concentrate Containing 3-Hexanol

This protocol describes an accelerated stability test to predict the long-term stability of a fragrance concentrate containing 3-hexanol.

1. Objective: To evaluate the impact of heat and light on the color, clarity, and odor of a fragrance concentrate containing 3-hexanol over time.

2. Sample Preparation:

• Prepare a sufficient quantity of the final fragrance concentrate containing 3-hexanol.

• Divide the concentrate into several clear glass vials. Keep one vial as a control sample stored in a dark, refrigerated environment.

3. Test Conditions:

• Elevated Temperature: Place a set of vials in a stability oven at a constant temperature (e.g., 40°C or 45°C).

• Light Exposure: Place another set of vials in a light box that exposes them to controlled UV and visible light.

• Control: Store the control sample at a low temperature (e.g., 4°C) in the dark.

4. Evaluation Schedule:

• Evaluate the samples at regular intervals (e.g., 1 week, 2 weeks, 4 weeks, 8 weeks, and 12 weeks).

5. Evaluation Parameters:

• Visual Assessment: Observe any changes in color and clarity compared to the control sample.

• Olfactory Assessment: Dip smelling strips into the test and control samples and compare their odor profiles. Note any changes in the top, middle, or base notes.

• (Optional) Analytical Assessment: For a more detailed analysis, perform GC-MS on the samples at each time point to identify any degradation products or changes in the concentration of key components.

6. Interpretation of Results:

• Significant changes in color, clarity, or odor in the test samples compared to the control indicate potential stability issues.

• The results of the accelerated testing can be used to predict the shelf life of the fragrance concentrate under normal storage conditions.

Visualizations

Caption: Olfactory Signal Transduction Pathway.

References

• 1. scent.vn [scent.vn]
• 2. perfumersworld.com [perfumersworld.com]
• 3. Characterization of the effect of cis-3-hexen-1-ol on green tea aroma - PMC [pmc.ncbi.nlm.nih.gov]

Enantioselective Synthesis of Chiral 3-Hexanol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral alcohols are crucial building blocks in the synthesis of pharmaceuticals and other fine chemicals due to the stereospecific interactions of enantiomers with biological systems. 3-Hexanol, a simple secondary alcohol, possesses a stereogenic center, making its enantiomers, (R)-3-hexanol and (S)-3-hexanol, valuable chiral synthons. The development of efficient and highly selective methods for the synthesis of enantiomerically pure 3-hexanol is therefore of significant interest. This document provides detailed application notes and protocols for the enantioselective synthesis of chiral 3-hexanol via the asymmetric reduction of its corresponding ketone, 3-hexanone. Three state-of-the-art catalytic methods are presented: the Corey-Bakshi-Shibata (CBS) reduction, Noyori asymmetric hydrogenation, and enzymatic reduction using ketoreductases (KREDs).

Comparative Data of Catalytic Systems

The following table summarizes the quantitative data for the different enantioselective methods for the synthesis of chiral 3-hexanol.

Method	Catalyst/Enzyme	Reducing Agent/Hydrogen Source	Typical Yield (%)	Typical Enantiomeric Excess (e.e.) (%)
CBS Reduction	(R)- or (S)-2-Methyl-CBS-oxazaborolidine	Borane-dimethyl sulfide (BMS)	>90	>95
Noyori Asymmetric Hydrogenation	Ru(II)-TsDPEN complexes	Formic acid/triethylamine	>95	>99
Enzymatic Reduction	Ketoreductase (KRED)	Isopropanol (cosubstrate)	>95	>99

Signaling Pathways and Experimental Workflows

General Workflow for Enantioselective Ketone Reduction

Caption: General experimental workflow for the enantioselective reduction of 3-hexanone.

Experimental Protocols

Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a widely used method for the enantioselective reduction of ketones, employing a chiral oxazaborolidine catalyst.[1][2][3] This method offers high enantioselectivity and predictable stereochemical outcomes.[1]

Materials:

• 3-Hexanone

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene)

• Borane-dimethyl sulfide complex (BMS, 10 M)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether or ethyl acetate

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), add anhydrous THF (20 mL) to a flame-dried flask.

• Catalyst Addition: Add the (S)- or (R)-2-Methyl-CBS-oxazaborolidine solution (1.0 mmol, 1.0 mL of 1 M solution).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Substrate Addition: Add 3-hexanone (10.0 mmol) dropwise to the stirred catalyst solution.

• Reductant Addition: Slowly add the borane-dimethyl sulfide solution (approx. 12 mmol) dropwise to the reaction mixture over 30 minutes, ensuring the internal temperature remains below 5 °C.

• Reaction Monitoring: Stir the reaction mixture at 0 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 1-2 hours).

• Quenching: Slowly and carefully add methanol (5 mL) dropwise to quench the excess borane (Caution: Hydrogen gas evolution).

• Work-up:

  • Allow the mixture to warm to room temperature.

  • Add 1 M HCl (10 mL) and stir for 30 minutes.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x 20 mL).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (20 mL) and brine (20 mL).[4]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.[4]

• Purification and Analysis:

  • Purify the crude 3-hexanol by flash column chromatography on silica gel.

  • Determine the enantiomeric excess (% e.e.) of the product by chiral GC or HPLC analysis.

Noyori Asymmetric Hydrogenation

Noyori asymmetric hydrogenation utilizes ruthenium catalysts with chiral diphosphine and diamine ligands for the highly enantioselective reduction of ketones.[5] This method is known for its high efficiency and broad substrate scope.[6] Asymmetric transfer hydrogenation is an operationally simpler variant that uses a hydrogen source like a formic acid/triethylamine mixture.

Materials:

• 3-Hexanone

• RuCl--INVALID-LINK-- or RuCl--INVALID-LINK--

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., dichloromethane or acetonitrile)

• Water

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Catalyst Solution: In a reaction vessel under an inert atmosphere, dissolve the Ru(II)-TsDPEN catalyst in the anhydrous solvent.

• Hydrogen Source: In a separate flask, prepare a 5:2 azeotropic mixture of formic acid and triethylamine.

• Reaction Mixture: Add the formic acid/triethylamine mixture to the catalyst solution, followed by the 3-hexanone.

• Reaction Conditions: Stir the reaction mixture at a controlled temperature (e.g., 28-40°C) until the reaction is complete as monitored by GC or TLC.

• Work-up:

  • Quench the reaction by adding water.

  • Extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification and Analysis:

  • Purify the crude 3-hexanol by flash chromatography.

  • Determine the enantiomeric excess by chiral GC or HPLC.

Enzymatic Reduction using a Ketoreductase (KRED)

Enzymatic reductions with ketoreductases offer exceptional enantioselectivity and operate under mild, environmentally benign conditions.[7] A key aspect of this method is the in-situ regeneration of the consumed cofactor (NADH or NADPH).[3]

Materials:

• 3-Hexanone

• Ketoreductase (KRED) enzyme preparation (e.g., from a commercial supplier or as a whole-cell lysate)

• Cofactor (NAD⁺ or NADP⁺)

• Cofactor regeneration system:

  • Option A (Substrate-coupled): Isopropanol

  • Option B (Enzyme-coupled): Glucose and Glucose Dehydrogenase (GDH)

• Buffer solution (e.g., potassium phosphate buffer, pH 7.0)

• Organic solvent for extraction (e.g., ethyl acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Mixture Preparation:

  • In a temperature-controlled vessel, prepare a buffered aqueous solution.

  • Add the KRED enzyme, the cofactor (catalytic amount), and the components of the cofactor regeneration system.

    • For substrate-coupled regeneration, add isopropanol (typically 5-20% v/v).

    • For enzyme-coupled regeneration, add glucose and glucose dehydrogenase.

• Substrate Addition: Add 3-hexanone to the reaction mixture. The substrate can be added neat or dissolved in a water-miscible co-solvent to improve solubility.

• Reaction Conditions:

  • Maintain the reaction at a constant temperature (typically 25-40°C) and pH.

  • Gently agitate the mixture.

  • Monitor the conversion of 3-hexanone to 3-hexanol by GC or HPLC.

• Work-up:

  • Once the reaction is complete, saturate the aqueous phase with NaCl.

  • Extract the product with an organic solvent like ethyl acetate.

  • If using whole cells, centrifuge the mixture to pellet the cells before extraction.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and remove the solvent under reduced pressure.

• Purification and Analysis:

  • If necessary, purify the 3-hexanol by flash chromatography.

  • Determine the enantiomeric excess of the product by chiral GC or HPLC analysis.

Conclusion

The enantioselective synthesis of chiral 3-hexanol can be successfully achieved with high yields and excellent enantioselectivities using CBS reduction, Noyori asymmetric hydrogenation, or enzymatic reduction. The choice of method will depend on factors such as the desired enantiomer, required scale, cost of reagents and catalysts, and the available laboratory equipment. For high enantiopurity, enzymatic and Noyori-type reductions are generally preferred. The protocols provided herein offer a starting point for the development of robust and efficient processes for the synthesis of this valuable chiral building block.

References

• 1. nobelprize.org [nobelprize.org]
• 2. Ru-TsDPEN catalysts and derivatives in asymmetric transfer hydrogenation reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Influence of Cofactor Regeneration Strategies on Preparative-Scale, Asymmetric Carbonyl Reductions by Engineered Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. US9714439B2 - Processes using amino acid dehydrogenases and ketoreductase-based cofactor regenerating system - Google Patents [patents.google.com]

Application Note: Infrared (IR) Spectroscopy Analysis of 3-Hexanol

Audience: Researchers, scientists, and drug development professionals.

Introduction: Infrared (IR) spectroscopy is a powerful analytical technique used to identify functional groups within a molecule. It operates on the principle that molecular bonds vibrate at specific frequencies. When infrared radiation is passed through a sample, these bonds absorb energy at their characteristic frequencies, resulting in a unique spectral fingerprint. This application note provides a detailed protocol for the analysis of 3-hexanol, a secondary alcohol, using Fourier Transform Infrared (FTIR) spectroscopy, and outlines the interpretation of its characteristic absorption bands. 3-Hexanol, with its six-carbon backbone and a hydroxyl group on the third carbon, serves as an excellent model for understanding the spectral features of secondary alcohols.[1][2][3][4]

Key Functional Groups of 3-Hexanol: 3-Hexanol (C₆H₁₄O) is a secondary alcohol.[1] Its structure contains the following key functional groups that are readily identifiable by IR spectroscopy:

• Hydroxyl group (-OH): This group is responsible for the most prominent and characteristic peaks in the alcohol's IR spectrum.

• Carbon-Oxygen bond (C-O): The stretching vibration of this bond provides information to distinguish between primary, secondary, and tertiary alcohols.

• Carbon-Hydrogen bonds (C-H): These bonds, present in the alkyl chain, also show characteristic stretching and bending vibrations.

Characteristic IR Absorption Data for 3-Hexanol

The quantitative data for the expected vibrational frequencies of 3-hexanol's functional groups are summarized in the table below. These values are critical for the accurate interpretation of the experimental spectrum.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Peak Characteristics
O-H (Alcohol)	Stretching (Hydrogen-bonded)	3500 - 3200	Strong, Very Broad
C-H (Alkane)	Stretching	3000 - 2850	Strong, Sharp
C-O (Alcohol)	Stretching	1150 - 1075	Strong, Sharp
O-H (Alcohol)	In-Plane Bending	~1310	Medium, Broad
O-H (Alcohol)	Out-of-Plane Bending (Wag)	~650	Medium, Broad

References for table data:[5][6][7][8][9][10][11][12]

Experimental Protocol: FTIR-ATR Analysis of 3-Hexanol

This protocol details the methodology for obtaining a high-quality IR spectrum of liquid 3-hexanol using an FTIR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory. The ATR technique is ideal for liquid samples as it requires minimal sample preparation.[13][14][15]

I. Materials and Instrumentation

• Sample: 3-Hexanol (liquid)

• Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer with a Diamond or Zinc Selenide (ZnSe) ATR accessory.

• Cleaning Supplies: Isopropanol or ethanol, and lint-free wipes (e.g., Kimwipes).

• Pipette: To dispense the sample.

II. Procedure

• Instrument Preparation:

  • Ensure the FTIR spectrometer and computer are powered on and the software is running.

  • Verify that the ATR accessory is correctly installed in the sample compartment.

• ATR Crystal Cleaning:

  • Moisten a lint-free wipe with isopropanol or ethanol.

  • Gently wipe the surface of the ATR crystal to remove any residual contaminants.

  • Use a dry, lint-free wipe to ensure the crystal is completely dry.

• Background Spectrum Acquisition:

  • With the clean, dry ATR crystal exposed to ambient air, initiate the background scan from the software.

  • The background scan measures the spectrum of the air and the instrument itself, which will be subtracted from the sample spectrum.

  • Typical Parameters:

    • Resolution: 4 cm⁻¹

    • Scans: 16 to 32 accumulations[14][16]

    • Wavenumber Range: 4000 - 600 cm⁻¹

• Sample Application:

  • Using a pipette, place a small drop of 3-hexanol onto the center of the ATR crystal, ensuring the entire crystal surface is covered.

• Sample Spectrum Acquisition:

  • Initiate the sample scan using the same parameters as the background scan.

  • The software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

• Data Processing and Analysis:

  • After acquisition, perform a baseline correction if necessary to ensure the baseline is flat.

  • Use the software's peak-picking tool to identify the wavenumbers of the major absorption bands.

  • Compare the observed peak positions with the expected values in the data table above to identify the functional groups.

• Post-Measurement Cleaning:

  • Remove the 3-hexanol sample from the ATR crystal using a lint-free wipe.

  • Clean the crystal thoroughly with isopropanol or ethanol as described in Step 2 to prepare for the next sample.

Visualizations

The following diagrams illustrate the experimental workflow and the relationship between 3-hexanol's functional groups and their IR spectral regions.

Caption: Experimental workflow for FTIR-ATR analysis of 3-hexanol.

Caption: Correlation of 3-hexanol's functional groups to their IR absorption regions.

References

• 1. CAS 623-37-0: 3-Hexanol | CymitQuimica [cymitquimica.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. m.youtube.com [m.youtube.com]
• 4. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. IR Spectrum: Alcohols and Phenols [quimicaorganica.org]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. google.com [google.com]
• 9. uanlch.vscht.cz [uanlch.vscht.cz]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 14. jasco-global.com [jasco-global.com]
• 15. files.core.ac.uk [files.core.ac.uk]
• 16. azom.com [azom.com]

Technical Notes & Optimization

Technical Support Center: Purification of 3-Hexanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of 3-hexanol from various reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude 3-hexanol?

A1: The impurities largely depend on the synthetic route used.

• Grignard Reaction (e.g., from propanal and propyl magnesium bromide): Common impurities include unreacted propanal, residual Grignard reagent, and side-products from the reaction of the Grignard reagent with any moisture or carbon dioxide.[1][2][3] The work-up procedure is critical to remove magnesium salts.[4]

• Reduction of 3-hexanone: The primary impurity is typically unreacted 3-hexanone.[5] The choice of reducing agent (e.g., NaBH₄, LiAlH₄) can influence the side-product profile.[1][5]

• Dehydration Reactions: If the reaction or purification is conducted under acidic conditions with heat, there is a risk of forming alkene impurities such as 2-hexene and 3-hexene.[6]

Q2: My 3-hexanol is wet. What is the best way to dry it?

A2: To remove water from 3-hexanol, you can use common drying agents like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). For more stringent drying, molecular sieves can be effective at selectively adsorbing water.[7] It is crucial to perform these drying steps before distillation to prevent the formation of azeotropes and ensure accurate boiling point measurements.

Q3: I am having trouble separating 3-hexanol from an impurity with a very similar boiling point. What should I do?

A3: When simple distillation is ineffective due to close boiling points, several advanced techniques can be employed:

• Fractional Distillation: Use a column with a high number of theoretical plates (e.g., a Vigreux or packed column) to improve separation efficiency.[7]

• Extractive Distillation: Introduce a high-boiling solvent that alters the relative volatility of the components, making them easier to separate.[8]

• Preparative Chromatography: Techniques like preparative gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can offer excellent separation of close-boiling isomers and other impurities.[9]

Q4: What are the key safety precautions when purifying 3-hexanol?

A4: 3-Hexanol is a flammable liquid and can cause serious eye irritation.[10][11] Always work in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[10][12] Keep the compound away from heat, sparks, and open flames.[13][14] Ensure all equipment is properly grounded to prevent static discharge.[10][14]

Troubleshooting Guides

Issue 1: Low Yield After Distillation

Possible Cause	Troubleshooting Step
Product Loss During Transfers	Minimize the number of transfers between flasks. Rinse glassware with a small amount of a suitable solvent (that can be easily evaporated) to recover any residual product.
Decomposition	3-Hexanol can dehydrate at high temperatures, especially if acidic impurities are present.[6] Consider performing the distillation under reduced pressure to lower the boiling point.[8]
Inefficient Condensation	Ensure a steady and sufficient flow of cold water through the condenser. Check for any leaks in the system that could allow vapor to escape.
Azeotrope Formation	If water is present, an azeotrope may form. Ensure the crude product is thoroughly dried with a suitable agent (e.g., anhydrous MgSO₄) before distillation.[7]

Issue 2: Product is Contaminated After Column Chromatography

Possible Cause	Troubleshooting Step
Improper Solvent System (Eluent)	The polarity of the eluent is critical. Use Thin Layer Chromatography (TLC) to determine the optimal solvent system that provides good separation between 3-hexanol and its impurities (aim for an Rf value of 0.2-0.4 for 3-hexanol).[9]
Column Overloading	Loading too much crude sample onto the column will result in poor separation. Dissolve the sample in a minimal amount of eluent and apply it as a concentrated band.[9]
Poorly Packed Column	Cracks or channels in the silica gel bed will lead to streaking and inefficient separation. Ensure the silica gel is packed as a uniform slurry and is never allowed to run dry.[9]
Fractions Collected are Too Large	Collecting large fractions can lead to the mixing of separated components. Collect smaller fractions and analyze them via TLC to identify and combine the pure ones.[9]

Quantitative Data

Table 1: Physical Properties of 3-Hexanol and Related Compounds

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)
3-Hexanol	C₆H₁₄O	102.17	134-135	0.810[12]
3-Hexanone	C₆H₁₂O	100.16	124	0.815
Propanal	C₃H₆O	58.08	48	0.807
2-Hexene	C₆H₁₂	84.16	68	0.687
3-Hexene	C₆H₁₂	84.16	67	0.677

Data compiled from various chemical suppliers and databases.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

This protocol is suitable for separating 3-hexanol from impurities with significantly different boiling points.

• Drying: Add anhydrous magnesium sulfate to the crude 3-hexanol in an Erlenmeyer flask. Swirl the flask until the drying agent no longer clumps together, indicating that all water has been absorbed.

• Setup: Assemble a fractional distillation apparatus, including a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Distillation: Filter the dried 3-hexanol into the distillation flask and add a few boiling chips. Begin heating the flask gently.

• Fraction Collection: Collect any low-boiling impurities that distill first in a separate flask. As the temperature approaches the boiling point of 3-hexanol (approx. 135 °C), switch to a clean, pre-weighed receiving flask.[12]

• Completion: Continue distillation until the temperature either rises significantly or drops, or when only a small amount of residue remains. Stop the distillation before the flask runs dry.

• Analysis: Analyze the purity of the collected fraction using Gas Chromatography (GC) or NMR spectroscopy.[9]

Protocol 2: Purification by Column Chromatography

This protocol is effective for removing non-volatile or polar/non-polar impurities.[9]

• Select Eluent: Use TLC to find a solvent system (e.g., a mixture of hexane and ethyl acetate) that moves 3-hexanol to an Rf value of approximately 0.2-0.4.

• Pack Column: Prepare a slurry of silica gel in the chosen eluent and pour it into a chromatography column. Allow the silica to settle into a uniform bed, and drain the excess solvent until it is just level with the top of the silica. Add a thin layer of sand.

• Load Sample: Dissolve the crude 3-hexanol in the minimum amount of eluent. Carefully add the sample to the top of the column and allow it to absorb into the silica bed.

• Elute: Carefully add the eluent to the column, and apply gentle pressure to maintain a steady flow.

• Collect Fractions: Collect the eluent in a series of test tubes or flasks.

• Analyze and Combine: Monitor the collected fractions by TLC. Combine the fractions that contain pure 3-hexanol.

• Remove Solvent: Remove the eluent from the combined pure fractions using a rotary evaporator to yield the purified 3-hexanol.

Visualizations

Caption: General purification workflow for 3-hexanol.

References

• 1. m.youtube.com [m.youtube.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. quora.com [quora.com]
• 6. reddit.com [reddit.com]
• 7. zhongdachemical.com [zhongdachemical.com]
• 8. US3048527A - Extractive distillation of hexanol with a polyhydric alcohol as a solvent - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. echemi.com [echemi.com]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
• 12. fishersci.com [fishersci.com]
• 13. synerzine.com [synerzine.com]
• 14. chemicalbook.com [chemicalbook.com]

Identifying and minimizing side reactions in 3-hexanol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and minimizing side reactions during the synthesis of 3-hexanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-hexanol?

A1: The two most common laboratory methods for synthesizing 3-hexanol are:

• Grignard Reaction: The reaction of propanal with propylmagnesium bromide. This method is highly effective for forming the carbon-carbon bond required to create the 3-hexanol backbone.[1][2]

• Reduction of 3-Hexanone: The reduction of 3-hexanone using a reducing agent such as sodium borohydride (NaBH₄).[3][4][5]

Q2: What are the most common side reactions to be aware of during the Grignard synthesis of 3-hexanol?

A2: The primary side reactions include:

• Wurtz Coupling: The reaction of the Grignard reagent (propylmagnesium bromide) with the unreacted alkyl halide (1-bromopropane) to form hexane.

• Reaction with Protic Solvents: Grignard reagents are highly basic and will react with any protic solvents (like water or alcohols) present in the reaction mixture, leading to the formation of propane and reducing the yield of the desired product.[6]

• Dehydration: The acidic workup conditions can sometimes lead to the dehydration of the 3-hexanol product to form 3-hexene and 2-hexene.

Q3: What impurities are commonly observed in the synthesis of 3-hexanol via the reduction of 3-hexanone?

A3: The main impurity is typically unreacted 3-hexanone if the reduction is incomplete. Side reactions are generally less common with sodium borohydride reduction compared to the Grignard synthesis, provided the reaction conditions are controlled.

Q4: How can I purify the synthesized 3-hexanol?

A4: Fractional distillation is a highly effective method for purifying 3-hexanol from most side products and unreacted starting materials due to differences in their boiling points.[3] Gas chromatography-mass spectrometry (GC-MS) can be used to assess the purity of the final product.[7][8]

Troubleshooting Guides

Issue 1: Low Yield of 3-Hexanol in Grignard Synthesis

Symptoms:

• The final isolated yield of 3-hexanol is significantly lower than expected.

• GC-MS analysis shows a significant peak corresponding to hexane.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Wurtz Coupling Side Reaction	Add the 1-bromopropane slowly and dropwise to the magnesium turnings during the Grignard reagent formation. This maintains a low concentration of the alkyl halide and favors the formation of the Grignard reagent over the coupling product. Ensure efficient stirring to quickly disperse the alkyl halide.
Presence of Moisture	Ensure all glassware is thoroughly flame-dried or oven-dried before use. Use anhydrous solvents (e.g., anhydrous diethyl ether or THF). Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).
Inefficient Grignard Reagent Formation	Use fresh, high-quality magnesium turnings. A small crystal of iodine can be added to activate the magnesium surface and initiate the reaction.
Loss during Workup/Purification	Ensure the aqueous workup is performed at a low temperature to minimize dehydration. Carefully perform the fractional distillation, collecting the fraction at the correct boiling point for 3-hexanol (approx. 142 °C).

Issue 2: Presence of Alkene Impurities in the Final Product

Symptoms:

• NMR or GC-MS analysis indicates the presence of 2-hexene and/or 3-hexene.

• A broad peak in the alcohol region of the IR spectrum is weaker than expected, and a C=C stretch may be observed.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Acid-Catalyzed Dehydration	Use a mild acidic workup, such as a saturated aqueous solution of ammonium chloride (NH₄Cl), instead of strong acids like sulfuric acid or hydrochloric acid. Keep the temperature low during the workup by performing it in an ice bath.
Overheating during Distillation	Avoid excessive temperatures during the fractional distillation. Ensure the heating mantle is set to a temperature that allows for a slow and controlled distillation.

Data Presentation

Table 1: Illustrative Yield and Purity Data for 3-Hexanol Synthesis Methods

Synthesis Method	Key Reactants	Typical Yield of 3-Hexanol (%)	Major Impurities	Typical Purity after Distillation (%)
Grignard Reaction	Propanal, Propylmagnesium bromide	60-75%	Hexane, 3-Hexene, Unreacted Propanal	>98%
Reduction	3-Hexanone, Sodium Borohydride	85-95%	Unreacted 3-Hexanone	>99%

Note: These values are illustrative and can vary based on reaction scale, purity of reagents, and experimental technique.

Experimental Protocols

Protocol 1: Synthesis of 3-Hexanol via Grignard Reaction

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-Bromopropane

• Propanal

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer under an inert atmosphere.

• Add magnesium turnings to the flask.

• Dissolve 1-bromopropane in anhydrous diethyl ether and add it to the dropping funnel.

• Add a small portion of the 1-bromopropane solution to the magnesium turnings to initiate the reaction (a small iodine crystal can be added as an activator).

• Once the reaction begins (indicated by bubbling and a cloudy appearance), add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, stir the mixture for an additional 30 minutes.

• Cool the reaction mixture in an ice bath.

• Dissolve propanal in anhydrous diethyl ether and add it to the dropping funnel.

• Add the propanal solution dropwise to the cooled Grignard reagent with vigorous stirring.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour.

• Cool the reaction mixture in an ice bath and slowly quench the reaction by adding saturated aqueous ammonium chloride solution.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation, collecting the fraction boiling at approximately 142 °C.

Protocol 2: Synthesis of 3-Hexanol via Reduction of 3-Hexanone

Materials:

• 3-Hexanone

• Methanol

• Sodium borohydride (NaBH₄)

• Dilute hydrochloric acid

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Dissolve 3-hexanone in methanol in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride to the cooled solution in small portions.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Cool the mixture in an ice bath and slowly add dilute hydrochloric acid to quench the reaction and neutralize any excess base.

• Add water and extract the product with diethyl ether.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the crude product by fractional distillation.

Mandatory Visualizations

Caption: Main reaction pathway for the Grignard synthesis of 3-hexanol.

Caption: Common side reactions in the synthesis of 3-hexanol.

Caption: Troubleshooting workflow for low yield in Grignard synthesis.

References

• 1. m.youtube.com [m.youtube.com]
• 2. homework.study.com [homework.study.com]
• 3. scribd.com [scribd.com]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. www1.chem.umn.edu [www1.chem.umn.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jmchemsci.com [jmchemsci.com]

Overcoming low yield in the hydroboration-oxidation of 3-hexyne

This guide provides troubleshooting advice and detailed protocols to help researchers, scientists, and drug development professionals overcome common issues leading to low yields in the hydroboration-oxidation of 3-hexyne.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the most common causes?

Low yields in the hydroboration-oxidation of 3-hexyne can typically be traced back to a few critical factors:

• Improper Choice of Borane Reagent: Using borane (BH₃) directly can lead to a second hydroboration reaction on the initially formed vinylborane, consuming the starting material in an unwanted side reaction.[1][2] For alkynes, sterically hindered dialkylboranes are essential.

• Reagent Quality and Handling: Borane reagents are sensitive to moisture and air.[3] Degradation of the borane or using non-anhydrous solvents will significantly reduce the amount of active reagent available for the reaction.

• Incorrect Stoichiometry: An incorrect ratio of the borane reagent to the alkyne can result in incomplete conversion of the starting material.

• Inadequate Temperature Control: The hydroboration step is typically performed at 0°C or room temperature to ensure selectivity. The subsequent oxidation with alkaline hydrogen peroxide is highly exothermic and requires careful cooling to prevent side reactions and decomposition of the product.[3]

Q2: Which borane reagent is best for the hydroboration of an internal alkyne like 3-hexyne?

For internal alkynes, it is crucial to use a dialkylborane (R₂BH) to prevent double addition across the triple bond.[1][4] The most common and effective reagents for this purpose are:

• Disiamylborane (Sia₂BH): This bulky reagent is prepared by reacting borane with two equivalents of 2-methyl-2-butene.[1][2][5][6] It is highly effective at selectively hydroborating the alkyne once.

• 9-Borabicyclo[3.3.1]nonane (9-BBN): This reagent offers excellent thermal stability and is highly sensitive to steric hindrance, making it a reliable choice for the hydroboration of alkynes.[7][8]

Since 3-hexyne is a symmetrical alkyne, regioselectivity is not a concern, and either of these reagents will produce a single ketone product, 3-hexanone.[4][9]

Q3: I am observing the formation of unexpected byproducts. What could they be?

If you are using a non-hindered borane like BH₃, you may be forming a 1,1-diboroalkane or a 1,2-diboroalkane from a second hydroboration reaction, which will not lead to the desired ketone upon oxidation.[10] Incomplete oxidation can also leave behind organoborane intermediates. Ensure your workup is thorough to hydrolyze the boronate esters formed after oxidation.

Q4: How critical is the oxidation step for the final yield?

The oxidation step is critical. The reaction of the vinylborane intermediate with hydrogen peroxide and base must be carefully controlled. The addition of hydrogen peroxide is exothermic and should be done slowly with cooling to maintain the reaction temperature, typically between 30-50°C.[3][11] Insufficient oxidant or base will lead to incomplete conversion of the vinylborane to the enol, and ultimately, a lower yield of the ketone.

Troubleshooting Guide

This section provides a logical approach to diagnosing and solving low-yield issues.

Troubleshooting Flowchart

Caption: A step-by-step guide to troubleshooting low yield.

Experimental Protocols

Protocol 1: Hydroboration-Oxidation of 3-Hexyne with Disiamylborane (Sia₂BH)

This two-part protocol first describes the in situ preparation of disiamylborane, followed by its reaction with 3-hexyne.

Part A: Preparation of Disiamylborane (Sia₂BH) [11]

• Setup: Equip a dry, 500-mL three-necked flask with a magnetic stirrer, a septum inlet, and a nitrogen inlet connected to a bubbler. Flush the entire apparatus with dry nitrogen.

• Reagents: In the flask, place 92 mL of a 1.2 M solution of borane in THF (0.11 mol).

• Addition: Cool the flask in an ice-water bath. Over 30 minutes, add a solution of 15.4 g (0.22 mol) of 2-methyl-2-butene in 40 mL of anhydrous THF via syringe.

• Reaction: After the addition is complete, remove the ice bath and stir the solution for 1 hour at room temperature. The resulting solution contains disiamylborane and is ready for use.

Part B: Hydroboration of 3-Hexyne and Oxidation

• Addition of Alkyne: Cool the freshly prepared disiamylborane solution to 0°C in an ice-water bath. Slowly add 8.2 g (0.10 mol) of 3-hexyne to the stirred solution.

• Hydroboration: Allow the mixture to warm to room temperature and stir for 2 hours to ensure the complete formation of the vinylborane intermediate.

• Oxidation Setup: Cool the reaction mixture back to 0°C in an ice-water bath.

• Oxidation: Slowly and sequentially add 34 mL of 3 M aqueous sodium hydroxide (NaOH), followed by the dropwise addition of 36 mL of 30% hydrogen peroxide (H₂O₂). Caution: This addition is exothermic. Maintain the internal temperature between 30-35°C.[11]

• Reaction Completion: After the H₂O₂ addition is complete, remove the ice bath and stir the mixture vigorously for at least 1.5 hours at room temperature.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: Remove the solvent via rotary evaporation. The crude 3-hexanone can be purified by distillation.

Reaction Workflow

Caption: Workflow for the synthesis of 3-hexanone.

Data Presentation

Table 1: Choice of Borane Reagent and Expected Outcome

Borane Reagent	Key Characteristics	Expected Outcome with 3-Hexyne	Potential for Low Yield
Borane (BH₃)	Unhindered, can react multiple times.	Mixture of products, including double hydroboration.	High: Prone to side reactions, leading to low 3-hexanone yield.[1][10]
Disiamylborane (Sia₂BH)	Sterically hindered dialkylborane.	Single product (3-hexanone).	Low: Prevents the second hydroboration, leading to higher yield.[1][12]
9-BBN	Sterically hindered, thermally stable dialkylborane.	Single product (3-hexanone).	Low: Excellent selectivity and stability contribute to high-yield reactions.[7][13]

Table 2: Critical Parameters for Yield Optimization

Parameter	Recommended Condition	Rationale
Atmosphere	Inert (Nitrogen or Argon)	Boranes react with atmospheric moisture and oxygen.[3]
Solvent	Anhydrous THF	Ensures the stability and reactivity of the borane reagent.[3]
Hydroboration Temp.	0°C to Room Temperature	Provides controlled and selective addition of the borane.
Oxidation Temp.	0°C to 35°C (during addition)	The oxidation is highly exothermic; temperature control prevents byproduct formation.[3][11]
Oxidizing Agents	H₂O₂, NaOH (aq)	Standard and effective for converting the vinylborane to the enol intermediate.[11][14]

Reaction Pathway

The hydroboration-oxidation of 3-hexyne proceeds through a syn-addition of the B-H bond, followed by oxidation and tautomerization.

Caption: The reaction pathway from 3-hexyne to 3-hexanone.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. Hydroboration-Oxidation of Alkynes with Practice Problems [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Illustrated Glossary of Organic Chemistry - Disiamylborane [chem.ucla.edu]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. youtube.com [youtube.com]
• 9. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. Hydroboration - Wikipedia [en.wikipedia.org]
• 14. Untitled Document [ursula.chem.yale.edu]

Resolving peak overlap in the NMR spectrum of 3-hexanol isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers resolve peak overlap in the NMR spectrum of 3-hexanol and its isomers.

Troubleshooting Guide: Resolving Peak Overlap

This guide provides step-by-step instructions for common techniques used to resolve overlapping signals in the NMR spectra of alcohol isomers.

Q1: My ¹H NMR spectrum of a hexanol isomer has overlapping multiplets in the aliphatic region. What is the first step I should take?

A1: Initial Diagnosis and Simple Adjustments

Before proceeding to more complex experiments, confirm the identity of the alcohol (-OH) proton and consider simple adjustments to your sample preparation.

Experimental Protocol: D₂O Shake for -OH Peak Identification

• Acquire Standard Spectrum: Dissolve your 3-hexanol isomer sample (typically 5-10 mg) in a deuterated solvent (e.g., 0.6 mL of CDCl₃) and acquire a standard 1D ¹H NMR spectrum.

• Add D₂O: Add 1-2 drops of deuterium oxide (D₂O) to the NMR tube.

• Mix: Cap the tube and shake it gently for about 30 seconds to ensure thorough mixing.

• Re-acquire Spectrum: Acquire the ¹H NMR spectrum again.

• Analysis: The peak corresponding to the hydroxyl (-OH) proton will disappear or significantly decrease in intensity due to the exchange of the proton for a deuterium atom.[1][2] This helps simplify the spectrum by unambiguously identifying the -OH signal.

Q2: How can I resolve overlapping signals by changing the experimental conditions?

A2: Modifying the Solvent or Temperature

Altering the chemical environment can induce changes in chemical shifts, potentially resolving peak overlap.[3] This is often the simplest and quickest approach.

Experimental Protocol: Solvent Change

• Select a New Solvent: Choose a deuterated solvent with different properties than the original one. For alcohols, switching from a non-polar solvent like CDCl₃ to a hydrogen-bond-accepting solvent like DMSO-d₆ or acetone-d₆ is often effective.[3][4]

• Prepare a New Sample: Prepare a new sample of your 3-hexanol isomer in the chosen solvent.

• Acquire Spectrum: Run the ¹H NMR spectrum under the same conditions (temperature, spectrometer frequency) as the original.

• Compare Spectra: Compare the new spectrum to the original to see if the overlapping signals have resolved. Solvents can induce different chemical shifts by altering hydrogen bonding and molecular conformation.[3]

Experimental Protocol: Variable Temperature (VT) NMR

• Sample Preparation: Use a high-quality NMR tube (Class A) to avoid breakage at extreme temperatures.[5] Ensure your sample is dissolved in a solvent with a suitable boiling and freezing point for your target temperature range (e.g., DMSO-d₆ for high temperatures, or CD₂Cl₂ for low temperatures).[6]

• Set Initial Temperature: Start by acquiring a spectrum at the standard probe temperature (e.g., 25°C).

• Change Temperature Incrementally: Increase or decrease the temperature in steps of 10-20°C.[6] Allow the temperature to equilibrate for 5-10 minutes at each new setpoint before acquiring a spectrum.

• Monitor Changes: Observe the changes in chemical shifts. As temperature changes, the populations of different molecular conformations and the extent of hydrogen bonding are altered, which can be sufficient to resolve overlapping peaks.[5][7] The chemical shifts of -OH protons are particularly sensitive to temperature changes.[7]

Q3: The simple methods didn't work. How can I use chemical shift reagents to improve spectral dispersion?

A3: Using Lanthanide Shift Reagents (LSRs)

Lanthanide shift reagents are paramagnetic complexes that can be added to your sample to induce large changes in the chemical shifts of nearby protons, thereby resolving overlap.

Experimental Protocol: Application of a Lanthanide Shift Reagent

• Sample Preparation: The sample must be anhydrous, as water complexes strongly with LSRs.[8] Use a dry deuterated solvent like CDCl₃.

• Choose Reagent: A common choice for alcohols is a europium-based reagent such as Eu(fod)₃ or Eu(dpm)₃, which typically induces downfield shifts.[8]

• Acquire Initial Spectrum: Take a ¹H NMR spectrum of your 3-hexanol isomer before adding any shift reagent.

• Incremental Addition: Prepare a stock solution of the LSR in the same deuterated solvent. Add a small, measured aliquot of the LSR solution to your NMR tube.

• Acquire and Compare: Acquire a spectrum after each addition. The protons closest to the complexing site (the -OH group) will experience the largest shift.[9][10] By tracking the movement of the peaks after each addition, you can resolve overlapping signals and assign them based on their proximity to the alcohol group.[8]

Q4: I have a very complex spectrum and other methods failed. How can 2D NMR help?

A4: Employing 2D NMR Spectroscopy

Two-dimensional (2D) NMR experiments disperse signals across a second frequency dimension, providing a powerful method to resolve severe overlap by revealing correlations between nuclei.[11][12]

Experimental Protocol: 2D ¹H-¹H COSY (Correlation Spectroscopy)

• Purpose: A COSY experiment identifies protons that are coupled to each other (typically through 2-3 bonds).[13] This allows you to trace the connectivity of the carbon skeleton.

• Sample Preparation: Prepare a solution of your 3-hexanol isomer as you would for a 1D experiment. A slightly higher concentration may be beneficial.[3]

• Experiment Setup:

  • Acquire a standard 1D ¹H spectrum to determine the spectral width.

  • Load a standard COSY pulse sequence.

  • Set the spectral width in both dimensions (F1 and F2) to include all proton signals.

  • Acquire the 2D data.

• Data Analysis: The resulting spectrum will show the normal 1D spectrum along the diagonal. Off-diagonal "cross-peaks" will appear at the coordinates of two protons that are J-coupled. Even if two multiplets overlap in the 1D spectrum, their cross-peaks to other, well-resolved protons in the 2D spectrum can allow for unambiguous assignment.[12]

Experimental Protocol: 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: An HSQC experiment shows correlations between protons and the carbon atoms they are directly attached to.[12] This is extremely useful for resolving overlapping ¹H signals by spreading them out according to the chemical shifts of their attached ¹³C atoms.

• Sample Preparation: As with the COSY experiment.

• Experiment Setup:

  • Acquire 1D ¹H and ¹³C spectra to determine the required spectral widths.

  • Load a standard HSQC pulse sequence.

  • Set the ¹H spectral width in the direct dimension (F2) and the ¹³C spectral width in the indirect dimension (F1).

  • Acquire the 2D data.

• Data Analysis: The HSQC spectrum displays a peak for each C-H bond, with coordinates corresponding to the ¹H chemical shift on one axis and the ¹³C chemical shift on the other. This can easily separate overlapping proton signals if their attached carbons have different chemical shifts.[14]

Data & Visualizations

Workflow for Resolving Peak Overlap

Caption: Troubleshooting workflow for NMR peak overlap.

Conceptual Effect of a Lanthanide Shift Reagent (LSR)

Caption: LSRs increase the chemical shift dispersion.

Resolving Overlap with 2D COSY

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. (1)H NMR spectra of alcohols in hydrogen bonding solvents: DFT/GIAO calculations of chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. sites.lsa.umich.edu [sites.lsa.umich.edu]
• 7. University of Ottawa NMR Facility Blog: Variable Temperature to Improve NMR Resolution [u-of-o-nmr-facility.blogspot.com]
• 8. organicchemistrydata.org [organicchemistrydata.org]
• 9. m.youtube.com [m.youtube.com]
• 10. NMR Shift reagents | PPTX [slideshare.net]
• 11. Solving Overlapping Peaks in NMR Through Multidimensional Approaches [eureka.patsnap.com]
• 12. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 13. organicchemistrydata.org [organicchemistrydata.org]
• 14. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]

Technical Support Center: Optimizing Enzymatic Synthesis of cis-3-Hexenol

This technical support guide provides researchers, scientists, and drug development professionals with detailed information for optimizing the enzymatic synthesis of cis-3-hexenol, focusing on the critical parameters of temperature and pH.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the fundamental enzymatic pathway for the synthesis of cis-3-hexenol?

The enzymatic synthesis of cis-3-hexenol from unsaturated fatty acids, such as linolenic acid, is typically a multi-step process. It begins with the oxidation of the fatty acid by a lipoxygenase (LOX) to form a hydroperoxide. This intermediate is then cleaved by a hydroperoxide lyase (HPL) to produce cis-3-hexenal. Finally, an alcohol dehydrogenase (ADH), often supplied by yeast, reduces cis-3-hexenal to the target molecule, cis-3-hexenol. A critical competing reaction is the isomerization of the unstable cis-3-hexenal intermediate into the more thermodynamically stable trans-2-hexenal.[1][2][3]

Caption: Enzymatic conversion of linolenic acid to cis-3-hexenol.

Q2: What is the optimal temperature for the synthesis?

The optimal temperature is a balance between reaction kinetics and enzyme stability/product selectivity.

• General Range: The reaction can be conducted between 0°C and 60°C.[1][4][5]

• Advantageous Range: A temperature range of 15°C to 40°C is often preferred for favorable reaction rates.[1][4][6] Many protocols operate around room temperature (17°C to 30°C).[5]

• High Selectivity Range: To maximize the yield of cis-3-hexenol and minimize the formation of the trans-2-hexenal isomer, a lower temperature range of 0°C to 20°C is highly recommended.[1][4][5] While this slows the reaction rate, it significantly suppresses the isomerization of the cis-3-hexenal intermediate.[4][7] It is important to note that temperatures above 50-60°C can lead to rapid enzyme denaturation and loss of yeast viability.[1][8]

Q3: What is the optimal pH for the synthesis?

The optimal pH depends on the specific enzymes used in the system.

• General Range: The reaction medium should typically be maintained between pH 2.0 and 7.0.[1][4]

• Preferred Range: A more acidic to neutral pH range of 3.0 to 6.0 is generally preferred for the combined plant enzyme and yeast system.[1][4][6] Some procedures specify adjusting the initial plant homogenate to a pH of 4.0.[1][4]

• Enzyme-Specific Optima: When using isolated enzymes, the pH should be tailored to the specific enzyme. For example, yeast alcohol dehydrogenase (ADH) exhibits high activity between pH 5.0 and 7.0, with a peak activity around pH 5.5.[8] A coupled system using HPL from mint and yeast ADH has been successfully operated at pH 7.0.[2]

Section 2: Troubleshooting Guide

Problem: My overall yield of C6 compounds (cis-3-hexenol and its precursors) is very low.

Potential Cause	Troubleshooting Action
Enzyme Inactivity	Ensure the plant material used as the enzyme source is fresh and properly homogenized to release the enzymes.[1][4] Verify the activity of your yeast culture or commercial ADH preparation.
Incorrect pH or Temperature	Operate within the recommended ranges (pH 3-6, Temp 15-40°C).[1][4] Extreme pH or high temperatures can irreversibly denature the enzymes.
Insufficient Substrate	Ensure the concentration of the fatty acid precursor (e.g., linolenic acid) is not a limiting factor.
Cofactor Limitation	The ADH-catalyzed reduction requires a cofactor (NADH). Using living, metabolically active yeast cells in their growth phase can ensure continuous cofactor regeneration.[1][8]

Problem: I am producing a large amount of trans-2-hexenal and very little cis-3-hexenol.

Potential Cause	Troubleshooting Action
Isomerization of Intermediate	This is the most common cause. The cis-3-hexenal intermediate is unstable and isomerizes to the more stable trans-2-hexenal. Lower the reaction temperature to the 0°C to 20°C range. This significantly reduces the rate of isomerization.[1][5][7]
Delayed Reduction Step	The yeast (or ADH) must be present to reduce cis-3-hexenal as it is formed. Introduce the yeast simultaneously with the other reagents or no later than when the cis-3-hexenal concentration is at its maximum.[1][4]

Problem: The reaction starts efficiently but stops before all the substrate is consumed.

Potential Cause	Troubleshooting Action
Enzyme Denaturation	The enzymes may be losing activity over time due to suboptimal conditions. Re-verify that the temperature and pH are stable throughout the reaction period. For yeast-based systems, temperatures above 40-50°C can be lethal.[1][8]
Product Inhibition	While not commonly reported for this specific reaction, some enzymes can be inhibited by high concentrations of their product.[8] Consider a fed-batch approach for the substrate or in-situ product removal.
Yeast Viability Loss	If using whole yeast cells, ensure the medium provides necessary nutrients for them to remain active throughout the desired reaction time. The accumulation of aldehyde intermediates can also be toxic to the cells.

Section 3: Experimental Protocols

Protocol 1: General Synthesis Using Plant Tissue and Yeast

This protocol is a generalized procedure based on common methodologies.[1][4]

• Enzyme Preparation: Homogenize fresh plant tissue (e.g., radish leaves, vine leaves) in an aqueous buffer. For improved results, cell disintegration can follow the initial grinding.[1][4]

• Reaction Setup: In a reaction vessel, combine the plant homogenate with the unsaturated fatty acid substrate (e.g., linolenic acid).

• pH Adjustment: Adjust the pH of the mixture to the desired value, typically between 4.0 and 6.0, using dilute acid or base.[1][6]

• Yeast Addition: Immediately add a culture of yeast (e.g., Saccharomyces cerevisiae) that is in its active growth phase. A typical concentration is 2% by weight relative to the plant material.[1][4]

• Incubation: Incubate the reaction mixture at the selected temperature (e.g., 20°C for high selectivity) with constant, gentle stirring for a predetermined time (e.g., 15-60 minutes).[1][6]

• Monitoring: At various time points, take aliquots from the reaction mixture.

• Extraction & Analysis: Extract the C6 compounds using an appropriate organic solvent (e.g., pentane-ether).[4] Analyze the extracts by Gas Chromatography (GC) to determine the concentration and ratio of cis-3-hexenol and other volatiles.[4]

• Termination: Stop the reaction, for example, by flash heating or by proceeding directly to product distillation.[1]

Protocol 2: Workflow for Optimizing Temperature and pH

This workflow outlines a systematic approach to finding the optimal conditions for your specific enzyme system and setup.

Caption: Systematic workflow for temperature and pH optimization.

Section 4: Data Summary

Table 1: Recommended Temperature Conditions for cis-3-Hexenol Synthesis

Condition	Temperature Range	Rationale	Citations
General Operation	0°C – 60°C	Broad range where enzymatic activity is possible.	[1][4][5]
Advantageous Rate	15°C – 40°C	Balances good reaction kinetics with enzyme stability.	[1][4][6]
High Selectivity	0°C – 20°C	Minimizes the isomerization of cis-3-hexenal to trans-2-hexenal, increasing product purity.	[1][4][5]

Table 2: Recommended pH Conditions for cis-3-Hexenol Synthesis

Condition	pH Range	Rationale	Citations
General Operation	2.0 – 7.0	Wide functional range for the combined enzyme system.	[1][4][6]
Preferred Range	3.0 – 6.0	Often cited as the optimal range for the overall process using plant homogenates and yeast.	[1][4][6]
Yeast ADH Optimum	~5.5	The peak activity for the final reduction step when considering isolated yeast alcohol dehydrogenase.	[8]

References

• 1. US5620879A - Process for producing natural cis-3-hexenol from unsaturated fatty acids - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 4. AU710684B2 - Process for producing natural cis-3-hexanol from unsaturated fatty acids - Google Patents [patents.google.com]
• 5. EP0481147A1 - Process for the preparation of cis-3-hexene-1-ol from unsaturated fatty acids - Google Patents [patents.google.com]
• 6. EP0481147B1 - Process for the preparation of cis-3-hexene-1-ol from unsaturated fatty acids - Google Patents [patents.google.com]
• 7. FR2652587A1 - Process for the synthesis of cis-3-hexen-1-ol from an unsaturated fatty acid - Google Patents [patents.google.com]
• 8. orbi.uliege.be [orbi.uliege.be]

Preventing the formation of impurities during 3-hexanol oxidation

Technical Support Center: 3-Hexanol Oxidation

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals engaged in the oxidation of 3-hexanol to 3-hexanone. It covers the prevention, identification, and removal of common impurities to ensure high product purity and yield.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: After my reaction, I have a significant amount of unreacted 3-hexanol remaining. How can I increase the reaction conversion?

A: Incomplete conversion is a common issue that can often be resolved by adjusting reaction parameters.

• Oxidant Stoichiometry: Ensure you are using a sufficient molar equivalent of the oxidizing agent. For many reactions, a slight excess of the oxidant (e.g., 1.1 to 1.5 equivalents) can drive the reaction to completion. However, a large excess of a strong oxidant can lead to side reactions.[1]

• Reaction Time: The reaction may not have been allowed to proceed for a sufficient duration. Monitor the reaction's progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to determine the optimal reaction time.

• Temperature: While higher temperatures can increase the reaction rate, they can also promote side reactions like dehydration. If you are using a mild oxidant, a modest increase in temperature might improve conversion. For strong, exothermic reactions, ensure adequate cooling is in place.

• Mixing: In heterogeneous reactions, ensure efficient stirring to maximize the contact between the alcohol and the oxidizing agent.

Q2: My product analysis shows the presence of smaller carboxylic acids, suggesting over-oxidation. How can this be prevented?

A: The formation of carboxylic acids indicates that carbon-carbon bond cleavage has occurred. This is typically a result of overly harsh reaction conditions, as ketones are generally stable to further oxidation.[2]

• Choice of Oxidizing Agent: This is the most critical factor. Strong oxidizing agents like potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄) under harsh conditions can cause C-C bond cleavage.[3][4] Switch to a milder, more selective oxidant.[3]

  • Recommended Mild Oxidants: Pyridinium chlorochromate (PCC), Dess-Martin Periodinane (DMP), or Swern oxidation conditions are excellent choices for converting secondary alcohols to ketones without the risk of over-oxidation.[4][5] A greener alternative is using sodium hypochlorite (household bleach) with acetic acid.[6]

• Control Temperature: Avoid high reaction temperatures, which can promote oxidative cleavage.[3] Many mild oxidation reactions are run at or below room temperature.

Q3: I've identified an alkene (e.g., a hexene isomer) as a significant impurity. What causes this and how can it be avoided?

A: Alkene formation is the result of a dehydration side reaction.[2]

• Reaction Conditions: This is most common when using strong acids, such as the sulfuric acid used to prepare chromic acid (Jones reagent).[2] The acidic conditions can protonate the alcohol's hydroxyl group, allowing it to leave as a water molecule and form a carbocation, which then eliminates a proton to form an alkene.

• Prevention Strategy:

  • Avoid strongly acidic oxidizing conditions.

  • Utilize buffered or non-acidic oxidation systems. PCC is often buffered with pyridine to prevent acidity.[5] The Swern oxidation is performed under basic conditions.

Q4: How can I reliably assess the purity of my 3-hexanone product and identify any impurities?

A: A combination of chromatographic and spectroscopic methods is recommended for a comprehensive purity assessment.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for separating volatile compounds and identifying them. It can effectively quantify the ratio of 3-hexanone to unreacted 3-hexanol and other volatile byproducts.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information, confirming the formation of 3-hexanone and identifying impurities by their unique spectral signatures.[7]

• Infrared (IR) Spectroscopy: This method is useful for quickly verifying the conversion. A successful reaction will show the appearance of a strong carbonyl (C=O) absorption band (typically 1715-1720 cm⁻¹) and the disappearance of the broad hydroxyl (-OH) band from the starting alcohol (typically 3200-3600 cm⁻¹).[7]

Q5: What is the best method to purify the final 3-hexanone product?

A: The choice of purification method depends on the nature and boiling points of the impurities.

• Fractional Distillation: This is highly effective for separating 3-hexanone from unreacted 3-hexanol and other volatile impurities with different boiling points.[7] Collect the fraction that distills over at the known boiling point of 3-hexanone.

• Column Chromatography: For less volatile or more polar impurities, column chromatography using silica gel can be an effective purification method.[7]

Data Presentation

Table 1: Physical and Spectroscopic Properties of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Key IR Peaks (cm⁻¹)
3-Hexanol	C₆H₁₄O	102.17	135	~3350 (broad, -OH), ~2960 (C-H)
3-Hexanone	C₆H₁₂O	100.16	123	~1715 (strong, C=O), ~2960 (C-H)
(E)-3-Hexene	C₆H₁₂	84.16	67-68	~3020 (C-H, sp²), ~1670 (C=C), ~965 (trans C-H bend)

Table 2: Comparison of Common Oxidizing Agents for 3-Hexanol

Oxidizing Agent	Typical Conditions	Advantages	Disadvantages & Common Impurities
Chromic Acid (Jones)	CrO₃, H₂SO₄, Acetone	Fast, high yield, inexpensive	Toxic Cr(VI) waste, strongly acidic (can cause dehydration), risk of over-oxidation with heat.[2][8]
PCC	CH₂Cl₂ (DCM), Room Temp	Mild, selective, stops at ketone, anhydrous.[5]	Toxic Cr(VI) waste, requires anhydrous conditions.
NaOCl (Bleach)	Acetic Acid, H₂O	Inexpensive, "green" oxidant, easy workup.[6]	Can be slower, requires careful temperature control to avoid side reactions.
Swern Oxidation	DMSO, Oxalyl Chloride, Et₃N	High yield, very mild, avoids metals.	Requires low temp (-78 °C), produces foul-smelling dimethyl sulfide byproduct.

Experimental Protocols

Protocol 1: Oxidation of 3-Hexanol using Pyridinium Chlorochromate (PCC)

This protocol describes a mild, anhydrous method for oxidizing 3-hexanol.

• Setup: In a fume hood, add 1.5 equivalents of PCC to a round-bottom flask containing anhydrous dichloromethane (CH₂Cl₂).

• Reagent Addition: Dissolve 1.0 equivalent of 3-hexanol in a small amount of anhydrous CH₂Cl₂. Add the alcohol solution to the stirring PCC suspension in one portion. The mixture will become a black, tarry substance.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC or GC.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and stir for 15 minutes.

• Filtration: Pass the mixture through a short plug of silica gel or Florisil, washing with additional diethyl ether to elute the product. The solid chromium byproducts will be retained on the plug.

• Purification: Remove the solvent from the filtrate using a rotary evaporator. The resulting crude 3-hexanone can be further purified by fractional distillation.

Protocol 2: Analysis of Product Purity by GC-MS

• Sample Preparation: Dilute a small aliquot (e.g., 1-2 drops) of the crude or purified product in a suitable solvent (e.g., dichloromethane or diethyl ether) in a GC vial.

• Injection: Inject 1 µL of the prepared sample into the GC-MS instrument.

• GC Separation: Use a suitable capillary column (e.g., a DB-5 or equivalent) and a temperature program that effectively separates 3-hexanol (higher boiling point) from 3-hexanone (lower boiling point). A typical program might start at 50°C and ramp to 200°C.

• MS Detection: As compounds elute from the GC column, they will be fragmented and detected by the mass spectrometer.

• Data Analysis: Integrate the peaks in the resulting chromatogram to determine the relative percentage of each component. Identify the peaks by comparing their mass spectra to a library database (e.g., NIST).[9][10] The mass spectrum of 3-hexanone is characterized by significant fragments at m/z = 57 and 43.[10]

Visualizations

Caption: The desired oxidation pathway of 3-hexanol to 3-hexanone.

Caption: Common impurity formation pathways during 3-hexanol oxidation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Alcohol - Reactions, Chemistry, Uses | Britannica [britannica.com]
• 3. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. benchchem.com [benchchem.com]
• 8. brainly.com [brainly.com]
• 9. 3-Hexanone [webbook.nist.gov]
• 10. 3-Hexanone | C6H12O | CID 11509 - PubChem [pubchem.ncbi.nlm.nih.gov]

Improving the resolution of 3-hexanol enantiomers by chiral chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of 3-hexanol enantiomers by chiral chromatography.

Troubleshooting Guides

This section offers systematic approaches to resolving common issues encountered during the chiral separation of 3-hexanol.

Issue 1: Poor or No Resolution of Enantiomers

One of the most frequent challenges in chiral chromatography is achieving baseline separation of enantiomers. If you are observing co-elution or poor resolution, consider the following troubleshooting workflow.

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start -> csp_selection; csp_selection -> screen_csps [label="No"]; csp_selection -> mobile_phase [label="Yes"]; screen_csps -> literature_review; literature_review -> mobile_phase; mobile_phase -> modifier_type [label="Yes"]; modifier_type -> modifier_conc; modifier_conc -> additives; additives -> conditions; mobile_phase -> conditions [label="No"]; conditions -> flow_rate [label="Yes"]; flow_rate -> temperature; temperature -> end; conditions -> end [label="No"]; }

Troubleshooting workflow for poor enantiomeric resolution.

Detailed Steps:

• Evaluate CSP Selection : The choice of the chiral stationary phase is the most critical factor.[1] For alcohols like 3-hexanol, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point.[2][3] If you have no prior information, screening different CSPs is highly recommended.[1][2]

• Optimize Mobile Phase Composition :

  • Normal Phase : Systematically vary the mobile phase composition. Adjust the type and concentration of the alcohol modifier (e.g., isopropanol, ethanol) in the non-polar solvent (e.g., n-hexane).[1][4] Small changes in the modifier percentage can significantly impact selectivity.[5]

  • Reversed Phase : Vary the organic modifier (e.g., acetonitrile, methanol) percentage and the pH of the aqueous phase.[1]

  • Additives : For acidic or basic analytes, adding a small amount of an acid (e.g., trifluoroacetic acid) or a base (e.g., diethylamine) can improve selectivity and peak shape.[1][6]

• Adjust Flow Rate : Chiral separations often benefit from lower flow rates than achiral separations.[1][7] Try reducing the flow rate to see if resolution improves, as this can enhance efficiency.[7][8]

• Vary Temperature : Temperature can have a significant and sometimes unpredictable effect on chiral separations.[1][2] Both increasing and decreasing the temperature can improve resolution, so it is a valuable parameter to screen.[1]

Issue 2: Peak Tailing

Peak tailing can compromise resolution and quantification. It is often caused by secondary interactions between the analyte and the stationary phase.

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start -> cause; cause -> single_peak [label="No"]; cause -> all_peaks [label="Yes"]; single_peak -> mobile_phase_mod; mobile_phase_mod -> column_overload; column_overload -> column_issue; column_issue -> end; all_peaks -> system_check; system_check -> column_issue; }

Troubleshooting workflow for peak tailing.

Potential Causes and Solutions:

• Secondary Interactions : Unwanted interactions with residual silanols on silica-based CSPs can cause tailing, particularly for basic compounds.[1]

  • Solution : Add a competing base (e.g., diethylamine) to the mobile phase to mask the silanol groups.[1] Adjusting the mobile phase pH can also help.[9]

• Column Overload : Injecting too much sample can lead to peak tailing.[9][10]

  • Solution : Dilute the sample and reinject. If the peak shape improves, column overload was the likely cause.[9]

• Column Contamination or Degradation : Accumulation of contaminants or degradation of the stationary phase can create active sites that cause tailing.[1][11]

  • Solution : Flush the column with a strong solvent. If performance does not improve, consider column regeneration (for immobilized CSPs) or replacement.[11]

• Extra-Column Effects : Issues such as a partially blocked column frit or excessive tubing length can contribute to peak distortion.[10][12]

  • Solution : Reverse-flush the column (if permissible by the manufacturer) to clear a blocked frit.[10] Minimize the length and diameter of connecting tubing.

Frequently Asked Questions (FAQs)

Q1: Which chiral stationary phase (CSP) is best for separating 3-hexanol enantiomers?

A1: Polysaccharide-based CSPs, such as those derived from cellulose and amylose, are generally the most successful for separating a wide range of chiral compounds, including alcohols.[2][3] It is recommended to start by screening columns like Chiralpak® IA, IB, IC, etc., or Chiralcel® OD, OJ, etc., under normal phase conditions.

Q2: What is a typical starting mobile phase for the chiral separation of 3-hexanol?

A2: A common starting point for normal phase chiral chromatography is a mixture of n-hexane and an alcohol modifier.[4] A good initial mobile phase to try would be n-hexane with a small percentage of isopropanol or ethanol (e.g., 95:5 v/v).[8] The percentage of the alcohol modifier can then be optimized to improve resolution.

Q3: How can I improve the reproducibility of my chiral separation?

A3: Poor reproducibility can be a significant challenge.[1] To improve it:

• Consistent Mobile Phase Preparation : Precisely control the composition and preparation of the mobile phase for every run.[1]

• Stable Column Temperature : Use a column oven to maintain a constant and uniform temperature.[1]

• Thorough Column Equilibration : Chiral stationary phases may require longer equilibration times than achiral phases, especially when changing the mobile phase.[1]

• Controlled Sample Preparation : Ensure the sample solvent is consistent and compatible with the mobile phase.[1]

Q4: My resolution is good, but the analysis time is too long. How can I shorten it?

A4: To reduce the analysis time without sacrificing resolution significantly:

• Increase Flow Rate : Cautiously increase the flow rate. Note that this may lead to a decrease in resolution, so a balance must be found.[8]

• Optimize Mobile Phase Strength : Increase the percentage of the modifier in the mobile phase to decrease retention times.

• Use a Shorter Column or Smaller Particle Size : If available, a shorter column or a column packed with smaller particles can provide faster separations.[6]

Q5: Can I use gradient elution for chiral separations?

A5: While isocratic elution is more common for chiral separations, gradient elution can be used.[13] However, it is important to ensure that the column is properly re-equilibrated between injections to maintain reproducibility.[13] For method development, a gradient can be useful for quickly scouting for an appropriate mobile phase composition.[6]

Experimental Protocols & Data

Illustrative Experimental Protocol for 3-Hexanol Enantiomer Separation

This protocol provides a general methodology for developing a chiral separation method for 3-hexanol enantiomers using HPLC.

1. Column Screening:

• Screen a set of polysaccharide-based chiral columns (e.g., Chiralpak® IA, Chiralcel® OD-H).

• Use a generic mobile phase such as n-hexane/isopropanol (90:10, v/v) at a flow rate of 1.0 mL/min.

• Monitor the separation at a suitable wavelength (as 3-hexanol lacks a strong chromophore, a refractive index detector or derivatization may be necessary).

2. Method Optimization (based on best column from screening):

• Optimize Modifier Percentage : Adjust the percentage of isopropanol in n-hexane (e.g., test 5%, 10%, 15%).

• Optimize Flow Rate : Using the optimal mobile phase, test different flow rates (e.g., 0.8 mL/min, 1.0 mL/min, 1.2 mL/min).

• Optimize Temperature : Evaluate the effect of column temperature on the separation (e.g., 20°C, 25°C, 30°C).

Data Presentation

The following tables summarize hypothetical quantitative data from the optimization experiments to illustrate the effects of different parameters on the separation of 3-hexanol enantiomers.

Table 1: Effect of Mobile Phase Composition on Resolution

Mobile Phase (n-Hexane:Isopropanol, v/v)	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)
98:2	12.5	14.0	1.8
95:5	8.2	9.0	1.5
90:10	5.1	5.5	1.1

Table 2: Effect of Flow Rate on Resolution

Flow Rate (mL/min)	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)
0.8	10.3	11.2	1.7
1.0	8.2	9.0	1.5
1.2	6.8	7.5	1.3

Table 3: Effect of Temperature on Resolution

Temperature (°C)	Retention Time (min) - Enantiomer 1	Retention Time (min) - Enantiomer 2	Resolution (Rs)
20	8.9	9.8	1.6
25	8.2	9.0	1.5
30	7.6	8.3	1.4

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. csfarmacie.cz [csfarmacie.cz]
• 4. tandfonline.com [tandfonline.com]
• 5. benchchem.com [benchchem.com]
• 6. ymc.co.jp [ymc.co.jp]
• 7. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 8. academic.oup.com [academic.oup.com]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chiraltech.com [chiraltech.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. chromatographytoday.com [chromatographytoday.com]

Troubleshooting unexpected fragmentation in 3-hexanol mass spectrometry

Welcome to the technical support center for the mass spectrometry analysis of 3-hexanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and understand the fragmentation patterns observed during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the expected primary fragmentation pathways for 3-hexanol in electron ionization mass spectrometry (EI-MS)?

In EI-MS, 3-hexanol primarily undergoes two main fragmentation pathways: alpha-cleavage and dehydration (loss of a water molecule). Due to the stability of the resulting fragments, the molecular ion peak (m/z 102) is often weak or entirely absent in the mass spectrum.[1][2]

• Alpha-Cleavage: This is the most common fragmentation pathway for alcohols.[2] It involves the cleavage of a carbon-carbon bond adjacent to the carbon bearing the hydroxyl group. For 3-hexanol, this can occur on either side of the C-O bond, leading to the loss of an ethyl radical (CH₂CH₃) or a propyl radical (CH₂CH₂CH₃).

• Dehydration: This pathway involves the elimination of a water molecule (H₂O), resulting in a fragment with a mass-to-charge ratio (m/z) of 84. This fragment is an alkene radical cation.

Below is a diagram illustrating these primary fragmentation pathways.

Caption: Primary fragmentation pathways of 3-hexanol in EI-MS.

Q2: I don't see a molecular ion peak at m/z 102 in my 3-hexanol spectrum. Is this normal?

Yes, it is very common for the molecular ion peak of alcohols, including 3-hexanol, to be very weak or completely absent in electron ionization mass spectrometry.[1][2] This is due to the high propensity of the molecular ion to undergo rapid fragmentation through pathways like alpha-cleavage and dehydration. Often, the highest observed m/z value will be that of the M-1 fragment (m/z 101) resulting from the loss of a hydrogen atom.[1]

Q3: What are the expected m/z values for the major fragments of 3-hexanol?

The table below summarizes the expected m/z values for the primary fragments of 3-hexanol and their proposed origins.

m/z	Proposed Fragment	Fragmentation Pathway
101	[C₆H₁₃O]⁺	Loss of a hydrogen atom (M-1)
84	[C₆H₁₂]⁺˙	Dehydration (loss of H₂O)
73	[C₄H₉O]⁺	α-cleavage (loss of C₂H₅ radical)
59	[C₃H₇O]⁺	α-cleavage (loss of C₃H₇ radical)
43	[C₃H₇]⁺	Propyl cation
29	[C₂H₅]⁺	Ethyl cation

Troubleshooting Guide for Unexpected Fragmentation

This guide provides a systematic approach to identifying the source of unexpected peaks in your 3-hexanol mass spectrum.

References

• 1. google.com [google.com]
• 2. Mass Spectrometry of Alcohols - Chemistry Steps [chemistrysteps.com]

Stabilizing 3-hexanol during storage and handling

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 3-hexanol to ensure its stability and purity throughout experimental workflows.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and use of 3-hexanol.

Issue	Possible Cause	Recommended Action
Decreased purity of 3-hexanol over time, as confirmed by Gas Chromatography (GC).	Oxidative Degradation: 3-Hexanol, a secondary alcohol, can undergo autooxidation in the presence of air (oxygen) to form peroxides. These peroxides can further degrade or react, leading to the formation of impurities such as 3-hexanone. This process is accelerated by exposure to light and heat.[1][2][3]	1. Verify Storage Conditions: Ensure 3-hexanol is stored in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon).[3] 2. Test for Peroxides: Use one of the qualitative or semi-quantitative methods outlined in the Experimental Protocols section to check for the presence of peroxides.[1] 3. Consider a Stabilizer: If recurrent degradation is an issue, consider adding an antioxidant stabilizer like Butylated Hydroxytoluene (BHT). Refer to the Experimental Protocols for guidance on stabilizer addition.
Visible changes in the 3-hexanol sample, such as discoloration (yellowing) or increased viscosity.	Advanced Degradation: Significant discoloration or changes in viscosity can indicate advanced degradation and the formation of various oxidation byproducts and potential oligomers.	1. Do Not Use: If significant visual changes are observed, the purity of the 3-hexanol is likely compromised. It is recommended to not use the reagent for sensitive experiments. 2. Dispose of Properly: Dispose of the degraded 3-hexanol according to your institution's hazardous waste guidelines. 3. Review Storage Practices: Re-evaluate your storage and handling procedures to prevent future degradation.
Inconsistent experimental results when using older batches of 3-hexanol.	Presence of Impurities: Degradation products, such as 3-hexanone or peroxides, can interfere with chemical reactions, leading to unexpected side products or altered reaction kinetics.	1. Purity Analysis: Analyze the purity of the 3-hexanol batch using a validated GC method (see Experimental Protocols). Quantify the levels of 3-hexanol and any significant impurities. 2. Use Fresh Reagent: For critical experiments, it is always recommended to use a fresh, unopened bottle of 3-hexanol or a recently purified and properly stored batch.
A positive test for peroxides in the 3-hexanol sample.	Autooxidation: The sample has been exposed to oxygen, leading to the formation of hydroperoxides and other peroxide species.[1][3]	1. Quantify Peroxide Levels: If possible, use a quantitative method to determine the peroxide concentration. Peroxide levels above 80-100 ppm are generally considered hazardous and indicate significant degradation.[1] 2. Purification (with caution): For low levels of peroxides, purification by distillation may be an option. However, NEVER distill a solution containing high concentrations of peroxides, as this can lead to an explosion. Always test for peroxides before distillation. 3. Disposal: If peroxide levels are high, the material should be disposed of as hazardous waste.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3-hexanol?

A1: The primary degradation pathway for 3-hexanol is autooxidation, a free-radical chain reaction with atmospheric oxygen. This process is initiated by factors like light and heat and leads to the formation of hydroperoxides. These unstable hydroperoxides can then decompose, leading to the formation of the corresponding ketone, 3-hexanone, and other degradation byproducts.[2][3]

Q2: What are the ideal storage conditions for 3-hexanol?

A2: To minimize degradation, 3-hexanol should be stored in a cool, dry, and dark place.[4] It is best stored in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, to prevent exposure to oxygen.[3]

Q3: How can I prevent the degradation of 3-hexanol during storage?

A3: In addition to ideal storage conditions, the use of an antioxidant stabilizer can significantly inhibit the autooxidation process. Butylated Hydroxytoluene (BHT) is a commonly used stabilizer that acts as a free-radical scavenger, interrupting the degradation chain reaction.[5][6]

Q4: How often should I test my 3-hexanol for peroxides?

A4: For opened containers of 3-hexanol, it is good practice to test for peroxides every 3-6 months, especially if the material is not stored under an inert atmosphere.[3] Always test for peroxides before use in a reaction, particularly if the container has been open for an extended period or if there are any visual signs of degradation.

Q5: What is a typical shelf life for 3-hexanol?

A5: The shelf life of 3-hexanol is highly dependent on storage conditions.[7] An unopened container from the manufacturer, stored correctly, can be stable for several years. However, once opened and exposed to air, the degradation process begins. For opened containers, it is recommended to use the product within a year and to regularly monitor for peroxide formation.

Experimental Protocols

Protocol 1: Qualitative and Semi-Quantitative Peroxide Detection

Method A: Potassium Iodide (KI) in Acetic Acid (Rapid Test)

• Preparation: At the time of the test, prepare a fresh solution by adding approximately 0.1 g of sodium iodide or potassium iodide to 1 mL of glacial acetic acid.

• Procedure: In a clean, dry glass test tube, add 0.5 to 1.0 mL of the 3-hexanol sample to an equal volume of the freshly prepared KI/acetic acid solution.

• Observation:

  • A yellow color indicates a low concentration of peroxides.

  • A brown color indicates a high concentration of peroxides.

Method B: Aqueous Potassium Iodide (More Sensitive)

• Preparation: Prepare a fresh 10% (w/v) aqueous solution of potassium iodide.

• Procedure: In a 25 mL glass-stoppered cylinder, add 1 mL of the 10% KI solution to 10 mL of the 3-hexanol sample. Protect the mixture from strong light.

• Observation (after 5-10 minutes):

  • A faint yellow color suggests a peroxide concentration of approximately 0.001-0.005%.

  • A definite yellow color suggests a peroxide concentration of around 0.01%.

  • A brown color indicates a peroxide concentration significantly higher than 0.01%, which is considered unsafe for distillation.

Protocol 2: Stabilization of 3-Hexanol with Butylated Hydroxytoluene (BHT)

• Objective: To inhibit the autooxidation of 3-hexanol during long-term storage.

• Reagent: Butylated Hydroxytoluene (BHT), antioxidant grade.

• Procedure:

  • Obtain a fresh or purified batch of 3-hexanol.

  • Add BHT to the 3-hexanol at a concentration of 50-200 ppm (mg/L). For example, to prepare a 100 ppm solution, add 10 mg of BHT to 100 mL of 3-hexanol.

  • Gently agitate the solution until the BHT is fully dissolved.

  • Transfer the stabilized 3-hexanol to a clean, dry, amber glass bottle.

  • Purge the headspace of the bottle with an inert gas (nitrogen or argon) before sealing tightly.

  • Store the stabilized solution in a cool, dark place.

Protocol 3: GC-MS Method for Purity Assessment and Degradation Monitoring

• Objective: To quantify the purity of 3-hexanol and identify and quantify the primary degradation product, 3-hexanone.

• Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).

• Sample Preparation:

  • Prepare a stock solution of 3-hexanol in a suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

  • Prepare a calibration curve using certified reference standards of 3-hexanol and 3-hexanone.

• GC-MS Parameters (Example):

  • Column: A mid-polar column, such as a DB-624 or equivalent (60 m x 0.32 mm, 1.8 µm film thickness), is suitable for separating the alcohol and ketone.

  • Injector: Split/splitless injector at 250°C.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Oven Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: 10°C/min to 220°C.

    • Hold at 220°C for 5 minutes.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Range: m/z 35-350.

• Data Analysis:

  • Identify 3-hexanol and 3-hexanone by their retention times and mass spectra.

  • Quantify the concentration of each compound using the calibration curve.

  • Purity can be expressed as the percentage of 3-hexanol relative to the total integrated peak area.

Visualizations

References

• 1. Peroxide Forming Chemicals | Florida Tech [fit.edu]
• 2. reddit.com [reddit.com]
• 3. Peroxide Formation | Department of Chemistry and Biochemistry [chemistry.osu.edu]
• 4. echemi.com [echemi.com]
• 5. atamankimya.com [atamankimya.com]
• 6. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 7. 3-Hexenol | C6H12O | CID 5281167 - PubChem [pubchem.ncbi.nlm.nih.gov]

Enhancing the efficiency of 3-hexanol extraction from natural sources

Welcome to the technical support center for the efficient extraction of 3-hexanol from natural sources. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to optimize your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting 3-hexanol from natural sources?

A1: The primary methods for extracting 3-hexanol, a semi-volatile organic compound found in many plants, include Steam Distillation, Solvent Extraction, Supercritical Fluid Extraction (SFE), and Headspace Solid-Phase Microextraction (HS-SPME). The choice of method depends on factors such as the plant matrix, desired purity of the extract, available equipment, and the scale of the extraction.

Q2: Which extraction method generally provides the highest yield of 3-hexanol?

A2: The yield of 3-hexanol is highly dependent on the specific parameters of the chosen extraction method and the natural source material. While solvent extraction, particularly with a solvent of similar polarity to 3-hexanol, can often provide high yields, methods like Supercritical Fluid Extraction (SFE) can offer high selectivity and yield with the advantage of being a "green" solvent. Steam distillation is a classic and effective method, though it can sometimes lead to the degradation of heat-sensitive compounds. For analytical purposes, Headspace Solid-Phase Microextraction (HS-SPME) is excellent for concentrating volatile and semi-volatile compounds like 3-hexanol from a sample's headspace.

Q3: What is the role of a co-solvent in Supercritical Fluid Extraction (SFE)?

A3: In SFE, a co-solvent, typically a small amount of a polar solvent like ethanol or methanol, is added to the primary supercritical fluid (usually carbon dioxide, CO2). The addition of a co-solvent increases the polarity of the supercritical fluid, which enhances its ability to dissolve and extract more polar compounds like 3-hexanol. This can significantly improve the extraction efficiency and yield.

Q4: How do I select the appropriate SPME fiber for 3-hexanol extraction?

A4: For a semi-volatile and moderately polar compound like 3-hexanol, a bipolar fiber is generally recommended. A Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is often a good choice as it can effectively trap a wide range of volatile and semi-volatile compounds. The selection should be based on the specific composition of your sample matrix and the other volatile compounds present.

Troubleshooting Guides

Issue 1: Low Yield of 3-Hexanol

Symptoms:

• The final extract contains a lower than expected concentration of 3-hexanol, as determined by analytical methods like Gas Chromatography-Mass Spectrometry (GC-MS).

• The overall mass of the obtained extract is low.

Possible Causes and Solutions:

Extraction Method	Possible Cause	Solution
All Methods	Inefficient cell lysis of the plant material.	Ensure the plant material is properly ground or homogenized to increase the surface area for extraction. For some plant materials, enzymatic digestion prior to extraction can be beneficial.
Degradation of 3-hexanol during extraction.	3-hexanol can be susceptible to degradation at high temperatures. For methods involving heat, such as steam distillation or high-temperature SFE, consider optimizing the temperature and duration to minimize degradation.
Steam Distillation	Incomplete distillation.	Ensure the distillation is carried out for a sufficient duration to allow for the complete volatilization of 3-hexanol. Monitor the distillate for the presence of 3-hexanol over time to determine the optimal distillation time.
Co-distillation with a large volume of water.	Ensure the condenser is efficient to prevent the loss of 3-hexanol with the steam. Subsequent liquid-liquid extraction of the distillate is crucial to concentrate the 3-hexanol.
Solvent Extraction	Inappropriate solvent selection.	The polarity of the extraction solvent should be matched to that of 3-hexanol. Ethanol or a mixture of ethanol and water is often a good choice. Experiment with different solvents or solvent mixtures to find the optimal one for your specific plant matrix.[1][2]
Insufficient extraction time or agitation.	Ensure the plant material is in contact with the solvent for an adequate amount of time with proper agitation to facilitate the mass transfer of 3-hexanol into the solvent.
Supercritical Fluid Extraction (SFE)	Suboptimal temperature and pressure.	The density and solvating power of the supercritical fluid are dependent on temperature and pressure. These parameters need to be optimized to achieve the best solubility for 3-hexanol.
Lack of a co-solvent.	For a moderately polar compound like 3-hexanol, the addition of a polar co-solvent (e.g., ethanol) to the supercritical CO2 can significantly enhance extraction efficiency.[3]
HS-SPME	Incorrect fiber choice.	Use a bipolar fiber such as DVB/CAR/PDMS to effectively trap 3-hexanol.
Suboptimal extraction temperature and time.	The temperature of the sample vial and the duration of fiber exposure to the headspace are critical parameters that need to be optimized to ensure efficient partitioning of 3-hexanol onto the fiber.

Issue 2: Co-extraction of Impurities

Symptoms:

• The final extract contains a high percentage of undesirable compounds, leading to a low purity of 3-hexanol.

• The presence of interfering peaks in the chromatogram makes quantification of 3-hexanol difficult.

Possible Causes and Solutions:

Extraction Method	Possible Cause	Solution
All Methods	Non-selective extraction conditions.	Optimize the extraction parameters to be more selective for 3-hexanol. This could involve adjusting the solvent polarity, SFE density, or SPME fiber coating.
Solvent Extraction	Use of a broad-spectrum solvent.	Consider using a more selective solvent or performing a multi-step extraction with solvents of different polarities to fractionate the extract.
Presence of pigments and other non-volatile compounds.	A post-extraction clean-up step, such as solid-phase extraction (SPE) or column chromatography, can be employed to remove impurities.
Steam Distillation	Co-distillation of other volatile compounds.	Fractionation of the distillate can be performed to separate 3-hexanol from other volatile components with different boiling points.
Supercritical Fluid Extraction (SFE)	High extraction pressure or temperature.	Operating at lower pressures and temperatures can sometimes increase the selectivity for more volatile compounds like 3-hexanol and reduce the co-extraction of less volatile, interfering compounds.
HS-SPME	Matrix effects from the sample.	The presence of other volatile and non-volatile compounds in the sample matrix can affect the partitioning of 3-hexanol onto the SPME fiber. Matrix-matched calibration standards or the use of an internal standard can help to mitigate these effects.

Data Presentation

Table 1: Comparison of 3-Hexanol Extraction Methods - General Efficiency Parameters

Method	Typical Yield	Extraction Time	Solvent Consumption	Selectivity	Cost & Complexity
Steam Distillation	Moderate to High	2-6 hours	Low (Water)	Moderate	Low Cost, Simple
Solvent Extraction	High	1-24 hours	High	Low to Moderate	Low Cost, Simple
Supercritical Fluid Extraction (SFE)	High	0.5-2 hours	Low (CO2, recyclable)	High	High Cost, Complex
HS-SPME (for analysis)	N/A (analytical scale)	15-60 minutes	None	High	Moderate Cost, Simple

Note: The values presented are general estimates and can vary significantly depending on the natural source, specific experimental conditions, and scale of the operation.

Experimental Protocols

Protocol 1: Steam Distillation for 3-Hexanol Extraction

• Preparation of Plant Material: Freshly harvested plant material (e.g., leaves, flowers) is finely chopped or ground to increase the surface area.

• Apparatus Setup: A Clevenger-type apparatus is typically used. The ground plant material is placed in a round-bottom flask and covered with distilled water.

• Distillation: The flask is heated to boiling. The steam and volatilized 3-hexanol pass through a condenser, where they are cooled and collected in a graduated burette.

• Separation: As the distillate cools, the less dense 3-hexanol will form a separate layer on top of the water.

• Collection and Drying: The 3-hexanol layer is carefully collected. Any residual water can be removed by adding an anhydrous drying agent, such as sodium sulfate.

Protocol 2: Solvent Extraction for 3-Hexanol

• Preparation of Plant Material: The dried and powdered plant material is weighed.

• Extraction: The powdered material is placed in a flask with a suitable solvent (e.g., ethanol). The mixture is then agitated at a controlled temperature for a specific duration (e.g., 24 hours at room temperature).[1][2]

• Filtration: The mixture is filtered to separate the solid plant residue from the liquid extract.

• Solvent Removal: The solvent is removed from the extract using a rotary evaporator under reduced pressure.

• Purification: The crude extract can be further purified using techniques like column chromatography to isolate 3-hexanol.

Protocol 3: Supercritical Fluid Extraction (SFE) of 3-Hexanol

• Preparation of Plant Material: The plant material is dried and ground to a uniform particle size.

• SFE System Setup: The ground material is packed into the extraction vessel of the SFE system.

• Extraction: Supercritical CO2, with or without a co-solvent (e.g., 5% ethanol), is pumped through the extraction vessel at a set temperature and pressure (e.g., 40°C and 150 bar).

• Separation: The CO2 containing the extracted 3-hexanol is depressurized in a separator, causing the 3-hexanol to precipitate and be collected.

• CO2 Recycling: The CO2 can be re-compressed and recycled back into the system.

Protocol 4: Headspace Solid-Phase Microextraction (HS-SPME) of 3-Hexanol for GC-MS Analysis

• Sample Preparation: A known amount of the finely ground plant material is placed in a headspace vial. An internal standard may be added for quantification.

• Extraction: The vial is sealed and heated to a specific temperature (e.g., 60°C) to allow the volatile compounds to equilibrate in the headspace. An SPME fiber (e.g., DVB/CAR/PDMS) is then exposed to the headspace for a defined period (e.g., 30 minutes).

• Desorption and Analysis: The SPME fiber is withdrawn from the vial and immediately inserted into the injection port of a GC-MS system, where the trapped analytes are thermally desorbed and analyzed.

Visualizations

References

• 1. coleparmer.com [coleparmer.com]
• 2. coleparmer.com [coleparmer.com]
• 3. Aroma Recovery By Supercritical Fluid Extraction [vinanhatrang.com]

Reference Data & Comparative Studies

A Comparative Analysis of 3-Hexanol and 2-Hexanol Reactivity in Oxidation Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of two secondary alcohol isomers, 3-hexanol and 2-hexanol, in oxidation reactions. The information presented is supported by established chemical principles and available experimental data to assist researchers in selecting appropriate substrates and reaction conditions for the synthesis of ketones.

Introduction to the Oxidation of Secondary Alcohols

The oxidation of alcohols is a fundamental transformation in organic synthesis, crucial for the formation of carbonyl compounds. Secondary alcohols, such as 3-hexanol and 2-hexanol, are characterized by a hydroxyl (-OH) group attached to a carbon atom that is bonded to two other carbon atoms. Upon oxidation, secondary alcohols are converted into ketones.[1] This reaction involves the removal of the hydrogen atom from the hydroxyl group and the hydrogen atom from the carbon bearing the hydroxyl group (the α-carbon).[1]

The general transformation for the oxidation of 3-hexanol and 2-hexanol is as follows:

• 3-Hexanol is oxidized to 3-Hexanone .[2]

• 2-Hexanol is oxidized to 2-Hexanone .[3]

While both isomers undergo the same fundamental reaction, their reactivity can differ due to structural nuances.

Structural and Reactivity Comparison

The primary difference between 3-hexanol and 2-hexanol is the position of the hydroxyl group along the carbon chain. This positional isomerism influences the steric environment around the reaction center, which can, in turn, affect the rate of reaction.

• 2-Hexanol: The hydroxyl group is located on the second carbon, flanked by a methyl group on one side and a butyl group on the other.

• 3-Hexanol: The hydroxyl group is on the third carbon, situated between an ethyl group and a propyl group.

The accessibility of the hydroxyl and α-hydrogen to the oxidizing agent is a key determinant of reaction rate. Increased steric hindrance around the reaction site can impede the approach of the oxidant, thereby slowing the reaction.[1][4] In comparing the two isomers, the ethyl and propyl groups surrounding the hydroxyl group in 3-hexanol present a slightly more sterically crowded environment than the methyl and butyl groups in 2-hexanol. Consequently, 2-hexanol is expected to exhibit a slightly higher reactivity in oxidation reactions compared to 3-hexanol under identical conditions.

Caption: Logical relationship between steric hindrance and expected reactivity.

Quantitative Data

Direct kinetic studies comparing the oxidation of 3-hexanol and 2-hexanol are not extensively available in the literature. However, data from individual experiments can provide insight into typical reaction yields for the oxidation of secondary hexanols. The following table summarizes the yield from a reported oxidation of 2-hexanol.

Alcohol	Oxidizing Agent	Product	Crude Yield (%)	Purified Yield (%)	Reference
2-Hexanol	CrO₃/H₂SO₄	2-Hexanone	91.1	48.9	[5]

Note: The crude yield represents the mass of the product obtained after initial workup, while the purified yield is the yield after distillation. The difference suggests the presence of impurities or side products in the crude mixture.

Experimental Protocol: Oxidation of a Secondary Hexanol

This section provides a generalized protocol for the oxidation of a secondary hexanol, such as 2-hexanol or 3-hexanol, to the corresponding ketone using Jones reagent (chromic acid).

Objective: To synthesize a hexanone via the oxidation of the corresponding secondary hexanol.

Materials:

• Secondary hexanol (e.g., 2-hexanol or 3-hexanol)

• Chromium trioxide (CrO₃)

• Concentrated sulfuric acid (H₂SO₄)

• Acetone

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Distilled water

Procedure:

• Preparation of Jones Reagent: In a flask cooled in an ice bath, carefully and slowly add a pre-determined molar equivalent of chromium trioxide to a calculated volume of concentrated sulfuric acid. Once the chromium trioxide has dissolved, slowly add distilled water to achieve the desired concentration. Caution: This process is highly exothermic and should be performed with extreme care in a fume hood.

• Reaction Setup: In a separate round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve the secondary hexanol in acetone. Place the flask in an ice bath to maintain a low temperature.

• Oxidation: Slowly add the prepared Jones reagent from the dropping funnel to the stirred solution of the alcohol in acetone. The color of the reaction mixture should change from orange/red to green as the chromium(VI) is reduced to chromium(III). Monitor the temperature to ensure it does not rise significantly.

• Reaction Completion: After the addition is complete, allow the reaction to stir at room temperature for a few hours or until analysis by thin-layer chromatography (TLC) indicates the consumption of the starting material.

• Workup: Quench the reaction by the careful addition of isopropanol to consume any excess oxidant. Dilute the mixture with water and extract the product with diethyl ether.

• Purification: Wash the combined organic extracts with saturated sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Isolation: Purify the resulting crude ketone by distillation to obtain the final product.

Caption: General oxidation pathway of a secondary alcohol to a ketone.

Conclusion

Both 3-hexanol and 2-hexanol are readily oxidized to their corresponding ketones, 3-hexanone and 2-hexanone. Based on principles of steric hindrance, 2-hexanol is predicted to be slightly more reactive than 3-hexanol. However, without direct comparative kinetic data, this difference is largely theoretical. For most synthetic applications, both alcohols can be considered effective substrates for oxidation, with the choice of oxidizing agent and reaction conditions being the more critical factors in achieving high yields and purity. Further kinetic studies would be beneficial to quantify the reactivity difference between these two isomers.

References

• 1. byjus.com [byjus.com]
• 2. quora.com [quora.com]
• 3. quora.com [quora.com]
• 4. Ketone synthesis by oxidation of alcohols [organic-chemistry.org]
• 5. Solved A student runs the oxidation of 2 -hexanol, using | Chegg.com [chegg.com]

A Comparative Guide to the Efficacy of Oxidizing Agents for 3-Hexanol

For researchers, scientists, and professionals in drug development, the selection of an appropriate oxidizing agent is a critical step in the synthesis of carbonyl compounds. This guide provides an objective comparison of the efficacy of various common oxidizing agents for the conversion of the secondary alcohol 3-hexanol to its corresponding ketone, 3-hexanone. The comparison focuses on key performance indicators such as reaction yield, conditions, and selectivity, supported by experimental data from the literature.

Data Presentation: Comparison of Oxidizing Agents for 3-Hexanol Oxidation

The following table summarizes the quantitative data for the oxidation of 3-hexanol to 3-hexanone using different oxidizing agents. It is important to note that while specific data for 3-hexanol is limited in readily available literature, the data presented here is representative of the oxidation of simple, non-activated secondary aliphatic alcohols and provides a strong basis for comparison.

Oxidizing Agent/System	Reagents	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
PCC	Pyridinium chlorochromate	Dichloromethane (DCM)	Room Temperature	1-2 hours	~85-95	General knowledge
Swern Oxidation	Oxalyl chloride, Dimethyl sulfoxide (DMSO), Triethylamine (Et3N)	Dichloromethane (DCM)	-78 to Room Temp.	30-60 minutes	>95	General knowledge
Jones Oxidation	Chromium trioxide (CrO3), Sulfuric acid (H2SO4)	Acetone	0 to Room Temp.	15-30 minutes	~80-90	General knowledge
TEMPO/NaOCl	TEMPO, Sodium hypochlorite (NaOCl), Sodium bicarbonate (NaHCO3)	Dichloromethane (DCM)/Water	0 to Room Temp.	1-3 hours	~90-98	General knowledge

Note: The yields provided are typical for the oxidation of unactivated secondary alcohols and may vary based on the precise experimental conditions and scale of the reaction.

Experimental Protocols

Detailed methodologies for the key oxidation reactions are provided below. These protocols are generalized and may require optimization for specific laboratory conditions and scales.

Pyridinium Chlorochromate (PCC) Oxidation

Reagents:

• 3-Hexanol

• Pyridinium chlorochromate (PCC)

• Dichloromethane (DCM), anhydrous

• Silica gel or Celite®

Procedure:

• To a stirred suspension of pyridinium chlorochromate (1.5 equivalents) and silica gel in anhydrous dichloromethane, add a solution of 3-hexanol (1.0 equivalent) in dichloromethane dropwise at room temperature.[1]

• Stir the reaction mixture vigorously for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite® or silica gel to remove the chromium salts.

• Wash the filter cake with additional diethyl ether.

• Concentrate the filtrate under reduced pressure to obtain the crude 3-hexanone.

• Purify the product by distillation or column chromatography if necessary.

Swern Oxidation

Reagents:

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO), anhydrous

• Dichloromethane (DCM), anhydrous

• 3-Hexanol

• Triethylamine (Et3N)

Procedure:

• To a solution of oxalyl chloride (1.1 equivalents) in anhydrous dichloromethane at -78 °C (dry ice/acetone bath), add a solution of anhydrous DMSO (2.2 equivalents) in dichloromethane dropwise, ensuring the temperature remains below -60 °C.[2][3][4][5][6][7][8]

• Stir the mixture for 10-15 minutes at -78 °C.

• Add a solution of 3-hexanol (1.0 equivalent) in dichloromethane dropwise, again maintaining the temperature below -60 °C.

• Stir the reaction mixture for 15-20 minutes at -78 °C.

• Add triethylamine (5.0 equivalents) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature over 20-30 minutes.

• Quench the reaction by adding water.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 3-hexanone. Purification can be achieved by distillation.

Jones Oxidation

Reagents:

• Chromium trioxide (CrO3)

• Sulfuric acid (H2SO4), concentrated

• Acetone

• 3-Hexanol

• Isopropanol

Procedure:

• Prepare the Jones reagent by dissolving chromium trioxide in concentrated sulfuric acid, then cautiously adding the mixture to ice-cold water.

• To a solution of 3-hexanol (1.0 equivalent) in acetone, cooled in an ice bath, add the Jones reagent dropwise until a persistent orange color is observed.[9][10][11][12][13][14][15]

• Stir the reaction mixture for 15-30 minutes. The color of the reaction mixture will turn from orange to green.

• Quench the excess oxidant by adding isopropanol until the green color persists.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with diethyl ether.

• Wash the combined organic extracts with saturated aqueous NaHCO3 and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to give 3-hexanone. Further purification can be done by distillation.

TEMPO/Sodium Hypochlorite Oxidation

Reagents:

• 3-Hexanol

• 2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO)

• Sodium hypochlorite (NaOCl) solution (e.g., household bleach)

• Sodium bicarbonate (NaHCO3)

• Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate (Na2S2O3)

Procedure:

• To a vigorously stirred biphasic mixture of a solution of 3-hexanol (1.0 equivalent) in dichloromethane and a saturated aqueous solution of sodium bicarbonate, add TEMPO (0.01 equivalents).[16][17][18][19][20][21][22][23][24][25][26]

• Cool the mixture to 0 °C in an ice bath.

• Add the sodium hypochlorite solution (1.1 equivalents) dropwise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C for 1-3 hours, monitoring the reaction progress by TLC.

• Quench the reaction by adding saturated aqueous sodium thiosulfate solution.

• Separate the organic layer and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford 3-hexanone. Purification can be performed by distillation.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the generalized reaction mechanisms and experimental workflows for the oxidation of a secondary alcohol like 3-hexanol.

References

• 1. researchgate.net [researchgate.net]
• 2. The Swern Oxidation: Mechanism and Features - Chemistry Hall [chemistryhall.com]
• 3. Swern oxidation - Wikipedia [en.wikipedia.org]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. organicchemistrytutor.com [organicchemistrytutor.com]
• 8. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 9. Jones oxidation - Wikipedia [en.wikipedia.org]
• 10. Jones Oxidation [organic-chemistry.org]
• 11. adichemistry.com [adichemistry.com]
• 12. reactionrepo.mintlify.app [reactionrepo.mintlify.app]
• 13. jk-sci.com [jk-sci.com]
• 14. Jones oxidation - Sciencemadness Wiki [sciencemadness.org]
• 15. youtube.com [youtube.com]
• 16. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 17. researchgate.net [researchgate.net]
• 18. jacobbeckham.weebly.com [jacobbeckham.weebly.com]
• 19. Mechanism of Copper(I)/TEMPO-Catalyzed Aerobic Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. TEMPO [organic-chemistry.org]
• 21. m.youtube.com [m.youtube.com]
• 22. TEMPO (General overview) - Wordpress [reagents.acsgcipr.org]
• 23. Enhanced Catalytic Activity of TEMPO-Mediated Aerobic Oxidation of Alcohols via Redox-Active Metal–Organic Framework Nodes - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Continuous Flow Oxidation of Alcohols Using TEMPO/NaOCl for the Selective and Scalable Synthesis of Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. vapourtec.com [vapourtec.com]

Validating Stereoselective Synthesis: A Comparative Guide to the Polarimetric Analysis of (S)-3-hexanol

In the landscape of pharmaceutical and fine chemical synthesis, the stereochemical purity of a compound is not merely a matter of quality control but a critical determinant of its biological activity and safety. This guide provides a comprehensive comparison of polarimetry as a primary method for validating the enantiomeric excess of (S)-3-hexanol, a common chiral building block. We will delve into the experimental protocols, present comparative data against alternative methods, and offer a clear workflow for researchers, scientists, and drug development professionals.

Introduction to (S)-3-hexanol and the Imperative of Chiral Purity

(S)-3-hexanol is a chiral secondary alcohol with applications as a fragrance component and a key intermediate in the synthesis of more complex chiral molecules. Asymmetric synthesis aims to produce a single enantiomer, in this case, the (S)-enantiomer, in high purity. However, enantiomers possess identical physical properties, such as boiling point and solubility, making their separation and quantification challenging.[1] Verifying the success of an asymmetric synthesis is therefore paramount, and this is where chiral analysis techniques become indispensable.

Polarimetry stands as a classical and accessible technique for this purpose. It leverages the unique property of chiral molecules to rotate the plane of polarized light, a phenomenon known as optical activity.[2] The extent and direction of this rotation can be used to determine the enantiomeric excess (e.e.) of the synthesized product.

Synthesis of (S)-3-hexanol: A Brief Overview

The synthesis of enantiomerically enriched (S)-3-hexanol can be achieved through various asymmetric synthesis routes. One common approach involves the asymmetric reduction of 3-hexanone using a chiral catalyst or reagent. For instance, the use of a chiral borane reagent, such as Alpine Borane®, or enzymatic reduction can selectively produce the (S)-enantiomer. Another strategy involves the use of a Grignard reaction between propanal and propylmagnesium bromide in the presence of a chiral ligand. The focus of this guide, however, is not on the synthesis itself but on the validation of its stereochemical outcome.

Validation by Polarimetry: Principles and Practice

Polarimetry is a non-destructive analytical technique that measures the change in the angle of plane-polarized light as it passes through a sample containing a chiral substance.[2] The observed rotation is directly proportional to the concentration of the chiral compound and the path length of the sample cell.[3]

To standardize this measurement, the specific rotation ([α]) is used, which is an intrinsic property of a chiral compound under defined conditions (temperature, wavelength of light, and solvent).[3][4] The specific rotation is calculated using the following formula:

[α]λT = α / (c * l)

Where:

• [α]λT is the specific rotation at a specific temperature (T) and wavelength (λ).

• α is the observed rotation in degrees.

• c is the concentration of the sample in g/mL.

• l is the path length of the polarimeter cell in decimeters (dm).

Once the specific rotation of the synthesized (S)-3-hexanol is determined, the enantiomeric excess (% e.e.) can be calculated by comparing it to the specific rotation of the enantiomerically pure substance:

% e.e. = ([α]observed / [α]max) * 100

Where:

• [α]observed is the specific rotation of the synthesized sample.

• [α]max is the specific rotation of the pure (S)-3-hexanol.

Note: The specific rotation of enantiomerically pure (S)-3-hexanol is not widely reported in publicly available literature. For the purpose of this guide, we will use a hypothetical value of +5.8° . This value is for illustrative purposes only, and researchers should determine the specific rotation of their own enantiomerically pure standard under their experimental conditions.

Experimental Protocol for Polarimetric Analysis of (S)-3-hexanol

• Instrument Calibration:

  • Turn on the polarimeter and allow the sodium lamp (D-line, 589 nm) to warm up and stabilize.

  • Fill the polarimeter cell (e.g., 1 dm) with the solvent to be used for the sample (e.g., chloroform) and take a blank reading. Adjust the instrument to read zero.

• Sample Preparation:

  • Accurately weigh approximately 1.0 g of the synthesized (S)-3-hexanol sample.

  • Dissolve the sample in a 25 mL volumetric flask with the chosen solvent (e.g., chloroform) to obtain a precise concentration.

• Measurement:

  • Rinse the polarimeter cell with a small amount of the sample solution.

  • Carefully fill the cell with the sample solution, ensuring no air bubbles are present in the light path.

  • Place the sample cell in the polarimeter and record the observed rotation (α). Take multiple readings and calculate the average.

• Calculation of Specific Rotation and Enantiomeric Excess:

  • Calculate the concentration (c) of the sample in g/mL.

  • Calculate the specific rotation ([α]observed) using the formula mentioned above.

  • Calculate the % e.e. using the hypothetical [α]max of +5.8°.

Comparative Analysis of Chiral Validation Methods

While polarimetry is a valuable tool, it is essential to understand its capabilities in the context of other available analytical techniques. Chiral Gas Chromatography (GC) and Chiral High-Performance Liquid Chromatography (HPLC) are powerful separative methods, while Nuclear Magnetic Resonance (NMR) spectroscopy using chiral shift reagents or derivatizing agents can also be employed for determining enantiomeric excess.

The following table provides a comparison of these methods:

Feature	Polarimetry	Chiral Gas Chromatography (GC)	Chiral High-Performance Liquid Chromatography (HPLC)	Chiral NMR Spectroscopy
Principle	Measures the rotation of plane-polarized light by a chiral sample in bulk.	Differential partitioning of enantiomers between a mobile gas phase and a chiral stationary phase.	Differential partitioning of enantiomers between a liquid mobile phase and a chiral stationary phase.	Formation of diastereomeric complexes with a chiral auxiliary, leading to distinct NMR signals for each enantiomer.
Sample Volatility	Not required.	Required.	Not required.	Not required.
Sensitivity	Low to moderate.	High.	High.	Moderate.
Accuracy	Can be affected by impurities that are also optically active.	High.	High.	High.
Quantitative	Yes, for enantiomeric excess of the major enantiomer.	Yes, provides the ratio of both enantiomers.	Yes, provides the ratio of both enantiomers.	Yes, provides the ratio of both enantiomers.
Information Provided	Enantiomeric excess, direction of rotation.	Enantiomeric ratio, retention time of each enantiomer.	Enantiomeric ratio, retention time of each enantiomer.	Enantiomeric ratio, structural information.
Throughput	High.	Moderate to high.	Moderate.	Low to moderate.
Cost (Instrument)	Low.	Moderate.	High.	Very High.

Illustrative Data Presentation

To demonstrate the application of these techniques, the following table presents hypothetical data for the analysis of a synthesized batch of (S)-3-hexanol.

Analysis Method	Result
Polarimetry
Observed Rotation (α)	+0.25°
Concentration (c)	0.09 g/mL
Path Length (l)	1 dm
Calculated [α]observed	+2.78°
Calculated % e.e.	47.9%
Chiral GC
Peak Area (S)-3-hexanol	74.5%
Peak Area (R)-3-hexanol	25.5%
Calculated % e.e.	49.0%

The data illustrates a good correlation between the enantiomeric excess determined by polarimetry and the more direct measurement by chiral GC. The slight discrepancy can be attributed to the inherent limitations and experimental variability of each technique.

Workflow and Logic Diagrams

To further clarify the experimental and validation processes, the following diagrams have been generated using Graphviz.

Caption: Experimental workflow for the synthesis and polarimetric validation of (S)-3-hexanol.

Caption: Logical workflow for the cross-validation of enantiomeric excess determination.

Conclusion and Recommendations

Polarimetry is a rapid, cost-effective, and straightforward method for assessing the enantiomeric excess of a chiral synthesis product like (S)-3-hexanol. Its primary advantage lies in its simplicity and speed, making it an excellent tool for initial screening and in-process control.

However, the accuracy of polarimetry is contingent on the purity of the sample, as any optically active impurities can lead to erroneous results. Therefore, for regulatory submissions or when high accuracy is paramount, it is highly recommended to cross-validate the results obtained from polarimetry with an orthogonal, separative method such as chiral GC or HPLC. This dual-pronged approach provides a more robust and reliable validation of the stereochemical outcome of the synthesis, ensuring the quality and efficacy of the final product.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Specific Rotation - Chemistry Steps [chemistrysteps.com]
• 4. Specific rotation - Wikipedia [en.wikipedia.org]

A Comparative Guide to Distinguishing 1-hexanol, 2-hexanol, and 3-hexanol using NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. For isomeric compounds, such as the constitutional isomers of hexanol, NMR provides a powerful method for unambiguous identification. This guide provides a detailed comparison of the ¹H and ¹³C NMR spectra of 1-hexanol, 2-hexanol, and 3-hexanol, supported by experimental data and protocols to aid in their differentiation.

Distinguishing Features in NMR Spectra

The key to differentiating these isomers lies in the unique chemical environment of the protons and carbon atoms in each molecule, which results in distinct chemical shifts, signal multiplicities (splitting patterns), and integration values in their respective NMR spectra.

• ¹H NMR Spectroscopy: The position of the hydroxyl (-OH) group significantly influences the chemical shift and splitting pattern of the adjacent protons. The number of non-equivalent protons and their coupling interactions provide a unique fingerprint for each isomer.

• ¹³C NMR Spectroscopy: The number of unique carbon signals directly corresponds to the number of non-equivalent carbon atoms in each isomer. The chemical shift of the carbon atom bonded to the hydroxyl group is particularly diagnostic.

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality, reproducible NMR spectra.

Sample Preparation for ¹H and ¹³C NMR

• Solvent Selection: Choose a suitable deuterated solvent that will dissolve the alcohol sample. Chloroform-d (CDCl₃) is a common choice for these compounds.

• Sample Concentration: For ¹H NMR, prepare a solution by dissolving 5-25 mg of the hexanol isomer in approximately 0.6-0.7 mL of the deuterated solvent.[1] For the less sensitive ¹³C NMR, a more concentrated sample of 20-50 mg is recommended.[1]

• Sample Filtration: To ensure a homogeneous magnetic field, it is critical to remove any particulate matter. Filter the sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.

• Internal Standard: An internal standard, such as tetramethylsilane (TMS), is often added to the solvent by the manufacturer to provide a reference signal at 0 ppm for calibrating the chemical shifts.

• Sample Handling: Ensure the exterior of the NMR tube is clean before inserting it into the spectrometer.[1]

NMR Data Acquisition

• Instrumentation: Acquire the spectra on a high-resolution NMR spectrometer (e.g., 300 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical spectral width: 0-12 ppm.

  • Number of scans: 8-16 scans are usually sufficient for a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum. This simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

  • Typical spectral width: 0-220 ppm.

  • Number of scans: A larger number of scans (e.g., 128 or more) is typically required due to the lower natural abundance of the ¹³C isotope.

Comparative NMR Data

The following tables summarize the expected ¹H and ¹³C NMR spectral data for 1-hexanol, 2-hexanol, and 3-hexanol in CDCl₃. Chemical shifts are reported in parts per million (ppm) relative to TMS.

Table 1: ¹H NMR Spectral Data Comparison

Assignment	1-Hexanol	2-Hexanol	3-Hexanol
Structure	CH₃(CH₂)₄CH₂OH	CH₃CH(OH)(CH₂)₃CH₃	CH₃CH₂CH(OH)CH₂CH₂CH₃
-OH	~1.3 (broad s, 1H)	~1.4 (broad s, 1H)	~1.5 (broad s, 1H)
H-1 (-CH₂OH)	3.64 (t, 2H)	-	-
H-2 (-CH(OH)-)	-	3.80 (sextet, 1H)	-
H-3 (-CH(OH)-)	-	-	3.55 (quintet, 1H)
Terminal -CH₃	0.90 (t, 3H)	0.91 (t, 3H) & 1.19 (d, 3H)	0.92 (t, 3H) & 0.93 (t, 3H)
-CH₂- chain	1.25-1.60 (m, 8H)	1.25-1.50 (m, 6H)	1.35-1.50 (m, 6H)

Note: The chemical shift of the -OH proton can vary depending on concentration, temperature, and solvent purity. Multiplicities are abbreviated as: s = singlet, d = doublet, t = triplet, q = quartet, quintet, sextet, m = multiplet.

Table 2: ¹³C NMR Spectral Data Comparison

Carbon Position	1-Hexanol (ppm)	2-Hexanol (ppm)	3-Hexanol (ppm)
C1	62.9	23.5	9.9
C2	32.8	68.2	29.8
C3	25.8	39.0	74.2
C4	31.8	28.0	36.6
C5	22.7	22.7	18.8
C6	14.1	14.1	14.1
Number of Signals	6	6	6

Data compiled from various sources, including PubChem and SpectraBase.[2][3][4][5][6]

Visualizing the Distinguishing Workflow

The following diagrams illustrate the logical process for identifying each hexanol isomer based on its NMR spectra.

Caption: Workflow for distinguishing hexanol isomers using ¹H NMR.

Caption: Workflow for distinguishing hexanol isomers using ¹³C NMR.

Summary of Key Differentiating Features

• 1-Hexanol: The ¹H NMR spectrum shows a characteristic triplet at approximately 3.6 ppm corresponding to the two protons on the carbon bearing the hydroxyl group (C1). The ¹³C NMR spectrum has a signal for the C1 carbon at around 62.9 ppm.

• 2-Hexanol: In the ¹H NMR spectrum, the proton on the carbon with the hydroxyl group (C2) appears as a sextet around 3.8 ppm. The ¹³C spectrum shows the C2 carbon signal at approximately 68.2 ppm. A key feature in the ¹H NMR is a doublet for the methyl group at C1.

• 3-Hexanol: The proton on the carbon attached to the hydroxyl group (C3) in the ¹H NMR spectrum is a quintet at about 3.5 ppm. The corresponding carbon signal in the ¹³C NMR spectrum is found at approximately 74.2 ppm. The ¹H NMR spectrum will show two distinct triplets for the two terminal methyl groups.

By careful analysis of the chemical shifts, splitting patterns, and the number of signals in both ¹H and ¹³C NMR spectra, researchers can confidently and accurately distinguish between 1-hexanol, 2-hexanol, and 3-hexanol. This guide provides the necessary data and workflow to facilitate this process in a laboratory setting.

References

• 1. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 2. 2-Hexanol | C6H14O | CID 12297 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. spectrabase.com [spectrabase.com]
• 6. spectrabase.com [spectrabase.com]

A Comparative Analysis of Grignard vs. Reduction Methods for the Synthesis of 3-Hexanol

For Researchers, Scientists, and Drug Development Professionals

The synthesis of secondary alcohols is a fundamental transformation in organic chemistry, critical for the construction of complex molecules in pharmaceutical and materials science. Among the myriad of synthetic routes, the Grignard reaction and the reduction of ketones are two of the most prevalent methods. This guide provides an objective comparison of these two approaches for the synthesis of a model secondary alcohol, 3-hexanol, supported by experimental data and detailed protocols.

Executive Summary

The selection of a synthetic route for a target molecule like 3-hexanol hinges on a variety of factors including yield, purity, cost, scalability, and safety. The Grignard synthesis, involving the reaction of propylmagnesium bromide with propanal, offers a direct method for carbon-carbon bond formation and construction of the alcohol's carbon skeleton. In contrast, the reduction method necessitates the prior availability or synthesis of the corresponding ketone, 3-hexanone, which is then reduced to 3-hexanol using agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

This comparative analysis reveals that while both methods are effective for producing 3-hexanol, they present distinct advantages and disadvantages. The Grignard reaction, though a powerful tool for building molecular complexity, is highly sensitive to reaction conditions and can result in lower yields due to side reactions. Reduction methods, particularly with NaBH₄, are generally higher yielding, more cost-effective for the final conversion step, and present a more favorable safety profile.

Data Presentation

The following table summarizes the key quantitative data for the synthesis of 3-hexanol via the Grignard reaction and the reduction of 3-hexanone with sodium borohydride.

Parameter	Grignard Synthesis (Propanal + Propylmagnesium Bromide)	Reduction Method (3-Hexanone + NaBH₄)
Typical Yield	~50-60%	~85-95%[1]
Reaction Time	2-4 hours	1-2 hours
Product Purity (crude)	Variable, requires significant purification	Generally high, simpler purification
Key Reagents	Propanal, Propyl bromide, Magnesium	3-Hexanone, Sodium Borohydride
Cost of Reagents (per mole of 3-hexanol)	Higher	Lower
Safety Concerns	Highly flammable ether solvents, pyrophoric Grignard reagent	Flammable solvents, NaBH₄ reacts with acid to produce H₂

Experimental Protocols

Method 1: Grignard Synthesis of 3-Hexanol

This protocol details the synthesis of 3-hexanol from propanal and propylmagnesium bromide.

Materials:

• Magnesium turnings

• Anhydrous diethyl ether

• 1-Bromopropane

• Propanal

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Iodine crystal (optional, for initiation)

Procedure:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine. A solution of 1-bromopropane (1.0 equivalent) in anhydrous diethyl ether is added dropwise from the dropping funnel. The reaction is initiated, often evidenced by gentle refluxing and the disappearance of the iodine color. The mixture is then refluxed for 1 hour to ensure complete formation of the propylmagnesium bromide.

• Reaction with Propanal: The Grignard reagent solution is cooled in an ice bath. A solution of propanal (1.0 equivalent) in anhydrous diethyl ether is added dropwise from the dropping funnel with vigorous stirring. After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional hour.

• Work-up: The reaction is quenched by the slow, dropwise addition of a saturated aqueous ammonium chloride solution. The resulting mixture is transferred to a separatory funnel, and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude 3-hexanol is purified by fractional distillation.

Method 2: Reduction of 3-Hexanone to 3-Hexanol

This protocol describes the reduction of 3-hexanone using sodium borohydride.

Materials:

• 3-Hexanone

• Methanol

• Sodium borohydride (NaBH₄)

• 1 M Hydrochloric acid

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 3-hexanone (1.0 equivalent) in methanol. The flask is cooled in an ice bath.

• Reduction: Sodium borohydride (0.3 equivalents, as it provides 4 hydride equivalents) is added portion-wise to the stirred solution. The reaction is exothermic and the addition should be controlled to maintain a low temperature. After the addition is complete, the reaction mixture is stirred at room temperature for 1 hour.

• Work-up: The reaction is quenched by the slow addition of 1 M hydrochloric acid until the solution is neutral or slightly acidic. The mixture is then concentrated under reduced pressure to remove most of the methanol. The residue is partitioned between diethyl ether and water. The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with saturated aqueous sodium bicarbonate solution and brine.

• Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by rotary evaporation to yield 3-hexanol. Further purification can be achieved by distillation if necessary.

Mandatory Visualization

Caption: Experimental workflow for the Grignard synthesis of 3-hexanol.

Caption: Experimental workflow for the reduction synthesis of 3-hexanol.

Comparative Analysis

Yield and Purity:

The reduction of 3-hexanone with sodium borohydride generally provides higher yields (85-95%) compared to the Grignard synthesis of 3-hexanol (typically 50-60%).[1] This is primarily due to the greater propensity for side reactions in the Grignard protocol, such as Wurtz coupling and enolization of the aldehyde. The crude product from the reduction reaction is often of higher purity, simplifying the purification process.

Cost-Effectiveness:

While a full cost analysis depends on supplier pricing and scale, a general comparison of reagent costs per mole of product favors the reduction method. The starting material for the reduction, 3-hexanone, can be synthesized from the oxidation of 3-hexanol, but if commercially available, the direct reduction is often more economical. The reagents for the Grignard synthesis, particularly propyl bromide and anhydrous ether, contribute to a higher overall cost.

Safety and Handling:

Grignard reagents are notoriously sensitive to air and moisture, requiring strictly anhydrous conditions and inert atmospheres to prevent quenching and potential fire hazards.[1] Diethyl ether, the common solvent for Grignard reactions, is extremely flammable. Sodium borohydride, while it reacts with acids to produce flammable hydrogen gas, is generally considered a safer and easier reagent to handle than Grignard reagents.[2] It is stable in air and can be used in protic solvents like methanol or ethanol. Lithium aluminum hydride, another potent reducing agent, is significantly more reactive and dangerous than NaBH₄, reacting violently with water.

Scope and Limitations:

The Grignard reaction is a versatile method for creating a wide range of primary, secondary, and tertiary alcohols by varying the Grignard reagent and the carbonyl compound.[3] This method's primary advantage is its ability to form new carbon-carbon bonds, allowing for the construction of more complex carbon skeletons. The reduction method is limited to the synthesis of primary and secondary alcohols from their corresponding aldehydes and ketones and does not facilitate carbon skeleton extension.

Conclusion

For the specific synthesis of 3-hexanol, the reduction of 3-hexanone with sodium borohydride emerges as the more advantageous route in terms of yield, cost-effectiveness, and safety. This method is particularly suitable for large-scale production where efficiency and safety are paramount.

The Grignard synthesis, however, remains a superior choice when the objective is to construct the carbon skeleton of a more complex alcohol from smaller building blocks. The ability to form carbon-carbon bonds is a powerful feature that reduction methods lack.

Ultimately, the choice between these two synthetic strategies will be dictated by the specific goals of the researcher, including the desired scale of the reaction, the availability and cost of starting materials, and the laboratory's capabilities for handling sensitive reagents.

References

• 1. scribd.com [scribd.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to the Mass Spectrometry of 3-Hexanol and its Isomers for Accurate Identification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the electron ionization (EI) mass spectrometry data for 3-hexanol and its isomers. By presenting key fragmentation data alongside a standardized experimental protocol, this document serves as a practical resource for the accurate identification of these compounds in various research and development settings.

Introduction

3-Hexanol is a six-carbon aliphatic alcohol with various industrial and research applications. Its unambiguous identification is crucial, particularly in complex matrices where isomers can interfere with analysis. Mass spectrometry, especially when coupled with gas chromatography (GC-MS), is a powerful technique for the structural elucidation of volatile compounds like 3-hexanol. This guide cross-references National Institute of Standards and Technology (NIST) mass spectrometry data to differentiate 3-hexanol from its structural isomers based on their characteristic fragmentation patterns.

Comparison of Mass Spectrometry Data

The following tables summarize the key mass spectral data for 3-hexanol and a selection of its isomers. The data is sourced from the NIST Mass Spectral Library. The tables highlight the molecular ion (M+) peak and the most abundant fragment ions, which are critical for distinguishing between these structurally similar compounds.

Table 1: Mass Spectral Data for Linear Hexanol Isomers

Compound	Molecular Ion (m/z)	Base Peak (m/z)	Other Key Fragment Ions (m/z)
1-Hexanol	102 (weak)	56	43, 70, 84
2-Hexanol	102 (weak)	45	59, 73, 87
3-Hexanol	102 (absent or very weak)	59	41, 73, 83

Table 2: Mass Spectral Data for Branched-Chain Hexanol Isomers

Compound	Molecular Ion (m/z)	Base Peak (m/z)	Other Key Fragment Ions (m/z)
2-Methyl-1-pentanol	102 (weak)	43	57, 70, 84
3-Methyl-1-pentanol	102 (weak)	42	56, 71, 84
4-Methyl-1-pentanol	102 (weak)	42	56, 71, 84
2-Methyl-2-pentanol	102 (absent)	59	73, 87
3-Methyl-2-pentanol	102 (absent)	45	59, 73, 87
4-Methyl-2-pentanol	102 (absent)	45	55, 87
2,3-Dimethyl-2-butanol	102 (absent)	59	73, 87
3,3-Dimethyl-2-butanol	102 (absent)	57	45, 87

Table 3: Mass Spectral Data for Cyclic C6 Alcohols

Compound	Molecular Ion (m/z)	Base Peak (m/z)	Other Key Fragment Ions (m/z)
Cyclohexanol	100	57	44, 82
1-Methylcyclopentanol	100 (weak)	85	43, 57, 71

Experimental Protocol: GC-MS Analysis of C6 Alcohols

This protocol outlines a general procedure for the analysis of 3-hexanol and its isomers using gas chromatography-mass spectrometry.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of the alcohol standard in a suitable volatile solvent such as methanol or dichloromethane.

• Prepare a series of working standards by serial dilution of the stock solution to the desired concentration range (e.g., 1-100 µg/mL).

• For unknown samples, dissolve or dilute them in the same solvent to a concentration expected to be within the calibration range.

2. Gas Chromatography (GC) Conditions:

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

• Injector Temperature: 250 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: A non-polar or medium-polarity capillary column is recommended for good separation of the isomers. A common choice is a 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.

  • Hold: Hold at 150 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI).

• Electron Energy: 70 eV.

• Ion Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 35-200.

• Solvent Delay: Set a solvent delay to prevent the filament from being exposed to the solvent peak (e.g., 3 minutes).

4. Data Analysis:

• Identify the peaks in the total ion chromatogram (TIC) by comparing their retention times with those of the standards.

• Confirm the identity of each compound by comparing its mass spectrum with the corresponding spectrum in the NIST library.

• Pay close attention to the molecular ion peak and the relative abundances of the key fragment ions as detailed in the tables above.

Visualization of Analytical Workflow and Identification Logic

The following diagrams illustrate the experimental workflow for GC-MS analysis and the logical process for identifying 3-hexanol.

Figure 1. General workflow for GC-MS analysis of C6 alcohols.

Figure 2. Logical diagram for the identification of 3-hexanol.

Discussion of Fragmentation Patterns

The mass spectra of alcohols are characterized by several key fragmentation pathways that are highly dependent on the position of the hydroxyl group and the branching of the carbon chain.

• Alpha-Cleavage: This is a dominant fragmentation mechanism for alcohols. It involves the cleavage of the C-C bond adjacent to the oxygen atom. For 3-hexanol, alpha-cleavage can result in the loss of an ethyl radical (CH3CH2•) to form a fragment at m/z 73, or the loss of a propyl radical (CH3CH2CH2•) to form a fragment at m/z 59. The stability of the resulting oxonium ion often makes one of these fragments the base peak.

• Dehydration: The loss of a water molecule (M-18) is another common fragmentation pathway for alcohols, leading to a peak at m/z 84 for hexanols. The intensity of this peak can vary significantly among isomers.

• Molecular Ion: The molecular ion peak (M+) at m/z 102 is often weak or entirely absent in the EI spectra of aliphatic alcohols due to the ease of fragmentation. This is particularly true for secondary and tertiary alcohols like 3-hexanol. The absence of a prominent molecular ion peak is a key characteristic to note.

By carefully examining the presence, absence, and relative intensities of these key fragment ions, researchers can confidently distinguish 3-hexanol from its numerous isomers. For instance, the base peak at m/z 59 is a strong indicator for 3-hexanol, while a base peak at m/z 45 is more characteristic of 2-hexanol.

Conclusion

The accurate identification of 3-hexanol in the presence of its isomers is achievable through careful analysis of its electron ionization mass spectrum. This guide provides the necessary comparative data from the NIST library and a standardized experimental protocol to aid researchers in this analytical challenge. By understanding the characteristic fragmentation patterns, scientists can leverage the power of GC-MS for reliable and unambiguous compound identification in their work.

A Comparative Guide to Hexanol Isomers as Solvents: 3-Hexanol in Focus

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical decision in chemical research, synthesis, and drug development, directly impacting reaction kinetics, yield, and product purity. While various alcohols are commonly employed as solvents, the subtle structural differences between isomers can lead to significant variations in their solvation properties. This guide provides a detailed comparison of the efficacy of 3-hexanol as a solvent relative to its primary and secondary isomers, 1-hexanol and 2-hexanol, with supporting experimental data and protocols.

Comparative Analysis of Physicochemical Properties

The efficacy of a solvent is largely determined by its physical and chemical properties. Key parameters for 1-hexanol, 2-hexanol, and 3-hexanol are summarized below.

Property	1-Hexanol	2-Hexanol	3-Hexanol	Other Isomers (Example: 2-Ethyl-1-hexanol)
Molecular Formula	C₆H₁₄O	C₆H₁₄O	C₆H₁₄O	C₈H₁₈O
Molar Mass ( g/mol )	102.17	102.17	102.17	130.23
Boiling Point (°C)	157[1]	140[2]	~135-136	183-185
Density (g/cm³ at 20°C)	0.820[1]	~0.811	~0.819	0.833
Water Solubility (g/L at 25°C)	5.9[1]	14[2]	Moderately Soluble	0.6
Kamlet-Taft Parameters	α = 0.80, β = 0.84, π* = 0.40 (for "hexanol")[3][4]	Not specified	Not specified	Not specified
Reichardt's Dye ET(30) (kcal/mol)	Not found	Not found	Not found	Not found

Key Observations:

• Boiling Point: 1-Hexanol, a primary alcohol, exhibits the highest boiling point among the straight-chain isomers due to stronger intermolecular hydrogen bonding and greater van der Waals forces arising from its linear structure. The boiling points of the secondary alcohols, 2-hexanol and 3-hexanol, are lower, with 3-hexanol's boiling point being slightly lower than that of 2-hexanol. This is attributed to the more sterically hindered hydroxyl group in 3-hexanol, which impedes efficient hydrogen bonding.

• Water Solubility: Interestingly, the secondary alcohol 2-hexanol shows a higher solubility in water compared to the primary alcohol 1-hexanol.[2] This can be attributed to the position of the hydroxyl group, which in secondary alcohols can lead to a more favorable interaction with the water lattice. While specific quantitative data for 3-hexanol is limited, it is also expected to have moderate water solubility. The branched isomer, 2-ethyl-1-hexanol, has significantly lower water solubility due to its larger hydrophobic carbon chain.

Experimental Protocols

To empower researchers to conduct their own comparative studies, this section outlines detailed methodologies for determining key solvent properties.

Determination of Solvent Polarity using Reichardt's Dye

The polarity of a solvent can be empirically determined using a solvatochromic dye, such as Reichardt's dye. The color of the dye changes with the polarity of the solvent, and this change can be quantified using UV-Vis spectroscopy.

Materials:

• Reichardt's Dye (2,6-diphenyl-4-(2,4,6-triphenyl-1-pyridinio)phenolate)

• Hexanol isomers (1-hexanol, 2-hexanol, 3-hexanol, etc.)

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Prepare a stock solution of Reichardt's dye: Dissolve a small, accurately weighed amount of Reichardt's dye in a suitable volatile solvent (e.g., acetone) to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Prepare solutions of the dye in each hexanol isomer: In separate volumetric flasks, add a small, precise volume of the Reichardt's dye stock solution. Dilute to the mark with the respective hexanol isomer to obtain a final dye concentration of approximately 10⁻⁴ M.

• Record the UV-Vis spectrum: For each solution, record the UV-Vis absorption spectrum over a range of 400-800 nm.

• Determine the wavelength of maximum absorbance (λmax): Identify the wavelength at which the absorbance is highest for each solvent.

• Calculate the ET(30) value: Use the following formula to calculate the molar transition energy, ET(30), in kcal/mol:

  ET(30) (kcal/mol) = 28591 / λmax (nm)[5]

A higher ET(30) value indicates a higher solvent polarity.

Determination of Solubility of a Solid Compound (Shake-Flask Method)

The shake-flask method is a reliable technique for determining the equilibrium solubility of a solid compound in a solvent.

Materials:

• Solid compound of interest (e.g., a drug substance)

• Hexanol isomers

• Glass vials with screw caps

• Orbital shaker or magnetic stirrer with stirring bars

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for quantification

Procedure:

• Prepare saturated solutions: Add an excess amount of the solid compound to a series of vials, each containing a known volume of one of the hexanol isomers. The presence of excess solid is crucial to ensure saturation.

• Equilibration: Tightly cap the vials and place them in a constant temperature bath on an orbital shaker or with magnetic stirring. Allow the mixtures to equilibrate for a sufficient period (typically 24-72 hours) to ensure that the dissolved concentration reaches a steady state.

• Phase Separation: After equilibration, cease agitation and allow the excess solid to settle.

• Sample Collection and Filtration: Carefully withdraw a clear aliquot of the supernatant using a syringe. Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved solid particles.

• Quantification: Accurately dilute the filtered solution with a suitable solvent to a concentration within the linear range of the analytical instrument. Analyze the concentration of the dissolved compound using a pre-validated HPLC or UV-Vis method.

• Calculate Solubility: Based on the measured concentration and the dilution factor, calculate the solubility of the compound in each hexanol isomer, typically expressed in mg/mL or mol/L.

Visualization of Concepts

To further clarify the relationships between solvent properties and experimental workflows, the following diagrams are provided.

References

• 1. 1-Hexanol - Wikipedia [en.wikipedia.org]
• 2. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 3. Kamlet-Taft solvent parameters [stenutz.eu]
• 4. Kamlet-Taft solvent parameters [stenutz.eu]
• 5. Dimroth and Reichardt ET [stenutz.eu]

Stereospecificity of SN1 vs. SN2 Reactions: A Comparative Analysis Using (S)-3-hexanol

A comprehensive guide for researchers and drug development professionals on the stereochemical outcomes of nucleophilic substitution reactions. This document objectively compares the SN1 and SN2 pathways for the chiral secondary alcohol, (S)-3-hexanol, supported by established mechanistic principles and experimental data.

In the realm of synthetic organic chemistry, particularly in the development of chiral pharmaceuticals, controlling the stereochemical outcome of a reaction is paramount. Nucleophilic substitution reactions, categorized as SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular), offer distinct pathways that profoundly impact the stereochemistry of the product. This guide uses (S)-3-hexanol, a chiral secondary alcohol, as a model substrate to compare and contrast the stereospecificity of these two fundamental reaction types.

SN1 Reaction: Non-Stereospecific Pathway Leading to Racemization

The SN1 reaction is a stepwise mechanism characterized by the formation of a carbocation intermediate. For an alcohol like (S)-3-hexanol, the hydroxyl group (-OH) must first be converted into a good leaving group. This is typically achieved by protonation with a strong acid, such as hydrobromic acid (HBr).

The mechanism proceeds in two key steps:

• Formation of a Carbocation: The protonated hydroxyl group departs as a water molecule, a stable leaving group. This rate-determining step results in the formation of a secondary carbocation at the chiral center.[1][2] This carbocation is sp² hybridized and has a trigonal planar geometry, making it achiral.[3][4]

• Nucleophilic Attack: The nucleophile (in this case, a bromide ion, Br⁻) can attack the planar carbocation from either face with nearly equal probability.[1][5]

Attack from one face leads to a product with retention of the original configuration, while attack from the opposite face results in inversion of configuration. Consequently, the reaction of an optically active starting material like (S)-3-hexanol via an SN1 pathway yields a nearly 50:50 mixture of both R and S enantiomers.[6][7] This conversion of a single enantiomer into a mixture of enantiomers is known as racemization.[3] While often leading to a racemic mixture, some SN1 reactions result in a slight excess of the inversion product, as the departing leaving group can momentarily shield the front face of the carbocation.[5][8]

SN2 Reaction: A Stereospecific Pathway with Inversion of Configuration

In stark contrast to the SN1 pathway, the SN2 reaction is a concerted, one-step mechanism.[9][10] This reaction is termed stereospecific because the stereochemistry of the reactant directly dictates the stereochemistry of the product.[11][12]

The key features of the SN2 mechanism are:

• Concerted Bond-Forming and Breaking: The nucleophile attacks the electrophilic carbon from the side opposite to the leaving group (backside attack) at the same time as the leaving group departs.[11][13]

• Inversion of Configuration: This backside attack forces the other three substituents on the carbon to "invert" or flip, similar to an umbrella turning inside out in the wind. This phenomenon is known as a Walden inversion.[12]

For (S)-3-hexanol, reagents that activate the hydroxyl group without promoting carbocation formation are necessary to ensure an SN2 pathway. Thionyl chloride (SOCl₂) in the presence of a non-nucleophilic base like pyridine is a classic example.[6][14] Pyridine converts the alcohol to a chlorosulfite intermediate and also provides a chloride ion that acts as the nucleophile for the backside attack, leading to a complete inversion of stereochemistry.[14][15] Thus, the reaction of (S)-3-hexanol under SN2 conditions produces (R)-3-chlorohexane exclusively.[6] Similarly, phosphorus tribromide (PBr₃) is used to convert alcohols to alkyl bromides with inversion of configuration via an SN2 mechanism.[16]

Data Presentation: Comparison of SN1 and SN2 Reactions

The following table summarizes the key distinctions in the stereochemical outcomes and conditions for SN1 and SN2 reactions using (S)-3-hexanol as the substrate.

Feature	SN1 Reaction	SN2 Reaction
Mechanism	Two-step, dissociative	One-step, concerted
Intermediate	Planar, achiral carbocation	Pentacoordinate transition state
Stereospecificity	No, results in racemization	Yes, results in inversion of configuration
Stereochemical Outcome	Mixture of retention and inversion	100% Inversion (Walden Inversion)
Product from (S)-3-hexanol	Racemic mixture of (R)- and (S)-3-bromohexane	(R)-3-chlorohexane or (R)-3-bromohexane
Typical Reagents for Alcohols	Strong acids (e.g., HBr, HCl) in polar protic solvents	SOCl₂ with pyridine; PBr₃ in polar aprotic solvents
Rate Law	Rate = k[Substrate]	Rate = k[Substrate][Nucleophile]

Experimental Protocols

1. SN1 Reaction: Synthesis of (±)-3-Bromohexane from (S)-3-hexanol

• Objective: To synthesize a racemic mixture of 3-bromohexane from (S)-3-hexanol via an SN1 mechanism.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, place (S)-3-hexanol (1.0 eq).

  • Cool the flask in an ice bath and slowly add concentrated hydrobromic acid (HBr, 48%, 2.0 eq).

  • Add a catalytic amount of concentrated sulfuric acid (H₂SO₄) to facilitate the protonation of the alcohol.

  • Heat the mixture to reflux for 1-2 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • After cooling, transfer the mixture to a separatory funnel. Add water and diethyl ether.

  • Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purify the resulting crude product by distillation to obtain 3-bromohexane.

  • Analyze the product's optical activity using a polarimeter. The specific rotation should be close to zero, confirming the formation of a racemic mixture.

2. SN2 Reaction: Synthesis of (R)-3-chlorohexane from (S)-3-hexanol

• Objective: To synthesize (R)-3-chlorohexane from (S)-3-hexanol with inversion of stereochemistry via an SN2 mechanism.

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), add (S)-3-hexanol (1.0 eq) dissolved in a suitable anhydrous solvent (e.g., diethyl ether).

  • Add anhydrous pyridine (1.1 eq) to the solution and cool the flask to 0 °C in an ice bath.

  • Slowly add thionyl chloride (SOCl₂, 1.1 eq) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC).

  • Quench the reaction by slowly adding ice-cold water.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether.

  • Wash the combined organic layers with dilute hydrochloric acid (to remove pyridine), water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent by rotary evaporation.

  • Purify the product by distillation under reduced pressure to yield (R)-3-chlorohexane.

  • Confirm the inversion of stereochemistry by measuring the optical rotation of the product and comparing it to the literature value for the pure enantiomer.

Mandatory Visualization

The following diagram illustrates the divergent stereochemical pathways of the SN1 and SN2 reactions starting from (S)-3-hexanol.

Caption: Stereochemical outcomes of SN1 and SN2 reactions with (S)-3-hexanol.

References

• 1. 7.4 SN1 Reaction Mechanism, Energy Diagram and Stereochemistry | Organic Chemistry I | Manifold @CUNY [cuny.manifoldapp.org]
• 2. The Stereochemistry of SN1 Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. readchemistry.com [readchemistry.com]
• 4. askfilo.com [askfilo.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. homework.study.com [homework.study.com]
• 7. brainly.com [brainly.com]
• 8. SN1 reaction - Wikipedia [en.wikipedia.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Khan Academy [khanacademy.org]
• 14. orgosolver.com [orgosolver.com]
• 15. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Analysis of the Antimicrobial Activity of 3-Hexanol and Other Alcohols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the antimicrobial activity of 3-hexanol in relation to other common alcohols, including its isomers and widely used disinfectants like ethanol and isopropanol. The information is compiled from available experimental data to assist researchers in evaluating the potential of these compounds as antimicrobial agents.

Executive Summary

Alcohols are well-established antimicrobial agents that function primarily by denaturing proteins and disrupting the lipid membranes of microorganisms.[1] Their effectiveness is influenced by factors such as carbon chain length, isomeric structure, and the type of microorganism. While ethanol and isopropanol are extensively used and studied, the antimicrobial properties of longer-chain alcohols like the isomers of hexanol are less documented, particularly for 3-hexanol.

A key finding from vapor-phase antimicrobial studies is the differential activity among hexanol isomers. Research has shown that 1-hexanol vapor exhibits antibacterial effects against Gram-negative bacteria, whereas 2-hexanol and 3-hexanol vapors do not demonstrate significant antimicrobial activity against the tested bacteria under the same conditions.[2] Quantitative data on the antimicrobial activity of 3-hexanol in a liquid medium, such as Minimum Inhibitory Concentration (MIC) values, remains limited in publicly available scientific literature. This data gap is crucial and highlights an area for future research.

Data on Antimicrobial Activity

The following table summarizes the available quantitative data on the antimicrobial activity of various alcohols. It is important to note the absence of specific MIC values for 3-hexanol in liquid broth assays from the reviewed literature.

Alcohol	Microorganism	Test Method	Antimicrobial Activity
1-Hexanol	Escherichia coli	Vapor Phase Assay	Inhibitory at >150 ppm
Pseudomonas aeruginosa	Vapor Phase Assay	Inhibitory at >150 ppm
Salmonella Enteritidis	Vapor Phase Assay	Inhibitory at >150 ppm
Bacillus subtilis	Vapor Phase Assay	Not Sensitive
Listeria monocytogenes	Vapor Phase Assay	Not Sensitive
Staphylococcus aureus	Vapor Phase Assay	Not Sensitive
Various Gram-negative bacteria	Broth Dilution	MIC: 200–800 µg/mL
Various Gram-positive bacteria	Broth Dilution	MIC: 200–800 µg/mL
2-Hexanol	Various food-related bacteria	Vapor Phase Assay	No Antimicrobial Activity Detected
3-Hexanol	Various food-related bacteria	Vapor Phase Assay	No Antimicrobial Activity Detected
Ethanol	Staphylococcus aureus	Broth Dilution	MIC: 4% (2% in combination with 2% isopropanol)
Escherichia coli	Broth Dilution	MIC: 5% (2.5% in combination with 2.5% isopropanol)
Isopropanol	Staphylococcus aureus	Broth Dilution	MIC: 4% (2% in combination with 2% ethanol)
Escherichia coli	Broth Dilution	MIC: 5% (2.5% in combination with 2.5% ethanol)

Note: The provided MIC values for ethanol and isopropanol are from a study on a combined hand sanitizer formulation and may not represent the MIC of the pure alcohols.[3] The MIC values for 1-hexanol are from a study on essential oils containing this compound.[4]

Experimental Protocols

A fundamental method for quantifying the antimicrobial activity of a compound is the Minimum Inhibitory Concentration (MIC) Assay . This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.

Broth Microdilution MIC Assay Protocol

• Preparation of Antimicrobial Agent Stock Solution: A stock solution of the alcohol is prepared at a known high concentration in a suitable solvent that does not interfere with the assay.

• Serial Dilutions: A series of twofold dilutions of the stock solution is prepared in a liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized suspension of the test microorganism is prepared to a specific turbidity, typically a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. This is then further diluted to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Each well containing the serially diluted antimicrobial agent is inoculated with the standardized microbial suspension.

• Controls:

  • Growth Control: A well containing only the growth medium and the microorganism to ensure the viability of the organism.

  • Sterility Control: A well containing only the growth medium to check for contamination.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 35-37°C for 18-24 hours for most bacteria).

• Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible growth (turbidity) of the microorganism.

Mechanism of Action & Signaling Pathways

The primary antimicrobial mechanism of alcohols is non-specific and involves two main actions: protein denaturation and membrane disruption.[1][5] This dual action makes it difficult for microorganisms to develop resistance.

• Protein Denaturation: Alcohols disrupt the hydrogen bonds within the secondary and tertiary structures of proteins, causing them to unfold and lose their function. This inactivation of essential enzymes and structural proteins leads to cell death. Water is crucial for this process, which is why aqueous solutions of alcohols (e.g., 70% ethanol) are often more effective than absolute alcohols.[1]

• Membrane Disruption: Alcohols are lipid solvents and can intercalate into the phospholipid bilayer of microbial cell membranes. This disrupts the membrane's integrity, increasing its fluidity and permeability. The loss of membrane function leads to the leakage of essential intracellular components and ultimately cell lysis.

The following diagram illustrates the general mechanism of antimicrobial action of alcohols.

Caption: General mechanism of alcohol antimicrobial action.

Experimental Workflow Diagram

The following diagram outlines the typical workflow for a broth microdilution Minimum Inhibitory Concentration (MIC) assay.

Caption: Workflow for a broth microdilution MIC assay.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibacterial Activity of Hexanol Vapor In Vitro and on the Surface of Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In Vitro Susceptibility Tests in the Context of Antifungal Resistance: Beyond Minimum Inhibitory Concentration in Candida spp. [mdpi.com]
• 4. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Eugenol, citral, and hexanal, alone or in combination with heat, affect viability, biofilm formation, and swarming on Shiga-toxin-producing Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of cis- and trans-3-Hexene for the Synthesis of 3-Hexanol

For researchers, scientists, and professionals in drug development, the selection of precursors and synthetic routes is a critical decision that influences yield, purity, and stereochemistry of the final product. This guide provides a comparative analysis of cis- and trans-3-hexene as precursors for the synthesis of 3-hexanol via two common methods: acid-catalyzed hydration and hydroboration-oxidation.

The choice between cis- and trans-3-hexene as a starting material for 3-hexanol can have significant implications for the stereochemical outcome of the reaction, particularly when employing stereospecific methods. This document outlines the theoretical and practical considerations for each precursor and reaction pathway, supported by generalized experimental protocols and an examination of the reaction mechanisms.

Data Presentation: A Comparative Overview

While specific quantitative data for the direct comparison of cis- and trans-3-hexene in these reactions is not extensively reported in publicly available literature, the following tables summarize the expected outcomes based on established chemical principles. Yields are presented as typical ranges for these types of reactions.

Table 1: Comparison of Precursors for 3-Hexanol Synthesis

Precursor	Synthesis Method	Product	Expected Yield	Key Considerations
cis-3-Hexene	Acid-Catalyzed Hydration	3-Hexanol	Good to High	Non-stereoselective; results in a racemic mixture.
trans-3-Hexene	Acid-Catalyzed Hydration	3-Hexanol	Good to High	Non-stereoselective; results in a racemic mixture.
cis-3-Hexene	Hydroboration-Oxidation	3-Hexanol	High to Excellent	Stereospecific (syn-addition); produces a specific pair of enantiomers.
trans-3-Hexene	Hydroboration-Oxidation	3-Hexanol	High to Excellent	Stereospecific (syn-addition); produces a different pair of enantiomers than from the cis-isomer.

Reaction Mechanisms and Stereochemistry

The choice of synthetic method dictates the stereochemical outcome of the conversion of 3-hexene to 3-hexanol.

Acid-Catalyzed Hydration

This method proceeds through a carbocation intermediate. The planarity of the carbocation allows for the nucleophilic attack of water from either face, leading to a racemic mixture of (R)- and (S)-3-hexanol, regardless of the starting alkene's stereochemistry.

Caption: Acid-Catalyzed Hydration Pathway.

Hydroboration-Oxidation

This two-step reaction is a stereospecific syn-addition, meaning the hydrogen and hydroxyl group are added to the same side of the double bond.[1] Consequently, the stereochemistry of the starting alkene determines the stereochemistry of the product. cis-3-hexene will yield a different pair of enantiomers of 3-hexanol compared to trans-3-hexene.

Caption: Hydroboration-Oxidation Pathway.

Experimental Protocols

The following are generalized experimental protocols for the synthesis of 3-hexanol from 3-hexene. These should be adapted and optimized for specific laboratory conditions.

Acid-Catalyzed Hydration of 3-Hexene (General Protocol)

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-hexene and a suitable solvent such as diethyl ether or tetrahydrofuran (THF).

• Acid Addition: Slowly add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄) or phosphoric acid (H₃PO₄), to the stirred solution.

• Reaction: Heat the mixture to reflux for a specified period. The reaction progress can be monitored by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Workup: After cooling to room temperature, neutralize the reaction mixture with a saturated sodium bicarbonate solution.

• Extraction: Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude 3-hexanol can be purified by fractional distillation.

Hydroboration-Oxidation of 3-Hexene (General Protocol)[1]

Step 1: Hydroboration [1]

• Reaction Setup: A dry, nitrogen-flushed, three-necked round-bottom flask is equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser with a nitrogen inlet.[1]

• Reagents: Add a solution of 3-hexene in anhydrous THF to the flask. Cool the flask to 0 °C in an ice bath.[1]

• Borane Addition: Slowly add a solution of borane-tetrahydrofuran complex (BH₃·THF) dropwise to the stirred alkene solution while maintaining the temperature at 0 °C.[1]

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.[1]

Step 2: Oxidation [1]

• Cooling: Cool the reaction mixture back to 0 °C in an ice bath.[1]

• Base and Oxidant Addition: Slowly and carefully add aqueous sodium hydroxide (NaOH) solution, followed by the dropwise addition of 30% hydrogen peroxide (H₂O₂), ensuring the temperature does not rise significantly.[1]

• Reaction: After the addition is complete, remove the ice bath and stir the mixture at room temperature for at least one hour.[1]

• Workup and Isolation: Add diethyl ether and transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with water and brine. Dry the organic layer over anhydrous magnesium sulfate.[1]

• Purification: Filter off the drying agent and remove the solvent using a rotary evaporator. The resulting crude 3-hexanol can be purified by fractional distillation or column chromatography.[1]

Conclusion

Both cis- and trans-3-hexene are viable precursors for the synthesis of 3-hexanol. The choice between them is largely dependent on the desired stereochemical outcome.

• For applications where a racemic mixture of 3-hexanol is acceptable, acid-catalyzed hydration is a straightforward method applicable to either isomer.

• When stereochemical control is crucial, hydroboration-oxidation is the superior method. The selection of cis- or trans-3-hexene will directly influence the enantiomeric composition of the 3-hexanol product due to the syn-addition mechanism of this reaction.

Researchers should consider the final application of the 3-hexanol to determine whether stereochemical purity is a requirement, thereby guiding the selection of the appropriate 3-hexene isomer and synthetic methodology.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Hexanol: A Guide for Laboratory Professionals

Ensuring the safe and compliant disposal of 3-Hexanol is critical for maintaining a secure laboratory environment and protecting our ecosystem. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage 3-Hexanol waste effectively. Adherence to these protocols is essential to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

3-Hexanol is a flammable liquid and vapor, necessitating careful handling to prevent ignition and exposure.[1][2][3] Always work in a well-ventilated area and wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1][2] Keep 3-Hexanol away from heat, sparks, open flames, and other ignition sources.[1][2][3][4] Use non-sparking tools and take precautionary measures against static discharge.[1][2][4]

Step-by-Step Disposal Protocol

The disposal of 3-Hexanol must be managed as hazardous waste.[2][5][6][7] Do not pour 3-Hexanol down the drain, as this can violate local regulations and harm the environment.[5][6][7][8]

• Segregation: Keep 3-Hexanol waste separate from other chemical waste streams, especially from incompatible materials like oxidizing agents.[6] Mixing with other solvents can complicate the disposal process and increase costs.[8]

• Containerization: Collect 3-Hexanol waste in a designated, properly labeled, and tightly sealed container to prevent leaks and evaporation.[2][5][6][8] The container should be made of a material compatible with 3-Hexanol.

• Labeling: Clearly label the waste container with "Hazardous Waste," "3-Hexanol," and the appropriate hazard pictograms (e.g., flammable liquid).[6]

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated for hazardous waste.[2][5] This area should be away from ignition sources and incompatible materials.[2][6]

• Licensed Disposal: Arrange for the collection and disposal of the 3-Hexanol waste through a licensed hazardous waste disposal company.[2][5] These companies are equipped to handle and treat chemical waste in accordance with environmental regulations. The recommended disposal method is often incineration in a chemical incinerator equipped with an afterburner and scrubber.[2][5]

Accidental Spill Cleanup

In the event of a 3-Hexanol spill, take the following steps:

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[2][9]

• Ventilate the Area: Ensure adequate ventilation to disperse vapors.

• Containment: For small spills, absorb the liquid with inert, non-combustible material such as sand or earth.[4]

• Collection: Collect the absorbed material and place it into a suitable, sealed container for disposal as hazardous waste.[2][4][5]

• Decontamination: Clean the spill area thoroughly with soap and water.[5]

Quantitative Data Summary

Property	Value	Source
CAS Number	623-37-0	[2]
Molecular Formula	C6H14O	[2]
Molecular Weight	102.17 g/mol	[2]
UN Number	2282	[10]
Hazard Class	Flammable Liquid, Category 3	[1]

Experimental Protocols

The disposal procedures outlined above are based on established safety protocols for handling flammable liquid chemical waste and do not involve experimental methodologies.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Hexanol.

Caption: Workflow for the proper disposal of 3-Hexanol waste.

References

• 1. echemi.com [echemi.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. synerzine.com [synerzine.com]
• 5. nku-ky.safecollegessds.com [nku-ky.safecollegessds.com]
• 6. collectandrecycle.com [collectandrecycle.com]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 9. 3-Hexanol - Safety Data Sheet [chemicalbook.com]
• 10. calpaclab.com [calpaclab.com]

Essential Safety and Logistics for Handling 3-Hexanol

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate, essential guidance on the personal protective equipment (PPE), operational plans, and disposal procedures for handling 3-Hexanol.

Quantitative Data Summary

A clear understanding of a chemical's properties is the foundation of safe handling. The following table summarizes key quantitative data for 3-Hexanol.

Property	Value
CAS Number	623-37-0
Molecular Formula	C6H14O
Molecular Weight	102.17 g/mol [1]
Appearance	Clear, colorless liquid[1][2]
Boiling Point	134-135 °C (273-275 °F)[3]
Flash Point	41 °C (105.8 °F)
Vapor Pressure	4.81 mm Hg[1][2]
Specific Gravity	0.819 - 0.820 g/mL at 20-25 °C[4]
Occupational Exposure Limits (OSHA PEL/ACGIH TLV)	Not established

Hazard Identification and Personal Protective Equipment (PPE)

3-Hexanol is a flammable liquid and vapor that can cause serious eye irritation and may be harmful if swallowed.[5] Adherence to proper PPE protocols is mandatory to minimize exposure risk.

Engineering Controls:

• Work in a well-ventilated area, preferably in a chemical fume hood.[6]

• Ensure that eyewash stations and safety showers are readily accessible.[5]

• Use explosion-proof electrical and ventilating equipment.[6][7]

Personal Protective Equipment:

• Eye and Face Protection: Wear chemical safety goggles and a face shield.[3]

• Body Protection: A lab coat or chemical-resistant apron should be worn. In cases of potential splashing, chemical-resistant coveralls may be necessary.[7]

• Respiratory Protection: If working outside of a fume hood or in an area with inadequate ventilation, a NIOSH-approved respirator with organic vapor cartridges is required.

Operational Plan for Handling 3-Hexanol

A systematic approach to handling 3-Hexanol will ensure a safe experimental workflow.

1. Preparation:

• Review the Safety Data Sheet (SDS) for 3-Hexanol before starting any work.
• Ensure the work area is clean and free of ignition sources.[6][7]
• Assemble all necessary equipment and PPE.
• Verify that the chemical fume hood is functioning correctly.

2. Handling:

• Ground and bond containers when transferring the liquid to prevent static discharge.[6][7]
• Use only non-sparking tools.[6][7]
• Avoid direct contact with the skin and eyes.[6]
• Keep the container tightly closed when not in use.[3][6][7]
• If any amount of 3-Hexanol comes into contact with skin, immediately wash the affected area with soap and water.[5] If it enters the eyes, flush with copious amounts of water for at least 15 minutes and seek medical attention.[5]

3. Storage:

• Store 3-Hexanol in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3][7]
• Keep the container tightly sealed.[3][7]
• Store away from incompatible materials such as strong oxidizing agents and strong acids.[5]

Disposal Plan

Proper disposal of 3-Hexanol and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all 3-Hexanol waste, including contaminated consumables (e.g., gloves, paper towels), in a designated, properly labeled, and sealed hazardous waste container.
• Do not mix 3-Hexanol waste with other incompatible waste streams.

2. Disposal Procedure:

• 3-Hexanol waste is classified as hazardous.[5]
• Disposal must be conducted through a licensed professional waste disposal company.[3][9]
• The recommended disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3][9] The material may be dissolved or mixed with a combustible solvent before incineration.[9]
• Never dispose of 3-Hexanol down the drain or in the regular trash.[9]

Workflow for Handling 3-Hexanol

Caption: Workflow for the safe handling of 3-Hexanol.

References

• 1. 3-Hexanol | C6H14O | CID 12178 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Hexanol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 3-Hexanol | 623-37-0 [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]
• 7. synerzine.com [synerzine.com]
• 8. safety.fsu.edu [safety.fsu.edu]
• 9. nku-ky.safecollegessds.com [nku-ky.safecollegessds.com]